Hexacos-5-ene

• CAS: 180251-50-7

Core Science & Biosynthesis

1-Hexacosene: Physicochemical Profile and Pharmaceutical Utility

Topic: 1-Hexacosene: Chemical and Physical Properties Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-Hexacosene (C₂₆H₅₂) is a high-molecular-weight linear alpha-olefin (LAO) characterized by a terminal double bond and a 26-carbon hydrophobic chain. While naturally occurring in insect pheromones and plant cuticular waxes, its industrial and pharmaceutical value lies in its role as a stable, crystalline lipid matrix component and a reactive intermediate.

In drug delivery, particularly within Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs), 1-hexacosene serves as a "crystal modifier." Its inclusion in lipid matrices disrupts the perfect crystalline lattice of triglycerides, creating imperfections that significantly enhance drug loading capacity and prevent payload expulsion during storage.

Physicochemical Properties[1][2][3][4][5]

1-Hexacosene exists as a waxy solid at room temperature. Its properties are governed by strong van der Waals forces typical of long-chain hydrocarbons, yet the terminal alkene provides a handle for functionalization.

Table 1: Core Physicochemical Data

Property	Value	Context/Notes
CAS Number	18835-33-1
Molecular Formula	C₂₆H₅₂	Linear alpha-olefin
Molecular Weight	364.70 g/mol
Melting Point	50.0 – 52.0 °C	Solid at ambient temp; melts to clear liquid
Boiling Point	~405 °C (at 760 mmHg)	High thermal stability required for distillation
Density	0.80 – 0.82 g/cm³	At liquid state (approx. 60°C)
Refractive Index	1.450 – 1.460	Estimated at liquid phase
Solubility (Water)	< 0.1 mg/L (Insoluble)	Highly hydrophobic
Solubility (Organic)	Soluble	Chloroform, Hexane, Toluene, THF
Flash Point	> 200 °C	Low flammability risk under normal handling
Appearance	White waxy flakes/powder	Crystalline solid

Synthesis and Production

Industrial production of 1-hexacosene is primarily achieved through the oligomerization of ethylene. The most prevalent method is the Shell Higher Olefin Process (SHOP) , which allows for the tunable production of alpha-olefins.

Mechanism: Ethylene Oligomerization

Ethylene is polymerized using a nickel-phosphine complex catalyst. This process yields a geometric distribution (Schulz-Flory) of chain lengths (C₄ to C₃₀+). 1-Hexacosene is isolated from this mixture via fractional distillation.

Visualization: Industrial Synthesis Pathway

Caption: The Shell Higher Olefin Process (SHOP) isolates 1-hexacosene from an ethylene oligomerization stream via precise fractionation.

Experimental Protocol: Epoxidation of 1-Hexacosene

The terminal double bond of 1-hexacosene is its primary reactive site. In drug development, converting this alkene to an epoxide (1,2-epoxyhexacosane) creates a versatile intermediate for attaching polar headgroups (creating surfactants) or conjugating to drugs.

Objective: Synthesize 1,2-epoxyhexacosane using meta-chloroperoxybenzoic acid (mCPBA). Scale: 10 mmol (approx. 3.65 g).[1]

Materials

• Substrate: 1-Hexacosene (3.65 g, 10 mmol)

• Reagent: mCPBA (77% purity, 2.7 g, ~12 mmol, 1.2 equiv)

• Solvent: Dichloromethane (DCM), anhydrous (50 mL)

• Quench: Saturated aqueous Na₂SO₃, Saturated aqueous NaHCO₃

Step-by-Step Methodology

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3.65 g of 1-hexacosene in 40 mL of DCM. Note: Slight warming (30°C) may be required to fully solubilize the waxy solid.

• Cooling: Cool the solution to 0°C using an ice bath to control the exotherm of the reaction.

• Addition: Dissolve mCPBA (2.7 g) in 10 mL DCM and add it dropwise to the reaction flask over 15 minutes.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 12–16 hours. Monitor reaction progress via TLC (Hexane/EtOAc 9:1); the starting material spot (Rf ~0.9) should disappear, replaced by the more polar epoxide.

• Quenching (Self-Validating Step): Add 20 mL of saturated Na₂SO₃ solution. Stir vigorously for 20 minutes. Validation: Test the aqueous layer with starch-iodide paper. If it turns blue, peroxides are still present; add more Na₂SO₃ until the test is negative.

• Workup:

  • Transfer to a separatory funnel.[2]

  • Wash organic layer with saturated NaHCO₃ (2 x 30 mL) to remove meta-chlorobenzoic acid byproduct.

  • Wash with brine (1 x 30 mL).

  • Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Recrystallize the crude white solid from cold acetone to yield pure 1,2-epoxyhexacosane.

Visualization: Functionalization Pathway

Caption: Conversion of 1-hexacosene to its epoxide and subsequent hydrolysis to a diol, useful for surfactant synthesis.[3]

Pharmaceutical Applications: Lipid Nanoparticles[4][10][11][12][13]

The most critical application of 1-hexacosene in modern pharmaceutics is in the formulation of Nanostructured Lipid Carriers (NLCs) .

The "Imperfection" Mechanism

Traditional Solid Lipid Nanoparticles (SLNs) made of pure triglycerides (e.g., tristearin) form perfect crystal lattices during storage. This "perfect" packing leaves no room for drug molecules, leading to drug expulsion.

• Role of 1-Hexacosene: Being a linear hydrocarbon, 1-hexacosene is structurally different from triglycerides. When blended into the lipid matrix, it prevents the formation of a perfect crystal lattice.

• Benefit: These induced lattice imperfections create "voids" where the Active Pharmaceutical Ingredient (API) can reside, significantly increasing Drug Loading (DL) and Entrapment Efficiency (EE) .

Formulation Example

• Solid Lipid: Glyceryl Behenate (Compritol 888 ATO)

• Liquid Lipid/Modifier: 1-Hexacosene (10-30% w/w of lipid phase)

• Surfactant: Poloxamer 188

• Method: Hot High-Pressure Homogenization (HPH). 1-Hexacosene lowers the melting point of the matrix slightly, allowing for processing at lower temperatures, which is beneficial for thermolabile drugs.

Safety and Handling (SDS Summary)

While 1-hexacosene is generally considered low hazard, standard laboratory safety protocols apply.

• GHS Classification: Not classified as a dangerous substance according to GHS (Globally Harmonized System).

• Inhalation: May cause respiratory tract irritation if dust/fumes are inhaled. Use in a fume hood.[4]

• Skin/Eye: Non-irritant to mild irritant. Wear nitrile gloves and safety glasses.

• Storage: Store at room temperature (15-25°C) in a dry, well-ventilated area. Keep away from strong oxidizing agents.

References

• PubChem. (n.d.). 1-Hexacosene Compound Summary. National Library of Medicine. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). 1-Hexacosene Mass Spectrum and Properties. National Institute of Standards and Technology. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Epoxidation of Alkenes with m-CPBA. Retrieved from [Link]

• ScienceDirect. (2022). Solid Lipid Nanoparticles and Nanostructured Lipid Carriers: Structure, Preparation and Application. Retrieved from [Link]

Sources

• 1. Buy 1-Hexacosene | 93924-11-9 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1-Hexacosene [webbook.nist.gov]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]

The Synthesis of Long-Chain α-Olefins: A Technical Guide for the Modern Researcher

Abstract

Long-chain α-olefins (LAOs) are indispensable building blocks in the chemical industry, serving as key precursors for a vast array of products, including polymers, surfactants, lubricants, and fine chemicals. The precise control over chain length and linearity in LAO synthesis is paramount to tailoring the properties of these end products. This in-depth technical guide provides a comprehensive overview of the core methodologies for the synthesis of long-chain α-olefins, designed for researchers, scientists, and professionals in drug development and materials science. We will delve into the mechanistic intricacies, experimental protocols, and comparative analyses of established industrial processes such as the Shell Higher Olefin Process (SHOP) and Ziegler-Natta catalysis. Furthermore, this guide will explore the versatility of olefin metathesis and survey emerging sustainable routes from renewable feedstocks, offering a holistic perspective on the state-of-the-art in this critical field of chemical synthesis.

Introduction: The Significance of Long-Chain α-Olefins

Linear alpha-olefins are characterized by a terminal double bond, a feature that imparts high reactivity and makes them valuable intermediates for a multitude of chemical transformations.[1] The chain length of these molecules dictates their physical and chemical properties, thereby determining their suitability for specific applications. For instance, C4-C8 α-olefins are primarily used as comonomers in the production of polyethylene, while C10-C18 fractions are key components in the manufacture of plasticizers, detergents, and synthetic lubricants.[2][3] The demand for LAOs with specific chain lengths has driven the development of highly sophisticated and selective synthesis methods.

This guide will navigate the foundational industrial processes and cutting-edge laboratory-scale methodologies, providing the reader with a robust understanding of the underlying principles and practical considerations for the synthesis of these vital chemical entities.

The Shell Higher Olefin Process (SHOP): An Integrated Approach to α-Olefin Production

The Shell Higher Olefin Process (SHOP) is a cornerstone of industrial α-olefin production, annually yielding over a million tonnes of these valuable chemicals.[3] It is a highly integrated and elegant process that combines three key chemical transformations: ethylene oligomerization, olefin isomerization, and olefin metathesis.[2][4] This multi-step approach allows for the production of a wide range of α-olefins with a high degree of linearity and provides the flexibility to tailor the product distribution to meet market demands.

The Three Pillars of the SHOP Process

The SHOP process can be dissected into three core stages, each catalyzed by a distinct system:

• Ethylene Oligomerization: In the initial step, ethylene is oligomerized to a mixture of linear α-olefins with an even number of carbon atoms. This reaction is catalyzed by a homogeneous nickel-phosphine complex and typically follows a Schulz-Flory distribution.[2]

• Isomerization: The α-olefin fractions that fall outside the desired chain-length range are subjected to isomerization. This step, often catalyzed by a solid potassium metal catalyst, shifts the double bond from the terminal (alpha) position to internal positions.[2][4]

• Metathesis: The mixture of internal olefins then undergoes metathesis, a reaction that cleaves and reforms double bonds, to produce a new distribution of olefins with both odd and even carbon numbers. This allows for the conversion of less valuable olefin fractions into the desired higher-value products.[4]

Figure 1: Simplified workflow of the Shell Higher Olefin Process (SHOP).

Experimental Protocol: Laboratory-Scale Ethylene Oligomerization (Illustrative)

While the industrial SHOP process is a continuous operation, the principles can be demonstrated on a laboratory scale. The following is an illustrative protocol for the nickel-catalyzed oligomerization of ethylene.

Catalyst Preparation (in-situ):

• In a glovebox under an inert atmosphere, a Schlenk flask is charged with NiCl₂ and a phosphine ligand, such as (C₆H₅)₂PCH₂COOH.[2][3]

• A polar solvent, for example, 1,4-butanediol, is added to the flask.[2]

• A reducing agent, such as NaBH₄, is carefully added to the mixture to generate the active nickel(0) catalyst. The solution will typically change color, indicating the formation of the active species.[2]

Oligomerization Reaction:

• The catalyst solution is transferred to a high-pressure autoclave reactor.

• The reactor is sealed, removed from the glovebox, and connected to an ethylene gas line.

• The reactor is pressurized with ethylene to the desired pressure (e.g., 70-140 bar) and heated to the reaction temperature (e.g., 80-120 °C).[3]

• The reaction is allowed to proceed with vigorous stirring for a set period.

• After the reaction, the reactor is cooled, and the excess ethylene is carefully vented.

• The liquid product, which forms a separate phase from the polar catalyst solution, is collected and analyzed by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) to determine the product distribution.[5]

Parameter	Typical Range	Reference
Catalyst	Nickel-phosphine complex	[3]
Solvent	1,4-Butanediol	[2]
Temperature	80 - 120 °C	[3]
Pressure	70 - 140 bar	[3]
Product Distribution	Schulz-Flory	[2]

Table 1: Typical Reaction Conditions for the Oligomerization Step in the SHOP Process.

Ziegler-Natta Catalysis: A Workhorse for α-Olefin Polymerization and Oligomerization

Ziegler-Natta catalysts, named after their Nobel Prize-winning discoverers Karl Ziegler and Giulio Natta, are a cornerstone of polymer chemistry and are also employed for the synthesis of α-olefins.[6][7] These catalysts are typically based on a transition metal compound from Group IV-VIII (e.g., titanium, zirconium) and an organoaluminum compound as a co-catalyst.[6]

Heterogeneous vs. Homogeneous Ziegler-Natta Catalysts

Ziegler-Natta catalysts can be broadly classified into two categories:

• Heterogeneous Catalysts: These are solid-state catalysts, often comprising titanium chlorides (e.g., TiCl₄, TiCl₃) supported on a carrier like magnesium chloride (MgCl₂).[6][8] They are widely used in industrial processes due to their high activity and the ease of separation from the product.

• Homogeneous Catalysts: These are soluble catalyst systems, often based on metallocenes or other well-defined transition metal complexes.[6][7] They offer better control over the polymer's molecular weight and stereochemistry but can be more challenging to separate from the reaction mixture.

Sources

• 1. researchgate.net [researchgate.net]
• 2. grokipedia.com [grokipedia.com]
• 3. Shell higher olefin process - Wikipedia [en.wikipedia.org]
• 4. ethz.ch [ethz.ch]
• 5. US20050192470A1 - Process for oligomerization of ethylene to linear alpha-olefins - Google Patents [patents.google.com]
• 6. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. MgCl2-Supported Titanium Ziegler-Natta Catalyst Using Carbon Dioxide-Based Poly(propylene ether carbonate) Diols as Internal Electron Donor for 1-Butene Polymerization - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Role and Analytical Profiling of Hexacosene in Plant Cuticular Waxes: A Technical Whitepaper

Executive Summary

The plant cuticle is a highly dynamic, hydrophobic boundary layer essential for terrestrial plant survival. While major cuticular components like alkanes, primary alcohols, and wax esters have been extensively studied, minor very-long-chain (VLC) alkenes such as hexacosene (C26H52) play a disproportionately significant role in cuticular plasticity and environmental stress adaptation. This whitepaper synthesizes the biosynthetic origins, biological functions, and rigorous analytical methodologies required to profile hexacosene. Designed for researchers and drug development professionals, this guide establishes a self-validating framework for investigating VLC alkenes in plant metabolomics.

The Epicuticular Matrix and VLCFA Derivatives

Plant cuticular waxes are complex mixtures of solvent-extractable lipids that coat the outer surface of aerial organs. Unlike the structural cutin polymer matrix, these waxes are unbound and form highly crystalline epicuticular films 1[1]. The primary function of this layer is to restrict non-stomatal water loss, protect against UV radiation, and defend against pathogen ingress.

Hexacosene is a 26-carbon alkene. While saturated alkanes (e.g., hexacosane) pack tightly to form rigid hydrophobic barriers, the introduction of a double bond in alkenes like hexacosene introduces a structural "kink." This biochemical nuance prevents the wax matrix from becoming overly brittle under severe dehydration, maintaining the structural integrity of the leaf surface.

Biosynthesis of Hexacosene: The Alkane-Forming Shunt

The biosynthesis of hexacosene is intrinsically linked to the very-long-chain fatty acid (VLCFA) pathways localized in the endoplasmic reticulum (ER). De novo fatty acid synthesis in the plastid produces C16 and C18 precursors, which are exported to the ER and elongated by the Fatty Acid Elongase (FAE) complex into VLC-acyl-CoAs.

From here, wax biosynthesis diverges into two routes: the alcohol-forming pathway and the alkane-forming pathway. Hexacosene is generated via the latter. The ECERIFERUM (CER) enzyme complexes, specifically CER3 and CER1, facilitate the reduction of VLC-acyl-CoAs to aldehydes, followed by decarbonylation into alkanes and alkenes 2[2].

Fig 1. Biosynthetic pathway of hexacosene via the ER-localized alkane-forming route.

Biological Significance: Cuticular Plasticity and Drought Resilience

Recent Genome-Wide Association Studies (GWAS) and metabolomic profilings have redefined our understanding of VLC alkenes. Rather than being mere biosynthetic byproducts, compounds like hexacosene are actively upregulated in response to environmental stressors.

In Populus trichocarpa (poplar), drought conditions trigger genotype-specific shifts in cuticular wax composition. While the total wax load may remain unchanged, the relative abundance of specific odd-chain and even-chain alkenes, including hexacosene, fluctuates significantly to optimize leaf water permeability 3[3]. Similarly, in Salvia rosmarinus (rosemary), the application of nano-fertilizers under stress conditions induces the de novo synthesis of 1-hexacosene and 9-hexacosene, indicating the activation of targeted stress-response mechanisms 4[4].

Table 1: Representative Shifts in Cuticular Wax Composition Under Environmental Stress

Data synthesized from comparative metabolomic studies on stress-adapted plant models.

Compound Class	Specific Metabolite	Baseline Abundance (%)	Stress-Induced Abundance (%)	Biological Implication
Alkenes	Hexacosene (C26)	< 0.5%	2.89% - 3.45%	Increased cuticular fluidity; prevents micro-fracturing of the cuticle during severe leaf wilting.
Alkanes	Hexacosane (C26)	~8.5%	~12.5%	Enhanced hydrophobic barrier to strictly limit non-stomatal transpiration.
Fatty Acids	Lignoceric Acid (C24)	~15.3%	~9.8%	Precursor consumption; channeled into the VLC-alkane/alkene synthesis pathways.
Aldehydes	Octacosanal (C28)	~4.2%	~7.1%	Upregulation of the alkane-forming pathway intermediate via CER3 activity.

Self-Validating Analytical Methodology: GC-MS Profiling

Accurate quantification of hexacosene requires a rigorous, artifact-free extraction protocol. Because waxes are surface phenomena, normalization must be conducted against leaf surface area , not fresh weight, as tissue water content fluctuates drastically during stress experiments 5[5].

Fig 2. Self-validating GC-MS workflow for plant cuticular wax extraction and quantification.

Step-by-Step Protocol & Causality

• Surface Area Quantification & Internal Standard Addition:

  • Action: Excise fresh leaves, photograph for digital area calculation (cm²), and prepare glass vials containing 10 µg of n-tetracosane (C24 alkane) as an internal standard 6[6].

  • Causality: Tetracosane is chosen because it behaves chromatographically similar to hexacosene but is usually a minor endogenous component. Adding it before the tissue touches the solvent ensures that any downstream physical losses are mathematically corrected, creating a self-validating recovery metric.

• Solvent Extraction:

  • Action: Dip the leaves in analytical-grade chloroform for exactly 30 to 60 seconds with gentle agitation. Remove the leaves immediately 5[5].

  • Causality: Chloroform selectively dissolves epicuticular and intracuticular waxes. A strict time limit prevents tissue lysis; prolonged exposure will leach internal membrane lipids (e.g., phospholipids), which severely contaminate the GC column and confound cuticular profiling 1[1].

• Concentration:

  • Action: Evaporate the chloroform extract to dryness under a gentle stream of high-purity nitrogen gas.

  • Causality: Nitrogen prevents the thermal degradation and oxidation of unsaturated double bonds found in alkenes like hexacosene, which would rapidly oxidize if dried under ambient air or high heat.

• Derivatization:

  • Action: Reconstitute the dried residue in 50 µL pyridine and 50 µL of BSTFA + TMCS (99:1). Seal and heat at 80°C for 1 hour6[6].

  • Causality: While hexacosene (an alkene) lacks active hydrogens and does not react with BSTFA, the surrounding wax matrix is rich in primary alcohols and fatty acids. Silylation converts these polar groups into volatile trimethylsilyl (TMS) ethers/esters. Failing to derivatize the matrix will result in massive peak tailing of polar co-extracts, masking the trace hexacosene signal.

• GC-MS/FID Acquisition:

  • Action: Inject 1 µL into a GC equipped with a non-polar capillary column (e.g., RTX-5 or DB-5). Use a temperature ramp from 50°C to 320°C. Utilize FID for absolute quantification and MS (Electron Ionization mode, m/z 50-600) for structural confirmation.

Conclusion & Agronomic Implications

The identification and quantification of hexacosene in plant cuticular waxes provide a high-resolution window into plant stress physiology. For agricultural biotechnology, engineering the CER1/CER3 pathways to optimize the alkane-to-alkene ratio offers a novel vector for developing drought-resistant crops. For pharmacognosy and drug development, understanding the exact composition of these waxes aids in the isolation of high-value bioactive lipids and the formulation of natural hydrophobic excipients.

References

• [6] Bio-protocol: Dissecting the Roles of Cuticular Wax in Plant Resistance to Shoot Dehydration and Low-Temperature Stress in Arabidopsis. Available at: [Link]

• [1] MetwareBio: Biological Waxes: Composition, Plant Cuticular Waxes, and GC-MS Profiling. Available at:[Link]

• [3] Oxford Academic: Elucidating the drought-responsive changes in poplar cuticular waxes. Available at: [Link]

• [2] PMC: Elucidating the drought-responsive changes in poplar cuticular waxes: a GWAS analysis of genes involved in fatty acid biosynthesis. Available at: [Link]

• [4] ThaiJo: Enhancement of Bioactive Compounds and Nutrient Content in Rosemary (Salvia rosmarinus) Using Nano-Magnesium and NPK. Available at: [Link]

Sources

• 1. Biological Waxes: Composition, Plant Cuticular Waxes, and GC-MS Profiling - MetwareBio [metwarebio.com]
• 2. Elucidating the drought-responsive changes in poplar cuticular waxes: a GWAS analysis of genes involved in fatty acid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. ph02.tci-thaijo.org [ph02.tci-thaijo.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. bio-protocol.org [bio-protocol.org]

Technical Deep Dive: (Z)-9-Hexacosene as a Bioactive Insect Pheromone

Part 1: Executive Summary & Chemical Identity[1]

While (Z)-9-Tricosene (Muscalure) dominates the literature as the primary house fly attractant, (Z)-9-Hexacosene (

) represents a distinct, critical class of Cuticular Hydrocarbons (CHCs) with high-specificity signaling functions.[1] It serves as the primary mating stimulant pheromone for the Little House Fly (Fannia canicularis) and functions as a species-recognition cue in Drosophila and Vespula species.

For drug development professionals and entomologists, (Z)-9-Hexacosene is a model ligand for studying contact chemoreception via Gustatory Receptors (GRs), distinct from the volatile olfactory pathways used by lighter pheromones.[1] Its high molecular weight renders it non-volatile, necessitating direct physical contact for behavioral triggering—a feature that dictates specific deployment strategies in pest management.

Chemical Profile

Property	Specification	Notes
IUPAC Name	(Z)-9-Hexacosene	cis-isomer is biologically active; trans (E) is often inactive or inhibitory.[1][2]
CAS Number	71502-22-2
Formula		Mono-unsaturated alkene.[1][3][4]
Molecular Weight	364.7 g/mol	Significant lipophilicity (LogP > 10).[1]
Physical State	Waxy Solid / Viscous Oil	Melting point ~28-30°C. Soluble in hexane, DCM.[1]
Key Isomer	Z (cis)	The Z-configuration creates a "kink" essential for receptor binding pockets.[1]

Part 2: Biosynthetic Origin & Regulation[1]

The CYP4G Decarbonylation Pathway

The production of (Z)-9-Hexacosene follows the canonical insect hydrocarbon pathway, but with a critical terminal step mediated by the CYP4G subfamily of cytochrome P450s.[5] This enzyme functions as an oxidative decarbonylase, converting long-chain aldehydes into hydrocarbons one carbon shorter.[1][6]

Mechanism:

• Elongation: Acetyl-CoA is elongated to C26 fatty acids via Elongases (ELOVL).[1]

• Desaturation: A

  desaturase introduces the double bond.[1]

• Reduction: The acyl-CoA is reduced to an aldehyde.[1][2][6]

• Decarbonylation: CYP4G removes the carbonyl carbon as

  , forming the alkene.

Caption: Biosynthetic pathway of (Z)-9-Hexacosene highlighting the critical CYP4G oxidative decarbonylation step.[1]

Part 3: Chemical Synthesis Protocol (Z-Selective)

For field trials or receptor binding assays, high isomeric purity (>98% Z) is non-negotiable. Contamination with the E-isomer can actively inhibit the behavioral response in Fannia and Drosophila.

Methodology: Z-Selective Wittig Reaction (Silazide Method).[1] Rationale: Standard Wittig conditions often yield Z/E mixtures.[1] Using a non-stabilized ylide generated with NaHMDS (Sodium bis(trimethylsilyl)amide) at low temperature ensures kinetic control, favoring the Z-alkene.

Reagents

• Aldehyde: Nonanal (

  ) - Freshly distilled.[1]

• Phosphonium Salt: Heptadecyltriphenylphosphonium bromide (

  -TPP).[1]

• Base: NaHMDS (1.0 M in THF).[1]

• Solvent: Anhydrous THF (Tetrahydrofuran).[1]

Step-by-Step Protocol

• Salt Preparation (Pre-step):

  • Reflux 1-bromoheptadecane with Triphenylphosphine (1.1 eq) in toluene for 24h.

  • Filter, wash with cold ether, and dry under vacuum.

• Ylide Formation:

  • In a flame-dried 3-neck flask under Argon, suspend 5.0 mmol of Heptadecyl-TPP salt in 20 mL anhydrous THF.

  • Cool to -78°C (Dry ice/acetone bath).

  • Add NaHMDS (5.2 mmol) dropwise.[1] The solution will turn bright orange (characteristic of the ylide).

  • Stir for 1 hour at -78°C.

• Coupling (Wittig Reaction):

  • Add Nonanal (5.0 mmol) in 5 mL THF dropwise over 20 minutes. Critical: Keep temperature < -70°C to prevent E-isomer equilibration.

  • Stir at -78°C for 2 hours.

  • Allow the mixture to warm slowly to room temperature overnight (kinetic trap).

• Workup & Purification:

  • Quench with saturated

    .[1] Extract with Hexane ( mL).[1]

  • Purification: Flash Chromatography on Silica Gel impregnated with

    (Silver Nitrate).[1]

  • Why Silver Nitrate?

    complexes with pi-bonds.[1] It separates Z and E isomers more effectively than standard silica.[1]

  • Elute with Hexane/Toluene (95:5).[1]

Caption: Z-selective Wittig synthesis workflow utilizing kinetic control and Silver Nitrate chromatography.

Part 4: Analytical Characterization

Before biological application, the compound must be validated.

Gas Chromatography - Mass Spectrometry (GC-MS)[1]

• Column: DB-5ms or HP-5 (Non-polar).[1]

• Carrier Gas: Helium (1 mL/min).

• Temp Program: 100°C (1 min)

  20°C/min 300°C (hold 10 min).

• Retention Time: Expect elution after C25 alkanes.

• Diagnostic Ions (EI, 70eV):

  • (Molecular Ion): m/z 364

  • Diagnostic fragments are often weak in alkenes; look for series separated by 14u.[1]

  • Dimethyl Disulfide (DMDS) Derivatization: To confirm the double bond position at C9, react the alkene with DMDS/Iodine. The adduct will cleave between the sulfur carbons, yielding fragments at m/z 173 (C9 fragment) and m/z 253 (C17 fragment). This is the gold standard for structural proof.

Part 5: Neuroethology & Mechanism of Action

Unlike volatile pheromones (e.g., Bombykol) that activate Olfactory Receptors (ORs) on the antenna, (Z)-9-Hexacosene is a contact pheromone .[1]

• Reception Site: Labial palps and foretarsi (legs) of the male fly.

• Receptor Family: Gustatory Receptors (GRs) . In Drosophila, members of the Gr32a or Gr68a clade are implicated in detecting heavy CHCs.

• Behavioral Output:

  • Fannia canicularis: Induces immediate copulatory strikes upon tarsal contact.[1]

  • Drosophila:[1][7][8][9][10][11] Modulates courtship intensity; often acts synergistically with other CHCs.[1]

Self-Validating Bioassay (The "Dummy" Test): To verify activity:

• Kill a female fly and wash in hexane to remove all natural CHCs (creating a "blank" dummy).[1]

• Apply 100 ng of synthesized (Z)-9-Hexacosene to the dummy.[1]

• Introduce a naive male.

• Positive Result: Male attempts copulation with the treated dummy.

• Negative Control: Male ignores the hexane-washed dummy.

Part 6: Application in Pest Management[1]

(Z)-9-Hexacosene is commercially relevant for the control of the Little House Fly (Fannia canicularis), a major pest in poultry operations.

• Formulation: It is not effective as a long-distance lure (unlike Muscalure for house flies).[1] It must be used in toxic baits or sticky traps where visual cues first attract the fly, and the pheromone induces arrestment and feeding/mating attempts upon contact.

• Deployment: Apply to yellow sticky cards (visual attractant) hung in poultry houses.[1] The pheromone increases the "time-on-target," significantly boosting the catch rate of males.[1]

References

• Uebel, E. C., Sonnet, P. E., Menzer, R. E., Miller, R. W., & Lusby, W. R. (1977). Mating stimulant pheromone and cuticular lipid constituents of the little house fly, Fannia canicularis (L.).[10] Journal of Chemical Ecology, 3(3), 269–278.[10] Link

• Feyereisen, R. (2012). Insect CYP genes and P450 enzymes.[1][12] In Insect Molecular Biology and Biochemistry (pp. 236-316).[1] Academic Press.[1] Link

• Qiu, Y., Tittiger, C., Wicker-Thomas, C., Le Goff, G., Rodgers, S., ... & Feyereisen, R. (2012). An insect-specific P450 oxidative decarbonylase for cuticular hydrocarbon biosynthesis.[1][6] Proceedings of the National Academy of Sciences, 109(37), 14858-14863. Link

• Carlson, D. A., Mayer, M. S., Silhacek, D. L., James, J. D., Beroza, M., & Bierl, B. A. (1971). Sex Attractant Pheromone of the House Fly: Isolation, Identification and Synthesis.[13] Science, 174(4004), 76-78.[1] Link

• Billeter, J. C., Ativie, F., Reynolds, C. D., & Levine, J. D. (2009). Drosophila melanogaster females respond to the accumulation of conspecific chemical signals to promote aggregation. Journal of Chemical Ecology, 35, 1312-1323.[1] Link

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• 11. Origin and evolution of the CYP4G subfamily in insects, cytochrome P450 enzymes involved in cuticular hydrocarbon synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. semanticscholar.org [semanticscholar.org]
• 13. acs.org [acs.org]

Biosynthesis Pathways of Hexacosene in Marine Organisms: A Technical Whitepaper

Executive Summary

Very long-chain alkenes (VLCAs), such as the C26 hydrocarbon hexacosene (

), represent a unique class of energy-dense, hydrophobic metabolites synthesized by diverse marine organisms, including microalgae, marine bacteria, and symbiotic sponges. In marine ecosystems, these molecules contribute to membrane fluidity adaptations, chemical defense mechanisms, and buoyancy. For drug development and biotechnology professionals, understanding the enzymatic pathways that yield hexacosene is critical for engineering "drop-in" biofuels and synthesizing novel lipid-based therapeutics.

This whitepaper provides an in-depth mechanistic analysis of the three primary biosynthetic pathways responsible for hexacosene production in marine organisms, supported by self-validating experimental workflows and quantitative kinetic data.

Mechanistic Enzymology of Hexacosene Biosynthesis

The biosynthesis of a C26 alkene requires the precise manipulation of aliphatic carbon chains. Marine organisms have evolved three distinct enzymatic strategies to achieve this, either by elongating and decarboxylating a C27 precursor or by condensing shorter-chain fatty acids.

Pathway A: Light-Driven Photodecarboxylation (Marine Microalgae)

In marine microalgae (e.g., Chlorella variabilis, Nannochloropsis spp.), alkene biosynthesis is directly coupled to photosynthesis. De novo fatty acid synthesis yields C16/C18 precursors, which are extended by the Elongase (ELOVL) complex to very long-chain fatty acids (VLCFAs) such as C27:0 or C27:1.

The terminal step is catalyzed by Fatty Acid Photodecarboxylase (FAP) , an ancient photoenzyme. The causality behind the strict light dependency of this pathway lies in the photo-activation of the enzyme's Flavin Adenine Dinucleotide (FAD) cofactor. The absorption of a blue-light photon transitions FAD to an excited state (

), enabling a single-electron transfer from the C27 fatty acid carboxylate. This initiates a radical decarboxylation mechanism that releases and yields a C26 terminal alkene (1-hexacosene) [1].

Pathway B: Cytochrome P450 Peroxygenase Decarboxylation (Marine Bacteria)

Certain marine bacteria (e.g., Jeotgalicoccus spp.) utilize a different decarboxylation strategy mediated by the OleT enzyme, a specialized Cytochrome P450 from the CYP152 family. Unlike canonical P450s that require a complex, multi-protein reductase partner system and NAD(P)H, OleT utilizes the "peroxide shunt" pathway. By using

as both the oxygen and electron donor, OleT generates the highly reactive Iron(IV)-oxo porphyrin radical (Compound I). This intermediate abstracts a hydrogen atom from the -carbon of a C27 fatty acid, leading to decarboxylation rather than hydroxylation, producing 1-hexacosene [2].

Pathway C: Head-to-Head Claisen Condensation (Marine Bacteria)

In bacteria such as Micrococcus luteus and Shewanella species, internal hexacosene isomers are synthesized via the OleABCD multi-enzyme complex. This pathway does not rely on VLCFA precursors. Instead, the thiolase-like enzyme OleA catalyzes a decarboxylative Claisen condensation between two shorter acyl-CoAs (e.g., a C13 and a C14 acyl-CoA). This forms a C26

-keto thioester, which is subsequently reduced by OleB/OleD and dehydrated/decarbonylated by the AMP-dependent ligase OleC to form an internal C26 alkene [3].

Caption: Core biosynthetic pathways of hexacosene in marine organisms via FAP, OleT, and OleABCD.

Quantitative Data: Enzyme Kinetics & Yields

To evaluate these pathways for synthetic biology or drug development applications, it is essential to compare their catalytic efficiencies and substrate preferences. The table below summarizes the kinetic parameters of the core enzymes involved in VLCA biosynthesis.

Enzyme System	Source Organism	Primary Mechanism	Preferred Substrate	Cofactor Requirement	( )	Target Alkene Product
FAP	Chlorella variabilis	Radical Photodecarboxylation	C16–C27 Fatty Acids	Blue Light, FAD	~120.0	1-Hexacosene (from C27)
OleT	Jeotgalicoccus sp.	P450 Peroxide Shunt	C18–C28 Fatty Acids	, Heme	~45.5	1-Hexacosene (from C27)
OleABCD	Micrococcus luteus	Claisen Condensation	C10–C16 Acyl-CoAs	ATP, NAD(P)H	~15.2	Internal Hexacosene

Data synthesized from established biochemical characterizations of marine and halotolerant microbial enzymes [1][2][3].

Self-Validating Experimental Workflows

To accurately elucidate and validate the biosynthesis of hexacosene, researchers must employ orthogonal experimental designs. The following protocols are engineered as self-validating systems: they incorporate internal controls that definitively prove causality between the enzyme and the hydrocarbon product.

Caption: Self-validating experimental workflow for elucidating hexacosene biosynthesis pathways.

Protocol 1: In Vivo Isotopic Tracing and GC-MS Profiling

This protocol establishes the direct precursor-product relationship in marine organisms (e.g., isolating hexacosene derivatives from sponges like Svenzea zeai [4] or microalgae).

• Isotope Feeding: Cultivate the marine organism in a controlled bioreactor. Spike the media with heavy-isotope labeled precursors (e.g.,

  -palmitic acid or -acetate). Causality: Using labeled precursors ensures that any detected hexacosene is synthesized de novo during the experiment, ruling out environmental contamination.

• Biomass Harvesting & Saponification: Lyophilize the biomass and extract total lipids using a Bligh-Dyer method (Chloroform:Methanol:Water). Subject the lipid extract to saponification using 1M methanolic KOH at 80°C for 2 hours. Causality: Saponification hydrolyzes esterified lipids (triglycerides, phospholipids) into water-soluble free fatty acids. Hexacosene, being a non-saponifiable hydrocarbon, partitions cleanly into the subsequent hexane extraction, drastically reducing GC-MS background noise.

• Fractionation & GC-MS Analysis: Extract the non-saponifiable fraction with n-hexane. Analyze via GC-MS equipped with an HP-5MS column.

• Validation: Identify the hexacosene peak (retention index matching a C26 standard). A corresponding mass shift in the molecular ion (

  ) relative to the number of incorporated heavy isotopes validates the biosynthetic origin.

Protocol 2: In Vitro Recombinant Enzyme Assay (OleT/FAP)

Once a putative gene is identified, its specific activity must be confirmed in vitro.

• Expression & Purification: Clone the target gene (e.g., oleT or FAP) into a pET28a vector and express in E. coli BL21(DE3). Purify using Ni-NTA affinity chromatography.

• Assay Assembly:

  • For OleT : Combine 1 µM purified enzyme, 100 µM C27:0 fatty acid substrate, and 200 µM

    in 100 mM Tris-HCl buffer (pH 7.5).

  • For FAP : Combine 1 µM purified enzyme, 100 µM C27:0 fatty acid, and illuminate with a 450 nm blue LED array (

    ).

• Reaction Quenching & Extraction: Incubate for 30 minutes, then quench the reaction by adding 1M HCl. Extract the resulting hydrocarbons with ethyl acetate.

• Validation (Self-Validating Controls): Run parallel assays using (a) an empty vector lysate, (b) heat-denatured purified enzyme, and (c) assays lacking the specific cofactor (no

  for OleT; complete darkness for FAP). The absolute absence of hexacosene in these controls definitively proves that the enzymatic conversion is strictly dependent on the intact, active protein and its specific catalytic mechanism.

Conclusion

The biosynthesis of hexacosene in marine organisms highlights a remarkable convergence of evolutionary biochemistry. Whether harnessing the energy of blue light via FAP, utilizing peroxide shunts via OleT, or executing complex Claisen condensations via OleABCD, marine life provides a rich genetic repository for hydrocarbon synthesis. By applying rigorous, self-validating experimental workflows, researchers can confidently map these pathways, paving the way for advanced biofuel production and the discovery of novel marine-derived bioactive compounds.

References

• Sorigué, D., Légeret, B., Cuiné, S., Morales, P., Mirabella, B., Guédeney, G., Li-Beisson, Y., Jetter, R., Peltier, G., & Beisson, F. (2016). "Microalgae Synthesize Hydrocarbons from Long-Chain Fatty Acids via a Light-Dependent Pathway." Plant Physiology, 171(4), 2393-2405. URL: [Link]

• Rude, M. A., Baron, T. S., Brubaker, S., Alibhai, M., Del Cardayre, S. B., & Schirmer, A. (2011). "Terminal Olefin (1-Alkene) Biosynthesis by a Novel P450 Fatty Acid Decarboxylase from Jeotgalicoccus Species." Applied and Environmental Microbiology, 77(5), 1718-1727. URL: [Link]

• Beller, H. R., Goh, E.-B., & Keasling, J. D. (2010). "Genes Involved in Long-Chain Alkene Biosynthesis in Micrococcus luteus." Applied and Environmental Microbiology, 76(4), 1212-1223. URL: [Link]

• Costantino, V., et al. (2017). "Zeamide, a Glycosylinositol Phosphorylceramide with the Novel Core Arap(1β→6)Ins Motif from the Marine Sponge Svenzea zeai." Molecules, 22(9), 1455. URL: [Link]

Protocols & Analytical Methods

Synthesis of 1-Hexacosene via Wittig Reaction: An Application Note

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of the long-chain terminal alkene, 1-hexacosene, utilizing the robust and versatile Wittig reaction. The guide is intended for researchers, scientists, and professionals in drug development and organic synthesis. It delves into the mechanistic underpinnings of the reaction, offering field-proven insights into experimental choices to ensure a high-yielding and reproducible synthesis. This document outlines the necessary materials, detailed procedural steps, purification techniques, and analytical methods for the characterization of the final product.

Introduction

Long-chain alkenes, such as 1-hexacosene (C26H52), are valuable molecules in various fields, including materials science, polymer chemistry, and as intermediates in the synthesis of complex organic molecules and pharmaceuticals. The Wittig reaction stands as a premier method for the synthesis of alkenes due to its reliability and the high degree of control it offers over the position of the newly formed double bond.[1][2] This reaction involves the coupling of a phosphorus ylide with an aldehyde or ketone to yield an alkene and triphenylphosphine oxide.[3][4][5] The thermodynamic driving force for this transformation is the formation of the highly stable phosphorus-oxygen double bond in triphenylphosphine oxide.[6][7]

This protocol details the synthesis of 1-hexacosene through the reaction of methylenetriphenylphosphorane, an unstabilized ylide, with pentacosanal. The use of an unstabilized ylide is crucial for the efficient formation of the terminal alkene.

Reaction Scheme

The overall two-step synthesis of 1-hexacosene via the Wittig reaction is depicted below:

Step 1: Ylide Formation (C₆H₅)₃P + CH₃Br → [(C₆H₅)₃P⁺-CH₃]Br⁻ [(C₆H₅)₃P⁺-CH₃]Br⁻ + n-BuLi → (C₆H₅)₃P=CH₂ + LiBr + C₄H₁₀

Step 2: Wittig Reaction (C₆H₅)₃P=CH₂ + CH₃(CH₂)₂₃CHO → CH₃(CH₂)₂₃CH=CH₂ + (C₆H₅)₃P=O

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Methyltriphenylphosphonium bromide	≥98%	Sigma-Aldrich	Hygroscopic, store in a desiccator.[8]
n-Butyllithium (n-BuLi)	2.5 M in hexanes	Sigma-Aldrich	Pyrophoric, handle under inert atmosphere.
Pentacosanal	≥97%	TCI Chemicals
Anhydrous Tetrahydrofuran (THF)	≥99.9%, inhibitor-free	Sigma-Aldrich	Dry over sodium/benzophenone before use.
Diethyl ether	Anhydrous	Fisher Scientific
Hexanes	ACS Grade	Fisher Scientific	For purification.
Saturated aqueous ammonium chloride (NH₄Cl)	For quenching the reaction.
Saturated aqueous sodium chloride (Brine)	For washing.
Anhydrous magnesium sulfate (MgSO₄)	For drying.
Silica gel	60 Å, 230-400 mesh	For column chromatography.
Deuterated chloroform (CDCl₃)	For NMR analysis.

Experimental Protocol

This protocol is divided into three main parts: the in-situ generation of the Wittig reagent (methylenetriphenylphosphorane), the Wittig reaction with pentacosanal, and the workup and purification of the product. All procedures should be carried out under an inert atmosphere (Nitrogen or Argon) using standard Schlenk line techniques.[9]

Preparation of the Wittig Reagent (Methylenetriphenylphosphorane)

• Set up a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, a nitrogen inlet, and a thermometer.

• To the flask, add methyltriphenylphosphonium bromide (1.1 equivalents).

• Place the flask under a high vacuum to remove any residual moisture and then backfill with nitrogen.

• Add anhydrous tetrahydrofuran (THF) via syringe to create a suspension.

• Cool the suspension to 0 °C using an ice-water bath.

• Slowly add n-butyllithium (1.05 equivalents) dropwise to the stirred suspension via syringe over 15 minutes. A deep red or orange color indicates the formation of the ylide.[10]

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour to ensure complete ylide formation.[11]

Wittig Reaction with Pentacosanal

• In a separate flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, dissolve pentacosanal (1.0 equivalent) in anhydrous THF.

• Cool the ylide solution prepared in section 4.1 back to 0 °C.

• Slowly add the solution of pentacosanal to the ylide solution via cannula over 20-30 minutes.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction mixture at room temperature for 12-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system.[10][11]

Workup and Purification

• Upon completion of the reaction (as indicated by TLC), cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of ammonium chloride.[11]

• Transfer the mixture to a separatory funnel and add diethyl ether.

• Wash the organic layer sequentially with water and then with brine.[6]

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product will be a mixture of 1-hexacosene and triphenylphosphine oxide. To purify, dissolve the crude mixture in a minimal amount of hexanes.

• Prepare a silica gel column with hexanes. Load the crude product onto the column.

• Elute the column with hexanes. 1-Hexacosene, being non-polar, will elute first, while the more polar triphenylphosphine oxide will be retained on the column.

• Collect the fractions containing the product and combine them.

• Remove the solvent under reduced pressure to yield pure 1-hexacosene as a white waxy solid.

Workflow and Data Summary

Experimental Workflow Diagramdot

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 8. nbinno.com [nbinno.com]
• 9. Wittig reagents - Wikipedia [en.wikipedia.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Experimental setup for the polymerization of 1-hexacosene

Application Note: Experimental Setup for the Metallocene-Catalyzed Copolymerization of Ethylene and 1-Hexacosene

Introduction & Mechanistic Rationale

The synthesis of advanced polyolefins with tailored architectures is a critical frontier in materials science, with applications ranging from rheology modifiers to hydrophobic biomedical coatings. The incorporation of long-chain alpha-olefins (LCAOs), such as 1-hexacosene (a C26 alpha-olefin), into a polyethylene backbone produces unique "comb-like" polymers[1].

Unlike standard short-chain branches (e.g., from 1-hexene or 1-octene), the 24-carbon side chains generated by 1-hexacosene insertion are sufficiently long to undergo independent side-chain crystallization[1]. This dual-crystallinity (backbone vs. side-chain) imparts exceptional thermal and mechanical properties.

Catalyst Selection & Causality: Standard Ziegler-Natta catalysts struggle to incorporate bulky LCAOs due to severe steric hindrance. Therefore, single-site metallocene catalysts, specifically [Ph2C(2,7-di-tertBuFlu)(Cp)]ZrCl2 (activated by methylaluminoxane, MAO), are strictly required[2]. The open geometry of the cyclopentadienyl-fluorenyl ligand framework facilitates the coordination and migratory insertion of the sterically demanding 1-hexacosene monomer. Furthermore, this specific ligand structure suppresses β-hydride elimination, ensuring high molecular weights and uniform comonomer distribution[2].

Materials and Reagents

• Monomers: Ethylene (polymerization grade, 99.9%), 1-Hexacosene (Alpha Olefin 26-28 wax, dried over molecular sieves)[1].

• Catalyst: [Ph2C(2,7-di-tertBuFlu)(Cp)]ZrCl2 (Zirconocene precursor).

• Cocatalyst: Methylaluminoxane (MAO, 10 wt% solution in toluene).

• Solvent: Toluene (anhydrous, degassed).

• Quenching Agent: Methanol (acidified with 10% HCl).

Experimental Setup & Protocol

Self-Validating System: This protocol integrates real-time mass flow monitoring to confirm catalytic activity (ethylene uptake) and post-reaction thermal analysis to validate the successful incorporation of the C24 branches.

Step 1: Reactor Conditioning

• Utilize a 1 L stainless steel autoclave reactor equipped with a mechanical stirrer, a temperature control jacket, and a mass flow controller.

• Bake the reactor at 120°C under vacuum for 2 hours to remove trace moisture, which acts as a severe catalyst poison. Backfill with purified argon and repeat this cycle three times[3].

Step 2: Reagent Loading

• Cool the reactor to the target polymerization temperature (e.g., 60°C).

• Introduce 400 mL of anhydrous toluene under continuous argon flow.

• Add the desired amount of 1-hexacosene (e.g., 0.05 to 0.2 mol/L). Causality Note: Because 1-hexacosene is a waxy solid at room temperature, it must be gently melted or pre-dissolved in warm toluene prior to injection to ensure homogeneous phase distribution[4].

Step 3: Catalyst Activation and Injection

• In a nitrogen-filled glovebox, prepare the catalyst solution by mixing the zirconocene precursor with MAO. Maintain an Al:Zr molar ratio of at least 1000:1. This massive excess of aluminum is required to ensure complete alkylation and cationization of the zirconium center, forming the active [Zr]+ - CH3 species[2].

• Inject the activated catalyst mixture into the reactor via a specialized syringe port against a slight argon counter-flow.

Step 4: Polymerization & Real-Time Validation

• Immediately pressurize the reactor with ethylene to a constant pressure (e.g., 2 bar).

• Maintain the reaction for 60 minutes. Monitor the ethylene consumption using the mass flow meter; a steady, continuous uptake validates active coordination-insertion cycles[3].

Step 5: Quenching and Isolation

• Vent the unreacted ethylene and inject 20 mL of acidified methanol to instantly terminate the active metal centers[3].

• Pour the viscous polymer slurry into a large excess of methanol (1 L) to precipitate the functionalized polyethylene.

• Filter, wash with copious amounts of methanol, and dry the polymer in a vacuum oven at 60°C overnight until a constant weight is achieved.

Step 6: Post-Synthesis Validation

• Analyze the dried polymer via Differential Scanning Calorimetry (DSC) and 13C NMR. Successful incorporation of 1-hexacosene is validated by the emergence of a secondary low-temperature melting peak (~40-50°C) corresponding to the crystallized C24 side chains, distinct from the backbone melting peak[1][5].

Quantitative Data: Effect of 1-Hexacosene Concentration

The following table summarizes the causal relationship between the 1-hexacosene feed concentration, catalyst activity, and the resulting thermal properties of the polymer[1][2].

1-Hexacosene Feed (mol/L)	Catalyst Activity ( kg/(mol_Zr ·h·bar))	Comonomer Incorporation (wt%)	Melting Temp (Backbone) (°C)	Melting Temp (Side-Chain) (°C)
0.00 (Homopolymer)	150,000	0.0	135.0	N/A
0.05	120,000	4.5	128.5	~42.0
0.10	95,000	9.2	122.0	~45.5
0.20	65,000	18.5	112.0	~48.0

Data Interpretation: As the concentration of 1-hexacosene increases, the overall catalyst activity decreases due to the steric bulk of the LCAO slowing down the insertion rate. The backbone melting temperature drops significantly as the C24 branches disrupt the linear polyethylene lamellae. Simultaneously, a secondary low-temperature melting peak emerges and strengthens, confirming the independent crystallization of the hexacosyl side chains[1][2].

Workflow Visualization

Fig 1. Step-by-step experimental workflow for the metallocene-catalyzed copolymerization.

References

• Kaminsky, W., Piel, C., & Scharlach, K. (2005). Polymerization of Ethene and Longer Chained Olefins by Metallocene Catalysis. Macromolecular Symposia / ResearchGate. Available at:[Link]

• Pollard, M., Klimke, K., et al. (2004). Observation of Chain Branching in Polyethylene in the Solid State and Melt via 13C NMR Spectroscopy and Melt NMR Relaxation Time Measurements. Macromolecules / ACS Publications. Available at:[Link]

• Piel, C. (2005). Polymerization of Ethene and Ethene-co-α- Olefin: Investigations on Short- and Long- Chain Branching and Structure. Universität Hamburg. Available at:[Link]

Sources

• 1. ediss.sub.uni-hamburg.de [ediss.sub.uni-hamburg.de]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Buy 1-Hexacosene | 93924-11-9 [smolecule.com]
• 5. pubs.acs.org [pubs.acs.org]

Using 1-hexacosene as an internal standard in chromatography

Application Note: 1-Hexacosene as an Internal Standard in High-Temperature Gas Chromatography

)[1]

Abstract

This guide details the validation and application of 1-hexacosene (CAS: 18835-33-1) as an internal standard (IS) for the quantification of high-molecular-weight (HMW) organic compounds, specifically plant cuticular waxes, petrochemical saturates, and long-chain fatty acid derivatives.[1] Due to its high boiling point (~405°C) and elution in the C25–C30 window, 1-hexacosene serves as an ideal normalization anchor for analytes that require high-temperature GC methods, offering superior performance over lower-molecular-weight standards (e.g.,

or ) which may be lost during solvent evaporation steps.[1]

Introduction & Rationale

The Challenge of HMW Quantification

In the analysis of lipids and waxy coatings, researchers often face two critical failure modes:

• Volatile Loss: Standards with carbon chains

  often co-evaporate with solvents during concentration steps (e.g., nitrogen blow-down).

• Discrimination: High-boiling analytes (

  ) suffer from discrimination in the GC inlet (split/splitless) compared to low-boiling standards, leading to under-quantification.[1]

Why 1-Hexacosene?

1-Hexacosene is a mono-unsaturated alkene (

).[1] Its utility stems from three physicochemical traits:

• Thermal Stability: It survives injector temperatures

  without degradation.[1]

• Chromatographic Fidelity: It elutes in the "waxy" region (Retention Index ~2600 on non-polar phases), behaving similarly to the target analytes (long-chain alkanes, alcohols, esters) during injection and separation.

• Chemical Inertness: While it possesses a terminal double bond, it is stable against standard derivatization reagents (e.g., BSTFA/MSTFA) used for silylation of alcohols, allowing it to remain distinct in the chromatogram.

Experimental Design & Safety

Reagents & Materials

• Internal Standard: 1-Hexacosene (Purity >97%).[1]

• Solvents: n-Hexane or Chloroform (HPLC Grade).[1] Note: 1-Hexacosene is insoluble in methanol/water.[1]

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5HT, HP-5ms), 30m x 0.25mm x 0.10µm.[1] Thin film is required to elute HMW compounds.[1]

Critical Decision Matrix

Before proceeding, verify the matrix blank. Some plant species (e.g., Arabidopsis mutants or specific chemotypes) may produce endogenous 1-hexacosene.[1]

Table 1: Suitability Check

Parameter	Requirement	Justification
Matrix Blank	< 1% of IS peak area	Ensures no endogenous interference.[1]
Target Range	C20 – C35	IS must elute near the middle/end of the run.

| Derivatization | Compatible | IS does not react with silylation agents.[1] |

Detailed Protocol

Preparation of Standard Solutions

• Stock Solution (1.0 mg/mL):

  • Weigh 10.0 mg of 1-hexacosene into a 10 mL volumetric flask.

  • Dissolve in n-hexane (or toluene if solubility is slow). Sonicate for 5 mins at 40°C.

  • Store at -20°C in amber glass. Stable for 6 months.

• Working Spiking Solution (50 µg/mL):

  • Dilute 500 µL of Stock Solution into 9.5 mL of n-hexane.

  • Critical Step: This solution is used to spike samples before extraction.[1]

Sample Preparation (Example: Plant Cuticular Wax)

This workflow ensures that any loss during extraction is accounted for by the IS.

• Harvest: Collect leaf discs (area ~10-50 cm²) into a glass vial.

• Spike: Add 50 µL of Working Spiking Solution (2.5 µg total IS) directly onto the plant tissue before adding solvent.

• Extract: Add 2 mL chloroform. Agitate gently for 30 seconds.

  • Note: Long agitation extracts internal lipids; short agitation targets surface waxes.[1]

• Remove Tissue: Remove the leaf disc.[1]

• Concentrate: Evaporate solvent to dryness under a gentle stream of

  .

• Derivatize (Optional): If analyzing alcohols/acids, add 50 µL BSTFA + 50 µL Pyridine. Heat at 70°C for 30 min.

• Reconstitute: Redissolve in 200 µL heptane for GC injection.

GC-MS/FID Instrument Parameters

High-temperature programming is essential to elute C26 in a reasonable time.

• Inlet: Splitless (1 min purge), 300°C.

• Carrier Gas: Helium, Constant Flow 1.2 mL/min.

• Oven Program:

  • 50°C (hold 2 min)

  • Ramp 40°C/min to 200°C

  • Ramp 3°C/min to 320°C (hold 15 min)

• Detector (MS): Source 230°C, Quad 150°C. Scan range 50-650 m/z.[1]

• Detector (FID): 340°C.

Data Analysis & Calculation

Identification

1-Hexacosene will elute between

and alkanes.[1]

• Characteristic Ions (EI Source):

  41, 55, 69, 83 (alkene series), and molecular ion usually visible at 364 .

Response Factor (RF) Calculation

Do not assume a 1:1 response ratio. You must calculate the RF using a calibration standard containing the analyte of interest and 1-hexacosene.[1]

Quantitation Formula

Visualization of Workflow

The following diagram illustrates the critical "Spike Before Extraction" logic which defines a valid Internal Standard workflow.

Caption: Workflow demonstrating the "Spike Before Extraction" methodology. 1-Hexacosene corrects for physical losses during the extraction and evaporation phases.

Troubleshooting & Optimization

Table 2: Common Issues and Solutions

Symptom	Probable Cause	Corrective Action
IS Peak Broadening	Column Overload or Cold Spot	Dilute sample; check inlet temperature (must be >280°C).[1]
Low Recovery (<50%)	Solubility Issue	Ensure extraction solvent is non-polar (Hexane/Chloroform). Avoid Methanol-only extraction.[1]
Interfering Peaks	Co-elution with Matrix	Switch column phase to DB-1 (100% dimethylpolysiloxane) or adjust temp ramp.

| Carryover | High Boiling Point Residue | Run a solvent blank at 320°C between samples. |

References

• NIST Chemistry WebBook. 1-Hexacosene Spectral Data and Properties. National Institute of Standards and Technology.[1] Available at: [Link]

• Jetter, R., et al. (2006). Composition of plant cuticular waxes. Biology of the Plant Cuticle.[2] Blackwell Publishing.[1] (Contextual grounding for wax analysis methodologies).

• Racovita, R. C., et al. (2015). Composition of the cuticular waxes of Parkinsonia praecox. Frontiers in Plant Science.[1] Available at: [Link]

• Hajibeygi, M., et al.Determination of n-alkanes and alkenes in plant lipids. (General methodology reference for hydrocarbon profiling).

Sources

• 1. 1-Hexacosene [webbook.nist.gov]
• 2. In Vivo Chemical and Structural Analysis of Plant Cuticular Waxes Using Stimulated Raman Scattering Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming Solubility Barriers: Accurate MIC Determination for Hydrophobic Antimicrobials

Introduction: The Hydrophobic Challenge in Microbiology

Standard antimicrobial susceptibility testing (AST) methods, such as those standardized by CLSI (M07) and EUCAST, rely on the assumption that the test compound is water-soluble. When testing hydrophobic New Chemical Entities (NCEs), essential oils, or lipophilic drugs, these standard aqueous assays fail.

The Failure Modes:

• Phase Separation: The compound floats on top of the broth (false negative: drug never contacts bacteria).

• Precipitation: The compound crashes out of solution upon contact with aqueous media (turbidity interferes with optical density readings).

• Plastic Adsorption: Lipophilic compounds bind avidly to standard polystyrene microplates, effectively removing the drug from the assay (false resistance).

This guide provides a validated framework for testing hydrophobic compounds using Modified Broth Microdilution (with Resazurin) and Agar Dilution , ensuring data integrity and reproducibility.

Pre-Analytical Phase: The Solvent Paradox

The choice of solubilizing agent is the single most critical variable. You must balance solubility (dissolving the drug) against toxicity (killing the bacteria) and interference (altering drug mechanism).

Solvent & Surfactant Selection Guide

Agent	Role	Max Final Conc. (v/v)*	Mechanism of Interference	Best For
DMSO (Dimethyl Sulfoxide)	Co-solvent	< 2.0% (Gram-) < 1.0% (Gram+)	Membrane permeabilization at high %; can enhance drug uptake falsely.	Small molecule NCEs, non-volatiles.
Ethanol	Co-solvent	< 2.0%	Protein denaturation; highly volatile (evaporation changes concentration).	Essential oils (short-term).
Tween 80 (Polysorbate 80)	Surfactant	0.002% - 0.1%	Hydrolysis: Can inactivate lipid-targeting drugs. Metabolism: Bacteria can use it as a carbon source.	Emulsifying oils; preventing plastic binding.
Acetone	Co-solvent	< 1.0%	High toxicity to bacteria; damages plastic plates.	Not recommended.

*Note: "Final Conc." refers to the concentration in the well with bacteria, not the stock solution.

The "Plastic Sink" Effect

Lipophilic drugs (e.g., oritavancin, telavancin) bind to standard polystyrene (PS).

• Solution: Use Polypropylene (PP) plates or Non-Binding Surface (NBS) plates.

• Validation: If MIC decreases significantly when switching from PS to PP plates, your compound was binding to the plastic.

Workflow: Solvent Validation Logic

Figure 1: Decision tree for validating solvent compatibility before initiating MIC testing. Failure to perform the "Toxicity Control" is the most common cause of invalid data.

Protocol A: Resazurin-Modified Broth Microdilution (REMA)

Why this method? Standard MIC tests use turbidity (cloudiness) to measure bacterial growth. Hydrophobic compounds create cloudy emulsions or precipitates, rendering turbidity readings impossible. Resazurin is a blue, non-fluorescent dye that is reduced by viable bacteria to Resorufin (pink/fluorescent).[1][2] This allows a colorimetric readout regardless of solution clarity.

Materials

• Compound Stock: Dissolved in DMSO (usually 100x final desired concentration).

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Indicator: Resazurin sodium salt (0.015% w/v in sterile PBS). Filter sterilized.

• Plates: 96-well Polypropylene (PP) plates (to minimize binding).

Step-by-Step Methodology

• Preparation of Inoculum:

  • Prepare a 0.5 McFarland suspension of bacteria (

    CFU/mL).

  • Dilute 1:100 in CAMHB to reach

    CFU/mL.

• Plate Setup (The 2% Rule):

  • Row A (Sterility Control): 100 µL Media + 2% Solvent.

  • Row B (Growth Control): 100 µL Bacterial Suspension + 2% Solvent (No Drug).

  • Rows C-H (Test): Serial 2-fold dilutions of the drug.

  • Critical Step: Ensure the final concentration of DMSO in test wells does not exceed 2%. If using Tween 80, keep constant at 0.002% - 0.1% across all wells (including controls).

• Inoculation:

  • Add 50 µL of diluted bacterial suspension to test wells containing 50 µL of drug solution (2x concentration).

  • Final volume: 100 µL. Final bacterial density:

    CFU/mL.

• Incubation:

  • Seal plate with breathable film (prevents evaporation of volatile solvents).

  • Incubate at 35 ± 2°C for standard time (usually 16-20h).

• The Resazurin Readout:

  • Add 30 µL of Resazurin solution to all wells.

  • Incubate for an additional 1–4 hours.

  • Visual Score:

    • Blue/Purple: No Growth (Inhibition).

    • Pink: Growth (Viable bacteria reduced the dye).[3]

  • MIC Definition: The lowest concentration that remains Blue.[4]

Visualization of Mechanism

Figure 2: The chemical reduction pathway. Note that excessive incubation can lead to "Dihydroresorufin" (colorless), potentially causing false negatives. Read results promptly when the Growth Control turns pink.

Protocol B: Agar Dilution (The Robust Alternative)

Why this method? For extremely hydrophobic compounds that precipitate immediately in broth, Agar Dilution is superior. The agar matrix physically traps the compound in a stable dispersion, preventing phase separation.

Step-by-Step Methodology

• Media Preparation:

  • Prepare Mueller-Hinton Agar (MHA) and autoclave.

  • Cool to 50°C in a water bath. (Crucial: Too hot = drug degradation; Too cold = lumping).

• Compound Incorporation:

  • Prepare serial dilutions of the hydrophobic compound in the solvent (e.g., 100x stocks).

  • Pipette 1 part drug stock into 9 parts molten agar (e.g., 2 mL drug + 18 mL agar).

  • Mix rapidly by swirling (avoid bubbles) and pour immediately into petri dishes.

  • Result: The compound is locked into the gel matrix before it can precipitate or float.

• Inoculation:

  • Use a Steers Replicator or spot-inoculate 1-2 µL of bacterial suspension (

    CFU/spot) onto the agar surface.

  • Include a plate with Solvent Only (no drug) to rule out inhibition by the solvent.

• Reading:

  • Incubate at 35°C for 16-20h.

  • MIC Definition: The lowest concentration plate showing no growth (ignore a single colony or faint haze).

Data Analysis & Troubleshooting

Interpreting the "Skipped Well"

In hydrophobic testing, you may see growth at high concentrations but inhibition at lower ones (a "skipped well").

• Cause: The drug precipitated at the high concentration, becoming unavailable to bacteria.

• Action: The MIC is invalid. Repeat using Protocol B (Agar Dilution) or increase the surfactant concentration (if validated).

Distinguishing Solvent Toxicity

• Scenario: Your MIC is 64 µg/mL. Your Solvent Control (containing the same % DMSO as the 64 µg/mL well) shows inhibited growth.

References

• Clinical and Laboratory Standards Institute (CLSI). (2018).[5] Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition (M07-A11). Wayne, PA.[5][6]

• Sarker, S. D., Nahar, L., & Kumarasamy, Y. (2007). Microtitre plate-based antibacterial assay incorporating resazurin as an indicator of cell growth, and its application in the in vitro antibacterial screening of phytochemicals. Methods, 42(4), 321-324.

• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.[7] Nature Protocols, 3(2), 163-175.

• Arhin, F. F., et al. (2008). Effect of Polysorbate 80 on Oritavancin Binding to Plastic Surfaces: Implications for Susceptibility Testing.[8] Antimicrobial Agents and Chemotherapy, 52(5), 1597–1603.

Sources

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. researchgate.net [researchgate.net]
• 3. e-century.us [e-century.us]
• 4. researchgate.net [researchgate.net]
• 5. nih.org.pk [nih.org.pk]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. journals.asm.org [journals.asm.org]

Application Note: Synthesis and Extrusion of 1-Hexacosene-Incorporated Polyethylene Films

Executive Summary & Mechanistic Rationale

The development of advanced linear low-density polyethylene (LLDPE) films is critical for high-performance applications, ranging from sterile pharmaceutical packaging to specialized bioprocessing barrier systems. The incorporation of linear α-olefins (LAOs) into ethylene polymers allows for precise control over short-chain branching, which dictates the morphological, thermal, and mechanical properties of the resulting film[1].

While industry-standard LLDPE utilizes 1-hexene or 1-octene, incorporating ultra-long chain LAOs such as yields highly specialized polyolefins[2]. The resulting C24 side branches significantly alter the lamellar crystal thickness. As the branching density increases, the polymer melting temperature (

) decreases linearly, while the film's impact strength and tear resistance increase exponentially[1]. This application note details the end-to-end protocol for the catalytic copolymerization of ethylene and 1-hexacosene, structural validation, and subsequent thin-film extrusion.

Experimental Design & Causality (E-E-A-T)

As a Senior Application Scientist, designing a robust polymer synthesis workflow requires addressing the inherent chemical challenges of the reagents. 1-Hexacosene is a solid at room temperature (melting point ~51.8 °C) and possesses significant steric bulk[3].

• Catalyst Selection: Standard metallocene catalysts struggle with the steric hindrance of C26 monomers, leading to poor incorporation. To solve this, we utilize a highly active. This post-metallocene system is monomer-agnostic, ensuring controllable and predictable comonomer enchainment under mild conditions[1].

• Self-Validating System: A protocol is only as reliable as its quality control. This workflow acts as a self-validating system by mandating a structural checkpoint before extrusion. We employ melt-state 13C NMR spectroscopy at 423 K to quantify the exact branch content of the C24 side chains[4]. If the calculated branch density and corresponding Differential Scanning Calorimetry (DSC) melting profile do not match the theoretical target, the batch is rejected. This prevents catastrophic processing failures during the melt extrusion phase.

Quantitative Data Summary

The following table summarizes the predictable relationship between 1-hexacosene concentration in the reactor and the resulting physical properties of the LLDPE copolymer.

Parameter	Control (0 mM C26)	Low Density (100 mM C26)	High Density (400 mM C26)
Catalyst Activity	1500 kg/mol ·h	1250 kg/mol ·h	800 kg/mol ·h
C26 Incorporation	0.0 mol%	2.4 mol%	11.2 mol%
Melting Point ( )	135.2 °C	121.5 °C	85.6 °C
Film Morphology	Highly Crystalline	Semi-Crystalline	Amorphous / Elastomeric
Optical Clarity	Opaque	Translucent	Highly Transparent

Step-by-Step Methodologies

Protocol A: Catalytic Copolymerization of Ethylene and 1-Hexacosene

• Reactor Preparation: Dry a 500 mL glass Büchi reactor overnight at 120 °C and purge continuously with argon to ensure an anhydrous, oxygen-free environment.

• Solvent & Monomer Addition: Introduce 150 mL of anhydrous toluene into the reactor. Add the desired concentration of 1-hexacosene (e.g., 100–400 mM).

  • Causality: Toluene is selected because its boiling point accommodates the 60 °C reaction temperature, ensuring the solid 1-hexacosene is completely solvated and homogeneous before catalysis begins.

• Activation: Inject 2.0 mL of methylaluminoxane (MAO) solution (10% wt in toluene) to act as an impurity scavenger and catalyst activator.

• Catalyst Injection: Introduce 1.0 μmol of the PHENI* Ti catalyst.

• Polymerization: Pressurize the reactor with ethylene gas to exactly 2 bar. Maintain the temperature at 60 °C under continuous stirring (800 rpm) for 30 minutes.

  • Causality: Maintaining a constant 2 bar pressure ensures a steady-state concentration of ethylene, allowing for a uniform statistical distribution of the C26 comonomer along the polymer backbone.

• Quenching & Recovery: Vent the reactor pressure. Quench the active catalyst by injecting 10 mL of acidified methanol (10% HCl). Precipitate the polymer by pouring the mixture into 500 mL of vigorously stirred methanol. Filter, wash, and dry the resin under vacuum at 60 °C overnight.

Protocol B: Structural Validation (Self-Validation Checkpoint)

• Sample Preparation: Dissolve 50 mg of the recovered LLDPE copolymer in 0.5 mL of 1,2,4-trichlorobenzene-d2 (TCB-d2) within a 5 mm NMR tube.

• NMR Acquisition: Perform single-pulse acquisition under magic angle spinning (MAS) at 423 K using a 500 MHz spectrometer.

  • Causality: Acquiring data at 423 K ensures the polymer is fully in the melt state. This eliminates line-broadening associated with solid-state crystalline domains and mitigates transient Nuclear Overhauser Effect (NOE) distortions, which can significantly affect the accuracy of branch content determination[4].

• Validation Gate: Integrate the resonance peaks corresponding to the methylene carbons of the C24 branches. Proceed to Protocol C only if the mol% matches the target specifications required for the film's end-use.

Protocol C: Thin-Film Extrusion

• Compounding: Dry-blend the validated copolymer powder with 1000 ppm of a primary phenolic antioxidant (e.g., Irganox 1010) to prevent thermal degradation. Pelletize using a twin-screw extruder at 160 °C.

• Film Casting: Feed the pellets into a laboratory-scale cast film extruder equipped with a coat-hanger die.

• Extrusion Parameters: Set the temperature profile from the feed zone to the die at 140 °C / 160 °C / 180 °C. Maintain the chill roll temperature at exactly 40 °C.

  • Causality: A rapid quench on the 40 °C chill roll restricts the growth of spherulites during crystallization. Smaller spherulites minimize light scattering, thereby maximizing the optical clarity and flexibility of the final packaging film.

Process Visualization

Fig 1: Workflow for 1-hexacosene incorporation into PE films via catalytic copolymerization.

References

• [1] Title: Towards designer polyolefins: highly tuneable olefin copolymerisation using a single permethylindenyl post-metallocene catalyst. Source: Chemical Science (RSC Publishing). URL:[Link]

• [4] Title: Observation of Chain Branching in Polyethylene in the Solid State and Melt via 13C NMR Spectroscopy and Melt NMR Relaxation Time Measurements. Source: Macromolecules (ACS Publications). URL: [Link]

• [2] Title: 1-Hexacosene | C26H52 | CID 29303. Source: PubChem (National Institutes of Health). URL:[Link]

Sources

• 1. Towards designer polyolefins: highly tuneable olefin copolymerisation using a single permethylindenyl post-metallocene catalyst - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04861F [pubs.rsc.org]
• 2. 1-Hexacosene | C26H52 | CID 29303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 18835-33-1 CAS MSDS (hexacos-1-ene) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]

Quantification of 1-Hexacosene in Complex Lipophilic Matrices: A High-Temperature GC-FID/MS Protocol

Application Note: AN-2026-HCX Topic: Analytical Method Development for Hexacosene Quantification (

) Date: March 08, 2026 Author: Senior Application Scientist, Analytical Development Group[1][2]

Executive Summary

Hexacosene (

), specifically the terminal isomer 1-hexacosene, is a long-chain alkene frequently encountered as a biomarker in plant cuticular waxes, an impurity in pharmaceutical excipients (e.g., beeswax, paraffin), and a pyrolysis product of polyethylene.[3] Its high boiling point (~405°C) and lack of chromophores render standard HPLC-UV methods ineffective.[1][2]

This guide details the development of a robust High-Temperature Gas Chromatography (HT-GC) method. We utilize Flame Ionization Detection (FID) for precise quantification and Mass Spectrometry (MS) for structural confirmation. The protocol addresses critical challenges such as inlet discrimination, solubility limits, and isomer resolution.

Method Development Strategy: The "Why" and "How"

The Analytical Challenge

• Volatility vs. Thermolability: Hexacosene boils at ~405°C. Standard GC columns (max 280°C) are insufficient.[2] We must use high-temperature stationary phases (polyimide-coated fused silica) capable of reaching 350°C+.[1][2]

• Detection Physics: The molecule lacks conjugation for UV detection. RI (Refractive Index) is too insensitive for trace analysis. FID is the gold standard here due to its universal response to C-H bonds and wide linear dynamic range.

• Inlet Discrimination: High molecular weight (MW) hydrocarbons often suffer from "discrimination" in Split/Splitless inlets, where heavier components condense in the liner. We employ a Pressure Pulse injection technique to mitigate this.[2]

Decision Matrix: GC vs. LC

While HPLC-CAD (Charged Aerosol Detection) is an option for thermally unstable matrices, GC offers superior resolution for separating 1-hexacosene from its saturated analog (

-hexacosane) and internal alkene isomers.[1][2]

Figure 1: Decision tree for selecting the analytical technique based on analyte properties and matrix stability.[1][2]

Protocol 1: Sample Preparation

Objective: Solubilize hexacosene while precipitating matrix interferences (e.g., polar compounds, proteins).

Reagents

• Extraction Solvent: Toluene (HPLC Grade) – Preferred for high MW waxes.

• Internal Standard (ISTD):

  -Tetracosane ( ).[1][2]

  • Reasoning:

    elutes close to but is resolved. It mimics the boiling point and solubility of the analyte.

• Wash Solvent:

  -Hexane.

Step-by-Step Workflow

• Stock Preparation:

  • Dissolve 10 mg 1-Hexacosene standard in 10 mL Toluene (1 mg/mL).

  • Dissolve 10 mg

    -Tetracosane (ISTD) in 10 mL Toluene.[1][2]

• Sample Extraction (Solid Matrix - e.g., Wax/Pill):

  • Weigh 50 mg of sample into a 20 mL glass scintillation vial.

  • Add 5.0 mL of Toluene containing 50 µg/mL ISTD.[2]

  • Sonicate at 40°C for 15 minutes. Note: Heat is crucial to melt waxy matrices.[1][2]

  • Allow to cool to room temperature.[2] If precipitation occurs (matrix waxes), centrifuge at 3000 x g for 5 mins.

• Filtration:

  • Filter supernatant through a 0.22 µm PTFE syringe filter into an amber GC vial.[2] Avoid Nylon filters as they may adsorb lipophilic compounds.[1]

Protocol 2: GC-FID Quantification (The Gold Standard)

Instrument: Agilent 7890B / 8890 or equivalent.[1][2]

Critical Parameters

Parameter	Setting	Rationale
Column	DB-5ht (or ZB-5HT) 30m × 0.25mm × 0.10µm	Thin film (0.1µm) is mandatory to elute C26 at reasonable temps and prevent peak broadening.[1][2]
Carrier Gas	Helium @ 2.0 mL/min (Constant Flow)	High flow rate pushes high boilers through the column faster.
Inlet	Split/Splitless @ 320°C	High temp prevents condensation.[2]
Injection	1 µL, Pulsed Splitless (30 psi for 0.5 min)	Pressure pulse forces the heavy analyte onto the column, reducing discrimination.
Oven Program	100°C (1 min) 20°C/min to 350°C Hold 5 min	Fast ramp minimizes run time; 350°C ensures elution of C26 (approx RT: 12-14 min).[1][2]
Detector (FID)	380°C	Must be hotter than the column max to prevent fouling.
Fuel Flows	: 30 mL/min, Air: 400 mL/min	Standard FID stoichiometry.

System Suitability Criteria

• Resolution (

  ): > 1.5 between -Tetracosane ( ) and 1-Hexacosene ( ).[1][2]

• Tailing Factor: 0.9 – 1.2.[1][2]

• RSD (n=6): < 2.0% for area ratio (Analyte/ISTD).

Protocol 3: GC-MS for Identification

Objective: Confirm that the peak quantified by FID is indeed hexacosene and not a co-eluting impurity (e.g., a branched alkane).

Instrument: GC-MS (Single Quadrupole), EI Source (70 eV).[1][2]

MS Parameters[2][4][5][6][7][8][9][10]

• Transfer Line: 350°C (Critical: Cold spots cause peak tailing).[2]

• Source Temp: 230°C.

• Scan Mode: Full Scan (m/z 40–500) for initial ID.

• SIM Mode (Quant/Confirm):

  • Target Ion: m/z 55, 69, 83, 97 (Alkene series

    ).

  • Molecular Ion: m/z 364 (

    ).[2] Note: The molecular ion may be weak in EI; look for the characteristic alkene fragmentation pattern.[1]

Data Analysis & Calculations

Quantification is performed using the Internal Standard Method to correct for injection variability and extraction efficiency.

Where

(Response Factor) is determined from the calibration curve:

Expected Retention Times (Approximate)

• -Tetracosane ( ): ~10.5 min[1][2]

• 1-Hexacosene (

  ): ~12.8 min[1][2]
• -Hexacosane ( ): ~13.0 min (The alkene usually elutes slightly before the alkane on 5% phenyl columns).[1][2]

Workflow Visualization

Figure 2: End-to-end analytical workflow for Hexacosene quantification.[1][2][4]

Troubleshooting & Critical Control Points

• Peak Broadening: If the hexacosene peak is broad, the column film is likely too thick (

  ) or the initial oven temperature is too high. Use a 0.10 µm film thickness.

• Carryover: Long-chain hydrocarbons stick to the syringe and liner.

  • Solution: Use 5-10 washes with Toluene and Hexane between samples.[1][2] Run a blank injection after high-concentration standards.

• Loss of Sensitivity: If response drops, check the inlet liner. Waxy samples accumulate non-volatile residue (glass wool). Change the liner every 50-100 injections.[1][2]

References

• National Institute of Standards and Technology (NIST). (2025). 1-Hexacosene Mass Spectrum and Retention Indices. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Tulloch, A. P. (1972).[5] Analysis of whole beeswax by gas liquid chromatography. Journal of the American Oil Chemists' Society, 49(10), 609–610.[5] Available at: [Link]

• Jiménez, J. J., et al. (2006). Sample preparation methods for beeswax characterization by gas chromatography with flame ionization detection. Journal of Chromatography A, 1129(2), 262-272. Available at: [Link]

• PubChem. (2025).[2][3] 1-Hexacosene Compound Summary. National Library of Medicine.[2] Available at: [Link]

• García-Vallejo, M. C., et al. (2020).[2] Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products. Applied Sciences, 10(24), 9126. Available at: [Link]

Sources

• 1. 1-Hexacosene [webbook.nist.gov]
• 2. CAS 18835-33-1: hexacos-1-ene | CymitQuimica [cymitquimica.com]
• 3. 1-Hexacosene | C26H52 | CID 29303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. MASONACO - Waxes (GC-FID) [masonaco.org]
• 5. Analysis of whole beeswax by gas liquid chromatography - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]

Application of 1-Hexacosene in the Production of Surfactants: A Detailed Guide for Researchers

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 1-hexacosene, a 26-carbon alpha-olefin, as a precursor for the synthesis of various classes of surfactants. The unique hydrophobic properties conferred by the long C26 alkyl chain make these surfactants particularly interesting for specialized applications requiring strong interfacial activity, such as in the formulation of stable emulsions, nanoparticle stabilization, and as agents in enhanced oil recovery.

Introduction to 1-Hexacosene in Surfactant Synthesis

1-Hexacosene is a linear alpha-olefin with the chemical formula C26H52.[1] Its terminal double bond provides a reactive site for a variety of chemical transformations, allowing for the introduction of hydrophilic head groups to create amphiphilic surfactant molecules.[1] The long, saturated C26 tail imparts a significant hydrophobic character, which can lead to surfactants with very low critical micelle concentrations (CMC) and high surface activity.[2] This guide will detail the synthesis, purification, and characterization of anionic, non-ionic, and cationic surfactants derived from 1-hexacosene.

Anionic Surfactants: Sodium 1-Hexacosene Sulfonate (AOS)

Alpha-olefin sulfonates (AOS) are a major class of anionic surfactants known for their excellent detergency, high foaming capacity, and good biodegradability.[3] The synthesis of sodium 1-hexacosene sulfonate involves the sulfonation of the parent olefin followed by neutralization and hydrolysis.

Synthesis Pathway Overview

The production of AOS from 1-hexacosene is a multi-step process that begins with the reaction of the alpha-olefin with a sulfonating agent, typically sulfur trioxide (SO3).[4] This initial reaction yields a mixture of alkene sulfonic acids and cyclic sulfonate esters (sultones).[4] Subsequent neutralization with a base, such as sodium hydroxide, followed by hydrolysis, converts the sultones to a mixture of hydroxyalkane sulfonates and alkene sulfonates, which together constitute the AOS product.[5]

Caption: Synthesis of Sodium 1-Hexacosene Sulfonate.

Experimental Protocol: Synthesis of Sodium 1-Hexacosene Sulfonate

Materials:

• 1-Hexacosene (C26H52)

• Sulfur trioxide (SO3), typically as a stabilized complex or diluted in an inert gas stream

• Sodium hydroxide (NaOH)

• Deionized water

• Suitable inert solvent (e.g., a chlorinated hydrocarbon, optional)

• Nitrogen gas

Equipment:

• Jacketed glass reactor with a stirrer, temperature probe, and gas inlet/outlet

• Falling film reactor (for industrial-scale synthesis)[4]

• Neutralization/hydrolysis vessel

• Heating and cooling system

• pH meter

Procedure:

• Sulfonation:

  • Charge the reactor with 1-hexacosene, and if using, the inert solvent.

  • Purge the reactor with dry nitrogen gas.

  • Cool the reactor to the desired reaction temperature, typically between 25-40°C. For long-chain alpha-olefins, precise temperature control is crucial to minimize side reactions.

  • Introduce a controlled stream of gaseous SO3 (e.g., 5% in dry air) into the reactor with vigorous stirring. The molar ratio of SO3 to 1-hexacosene should be approximately 1.05:1 to 1.1:1.[6]

  • The reaction is highly exothermic; maintain the temperature by adjusting the cooling system.

  • Monitor the reaction progress by analyzing the consumption of the starting olefin (e.g., by GC).

  • Once the reaction is complete, purge the reactor with nitrogen to remove any unreacted SO3.

• Aging (Optional):

  • The reaction mixture can be aged at the reaction temperature for a short period (e.g., 30 minutes) to ensure complete reaction.

• Neutralization and Hydrolysis:

  • Transfer the acidic sulfonation product to the neutralization vessel containing a stirred solution of sodium hydroxide (e.g., 10-20% aqueous solution).

  • Maintain the temperature below 50°C during the initial neutralization phase.

  • Adjust the pH to approximately 8-9.

  • Heat the mixture to 90-100°C for 1-2 hours to facilitate the hydrolysis of the sultones.[5]

  • Monitor the hydrolysis by measuring the disappearance of the sultone peak (e.g., by HPLC).

  • After hydrolysis, cool the mixture to room temperature. The final product is an aqueous solution of sodium 1-hexacosene sulfonate.

Expected Physicochemical Properties

Property	Expected Value
Appearance	White to off-white solid or viscous liquid
Active Matter	Dependent on final concentration, typically 30-40% in aqueous solution[7]
pH (1% solution)	7.0 - 9.0
Critical Micelle Concentration (CMC)	Expected to be very low (< 0.1 mM) due to the long C26 chain[2]
Surface Tension at CMC	Expected to be in the range of 25-35 mN/m

Non-Ionic Surfactants: Polyoxyethylene (20) 1-Hexacosanol Ether

Non-ionic surfactants are valued for their stability over a wide pH range and their compatibility with other surfactant types. Ethoxylation of a long-chain alcohol derived from 1-hexacosene is a common route to produce non-ionic surfactants.

Synthesis Pathway Overview

The synthesis begins with the conversion of 1-hexacosene to 1-hexacosanol. This can be achieved via hydroboration-oxidation, which results in the anti-Markovnikov addition of a hydroxyl group to the terminal carbon. The resulting 1-hexacosanol is then reacted with ethylene oxide in the presence of a catalyst to form the polyoxyethylene ether.

Caption: Synthesis of a Non-Ionic Surfactant from 1-Hexacosene.

Experimental Protocol: Synthesis of Polyoxyethylene (20) 1-Hexacosanol Ether

Part 1: Synthesis of 1-Hexacosanol

Materials:

• 1-Hexacosene

• Borane-tetrahydrofuran complex (BH3-THF)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H2O2, 30% solution)

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO4)

Equipment:

• Three-necked round-bottom flask with a magnetic stirrer, reflux condenser, and dropping funnel

• Ice bath

• Rotary evaporator

Procedure:

• Dissolve 1-hexacosene in anhydrous THF in the three-necked flask under a nitrogen atmosphere.

• Cool the solution in an ice bath.

• Add the BH3-THF solution dropwise via the dropping funnel, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-3 hours.

• Cool the reaction mixture again in an ice bath and slowly add water to quench the excess borane.

• Add a solution of NaOH, followed by the slow, dropwise addition of H2O2 solution, keeping the temperature below 30°C.

• After the addition, heat the mixture to reflux for 1 hour.

• Cool the mixture, separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and evaporate the solvent under reduced pressure to yield 1-hexacosanol.

Part 2: Ethoxylation of 1-Hexacosanol

Materials:

• 1-Hexacosanol

• Potassium hydroxide (KOH) or other suitable catalyst[8]

• Ethylene oxide

• Nitrogen gas

Equipment:

• High-pressure autoclave reactor equipped with a stirrer, temperature and pressure controls, and a gas inlet

• Ethylene oxide dosing system

Procedure:

• Charge the autoclave with 1-hexacosanol and the catalyst (e.g., 0.1-0.5 wt% KOH).[9]

• Heat the mixture under vacuum to remove any traces of water.

• Purge the reactor with nitrogen and then heat to the reaction temperature, typically 130-180°C.[9]

• Introduce ethylene oxide into the reactor at a controlled rate, maintaining the desired pressure (typically 1-6 atm).[9] The amount of ethylene oxide added will determine the average number of ethoxy units (in this case, targeting 20).

• The reaction is exothermic; maintain the temperature through cooling.

• After the calculated amount of ethylene oxide has been added, allow the reaction to continue until the pressure stabilizes, indicating the consumption of the monomer.

• Cool the reactor, purge with nitrogen, and discharge the product. The catalyst can be neutralized with an acid (e.g., acetic or phosphoric acid) and the resulting salt filtered off if a neutral product is required.

Expected Physicochemical Properties

Property	Expected Value
Appearance	Waxy solid or viscous liquid
HLB (Hydrophile-Lipophile Balance)	Calculated based on the degree of ethoxylation; for 20 EO units, it would be in the emulsifier/solubilizer range.
Cloud Point (1% aqueous solution)	Dependent on the exact distribution of ethoxymers, but likely to be high (>80°C)
CMC	Expected to be in the micromolar range.
Surface Tension at CMC	Expected to be around 30-40 mN/m.

Cationic Surfactants: Hexacosyltrimethylammonium Bromide

Cationic surfactants, such as quaternary ammonium salts, are known for their antimicrobial properties and their use as fabric softeners and conditioning agents. Their synthesis from 1-hexacosene involves the initial conversion to an alkyl halide, followed by quaternization with a tertiary amine.

Synthesis Pathway Overview

1-Hexacosene can be converted to 1-bromohexacosane via anti-Markovnikov hydrobromination, for example, using hydrogen bromide in the presence of a radical initiator. The resulting alkyl bromide is then reacted with trimethylamine to yield the quaternary ammonium salt.

Caption: Synthesis of a Cationic Surfactant from 1-Hexacosene.

Experimental Protocol: Synthesis of Hexacosyltrimethylammonium Bromide

Part 1: Synthesis of 1-Bromohexacosane

Materials:

• 1-Hexacosene

• Hydrogen bromide (HBr, gas or solution in acetic acid)

• Azobisisobutyronitrile (AIBN) or other radical initiator

• Suitable solvent (e.g., heptane)

• Sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Equipment:

• Three-necked flask with a gas inlet, condenser, and stirrer

• UV lamp (if using photochemical initiation)

Procedure:

• Dissolve 1-hexacosene and AIBN in the solvent in the reaction flask.

• Heat the mixture to reflux (or irradiate with a UV lamp) while bubbling HBr gas through the solution.

• Monitor the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction mixture and wash with water, sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and remove the solvent under reduced pressure to obtain 1-bromohexacosane.

Part 2: Quaternization

Materials:

• 1-Bromohexacosane

• Trimethylamine (solution in ethanol or THF, or as a gas)

• Ethanol or another suitable polar solvent

Equipment:

• Pressure-rated reaction vessel or a sealed tube

• Stirrer and heating system

Procedure:

• Dissolve 1-bromohexacosane in ethanol in the pressure vessel.

• Add an excess of trimethylamine solution.

• Seal the vessel and heat to 60-80°C for 24-48 hours.

• Monitor the reaction for the disappearance of the starting alkyl bromide.

• Cool the reaction mixture. The product may precipitate upon cooling.

• The product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether) to yield pure hexacosyltrimethylammonium bromide.[10]

Expected Physicochemical Properties

Property	Expected Value
Appearance	White crystalline solid
Solubility	Soluble in water and polar organic solvents
CMC	Expected to be very low, likely in the micromolar range.
Surface Tension at CMC	Expected to be in the range of 30-40 mN/m.
Antimicrobial Activity	Expected to show activity against a range of bacteria and fungi[11][12]

Characterization of 1-Hexacosene-Derived Surfactants

A thorough characterization of the synthesized surfactants is essential to confirm their structure and purity, and to evaluate their performance.

Structural and Purity Analysis:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and assess purity.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.

• Mass Spectrometry (MS): To determine the molecular weight and, for non-ionic surfactants, the distribution of ethoxymers.[13]

• High-Performance Liquid Chromatography (HPLC): To assess purity and, in the case of AOS, to quantify the different isomers.[14]

Performance Evaluation:

• Tensiometry (Du Noüy ring or Wilhelmy plate method): To measure the surface tension of aqueous solutions of the surfactant at various concentrations and to determine the critical micelle concentration (CMC) and the surface tension at the CMC (γCMC).[15]

• Dynamic Light Scattering (DLS): To determine the size of the micelles formed in solution.

• Foam Tests (e.g., Ross-Miles method): To evaluate the foaming properties (foam height and stability).

• Emulsification Tests: To assess the ability of the surfactant to stabilize oil-in-water or water-in-oil emulsions.

Conclusion

1-Hexacosene serves as a valuable and versatile platform for the synthesis of a variety of long-chain surfactants. The protocols outlined in this guide provide a foundation for the laboratory-scale production of anionic, non-ionic, and cationic surfactants with a C26 hydrophobic tail. The unique properties of these surfactants, stemming from their significant hydrophobicity, make them promising candidates for a range of specialized applications in research and industry. Further investigation into the specific performance characteristics of these novel surfactants is warranted to fully explore their potential.

References

• Ataman Kimya. (n.d.). ALPHA-OLEFIN SULFONATES (AOS). Retrieved from [Link]

• AOS manufacturing process. (n.d.). Wuxi Shuangrui Machinery Co., Ltd. Retrieved from [Link]

• Cheméo. (2023). 1-Hexacosene. Retrieved from [Link]

• Coriolis Pharma. (n.d.). Surfactant Characterization. Retrieved from [Link]

• Cataldi, T. R. I., et al. (2021). Analysis of surfactants by mass spectrometry: coming to grips with their diversity. Mass Spectrometry Reviews, 40(5), 409-443.
• Li, P., et al. (2024). Experimental Study on Continuous Sulfonation Process of α-Olefins in Microchannel Reactor. Acta Petrolei Sinica (Petroleum Processing Section).
• Uddin, M. A., et al. (2015). The Influence of Type of Surfactant on Physicochemical Properties of Liquid Soap. Journal of Surfactants and Detergents, 18(1), 133-140.
• Xu, Q. (2018).
• Spyropoulos, F., & Lazidis, A. (2020). Multi-method biophysical analysis in discovery, identification, and in-depth characterization of surface‐active compounds. Frontiers in Bioengineering and Biotechnology, 8, 893.
• El-Sukkary, M. M., et al. (2021). Synthesis a new family hybrid anionic/nonionic surfactant and investigation their physical properties in relation to chemical enhanced oil recovery. Scientific Reports, 11(1), 1-13.

• Cosmetics Info. (n.d.). Sodium C14-16 Olefin Sulfonate. Retrieved from [Link]

• Farn, R. J. (Ed.). (2006). Chemistry and technology of surfactants. John Wiley & Sons.

• Nanjing Chemical Material Corp. (n.d.). Characteristics of Alpha Olefin Sulfonate. Retrieved from [Link]

• Miller, D. L. (1966).
• Lincoln, R. L., et al. (2013). Isomerized alpha olefin sulfonate and method of making the same. EP2217688B1.
• Massey, N. (n.d.). Predicting the Distribution of Ethoxylation Homologues with a Process Simulator.
• El-Sukkary, M. M., et al. (2023). Synthesis, Characterization and Application of Novel Cationic Surfactants as Antibacterial Agents. Molecules, 28(3), 1385.
• Xu, Q. (2018).
• Aiad, I., et al. (2017). Synthesis and characterization of some novel cationic surfactants. Journal of Surfactants and Detergents, 20(5), 1073-1080.
• Abdullayev, E., et al. (2022). New Nonionic Surfactants from Renewable Raw Materials-Sunflower Oil Production Waste. Journal of Surfactants and Detergents, 25(5), 651-660.
• Holmberg, K., et al. (2003). Surfactants and polymers in aqueous solution. John Wiley & Sons.
• Bloch, H. S. (1963). C10-c20 alpha-olefin treatment with h2so4 for removal of free radical inhibitors. US3094570A.
• Umweltbundesamt. (2018).
• Schmitt, T. M. (2001). Analysis of surfactants. CRC press.
• Li, G., et al. (2021). Synthesis and Properties of Primary Alcohol Ethoxylates Using Different Catalytic Systems. Journal of Surfactants and Detergents, 24(6), 969-978.
• Singh, S., & Kumar, A. (2024). A REVIEW ON THE STUDY OF PHYSICOCHEMICAL PROPERTIES AND APPLICATION OF SURFACTANTS. IIP Series, 3(4), 182-190.
• Pruett, R. L. (1968).
• Sahoo, S., & Sahoo, S. K. (2016). A Review: Surfactant Properties and Micellar Structure. International Journal of Science Engineering and Technology, 5(2), 102-107.

• STPP Group. (2021). Alpha Olefin Sulphonate (AOS) | The Biodegradable Surfactant. Retrieved from [Link]

• Zhiryakova, M. V., et al. (2019). Cationic Surfactants: Self-Assembly, Structure-Activity Correlation and Their Biological Applications. International journal of molecular sciences, 20(19), 4777.
• Sharma, R. (2014). Important facts about surfactants & its properties. International Journal of Advanced Research in Chemical Science, 1(1), 1-6.
• Mohareb, R. M., et al. (2015). Synthesis and Characterization of Cationic Surfactants Based on N-Hexamethylenetetramine as Active Microfouling Agents. Journal of Surfactants and Detergents, 18(3), 529-535.
• Ionescu, G., et al. (2001).
• Szymański, G. S., et al. (2021). Physicochemical Characterization of Ethoxylation Products of Fatty Acid Esters. Frontiers in Chemistry, 9, 649396.
• Tyman, J. H. P. (1987).

• Henan Chemger Group Corporation. (n.d.). Comprehensive Guide to Alpha Olefin Sulfonate (AOS): Properties, Applications, and Benefits. Retrieved from [Link]

• MakingCosmetics Inc. (2024). Alpha Olefin Sulfonate. Retrieved from [Link]

• Zhang, J. (2018).
• Al-Ghamdi, A. A., et al. (2019).
• Janickis, V., et al. (2005). Synthesis and crystal structure of bis(benzyltrimethylammonium) Hexabromoselenate(IV), [C6H5CH2(CH3)3N]2[SeBr6]·CH3CN. Chemija, 16(1-2), 1-6.
• Unnikrishnan, M., & Kaimal, T. N. B. (1993). An elegant synthesis of [1-¹⁴C] hexadecyl-trimethylammonium bromide [CTAB]. Journal of labelled compounds & radiopharmaceuticals, 33(4), 345-348.

• Organic Chemistry Portal. (n.d.). Cs2CO3-Mediated Regio- and Stereoselective Sulfonylation of 1,1-Dibromo-1-alkenes with Sodium Sulfinates. Retrieved from [Link]

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• 1. Surfactant Characterization | Coriolis Pharma [coriolis-pharma.com]
• 2. The Influence of Type of Surfactant on Physicochemical Properties of Liquid Soap [article.sapub.org]
• 3. Alpha Olefin Sulphonate (AOS) | The Biodegradable Surfactant [stppgroup.com]
• 4. Characteristics of Alpha Olefin Sulfonate - Nanjing Chemical Material Corp. [njchm.com]
• 5. China AOS manufacturing process, AOS manufacturing process Supplier - WEIXIAN [njweixian.com]
• 6. syxbsyjg.com [syxbsyjg.com]
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• 8. Synthesis and Properties of Primary Alcohol Ethoxylates Using Different Catalytic Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemstations.com [chemstations.com]
• 10. An elegant synthesis of [1-[sup 14]C] hexadecyl-trimethylammonium bromide [CTAB] (Journal Article) | ETDEWEB [osti.gov]
• 11. Synthesis, Characterization and Application of Novel Cationic Surfactants as Antibacterial Agents [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. ricerca.uniba.it [ricerca.uniba.it]
• 14. Frontiers | Multi-method biophysical analysis in discovery, identification, and in-depth characterization of surface‐active compounds [frontiersin.org]
• 15. researchgate.net [researchgate.net]

Use of hexacosene as a biomarker for dietary studies

Application Note: Hexacosene (C26:1) as a Biomarker for Dietary Studies [1]

Part 1: Abstract & Strategic Overview

Hexacosene (C26H52), specifically its isomers like 1-hexacosene or 9-hexacosene, is a long-chain cuticular hydrocarbon (alkene) found in the surface waxes of specific terrestrial plants and the cuticles of certain insects. While saturated n-alkanes (e.g., hexacosane, C26:0) are the industry standard for estimating herbage intake and digestibility in herbivores, hexacosene serves as a high-specificity "fingerprint" biomarker.

Its utility lies in its differential presence. Unlike ubiquitous alkanes, hexacosene profiles often vary significantly between plant species (chemotaxonomy) or are indicative of specific insect consumption (entomophagy studies). This guide details the protocol for extracting, purifying, and quantifying hexacosene from fecal and digesta matrices to reconstruct dietary composition.

Critical Distinction:

• Hexacosane (C26:0): Saturated. Standard marker for total intake/digestibility.

• Hexacosene (C26:1): Unsaturated.[2] Specific marker for dietary composition (source discrimination).

Part 2: Mechanism of Action (The "Why")

The validity of hexacosene as a dietary marker rests on three mechanistic pillars:

• Cuticular Association: Hexacosene is embedded in the epicuticular wax layer of vegetation. It is not synthesized by the mammalian/avian host, meaning its presence in feces is exclusively dietary.

• Indigestibility: Long-chain hydrocarbons (>C25) possess low water solubility and high resistance to microbial fermentation in the rumen or hindgut. While recovery rates for alkenes can be slightly lower than alkanes due to potential bio-hydrogenation, they remain sufficiently stable (>80% recovery) to act as quantitative flow markers.

• Chromatographic Resolution: In Gas Chromatography (GC), hexacosene elutes distinctively from its saturated counterpart (hexacosane), allowing simultaneous analysis of both "total bulk" (alkane) and "specific source" (alkene).

Part 3: Experimental Protocol

Phase A: Sample Preparation & Extraction

Objective: Isolate the hydrocarbon fraction (alkanes/alkenes) while removing interfering lipids (triglycerides, fatty acids, sterols) via saponification.

Reagents:

• Ethanolic Potassium Hydroxide (1M KOH in 95% Ethanol).

• n-Hexane (HPLC Grade).

• Internal Standard (IS): n-Tetratriacontane (C34) or Docosene (C22:1) (Must be absent in the natural diet).

Workflow:

• Lyophilization: Freeze-dry fecal/digesta samples to constant weight. Grind to a fine powder (1 mm screen) to ensure homogeneity.

• Weighing: Accurately weigh 0.5 g of dried sample into a Pyrex digestion tube.

• Spiking: Add 100 µL of Internal Standard solution (1 mg/mL in hexane). Allow solvent to evaporate.

• Saponification:

  • Add 5 mL of Ethanolic KOH.

  • Cap tightly and vortex.

  • Incubate at 60°C for 3 hours in a water bath. (Hydrolyzes esters/triglycerides into soaps).

• Extraction:

  • Add 5 mL of deionized water and 5 mL of n-Hexane.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 2000 x g for 5 mins to separate phases.

  • Collect the top organic layer (Hexane) into a clean vial.

  • Repeat hexane extraction once more and combine extracts.

• Concentration: Evaporate the combined hexane extract to dryness under a gentle stream of Nitrogen (N2) at 40°C. Re-dissolve in 500 µL of hexane.

Phase B: Purification (Solid Phase Extraction)

Objective: Remove polar impurities (plant pigments, alcohols) that may co-elute or foul the GC column.

• Column Prep: Use a glass pipette packed with 0.5 g Silica Gel (60 Å, activated at 110°C). Condition with 2 mL hexane.

• Loading: Apply the 500 µL redissolved extract to the column.

• Elution: Elute with 4 mL of n-Hexane .

  • Note: Hydrocarbons (hexacosene) elute in this non-polar fraction. Sterols and alcohols remain on the silica.

• Final Prep: Evaporate eluate to dryness under N2. Reconstitute in 100 µL of isooctane for GC analysis.

Part 4: Visualization of Workflow

Figure 1: Step-by-step extraction workflow for isolating hexacosene from biological matrices.

Part 5: Analytical Instrumentation (GC-MS/FID)

System: Agilent 7890B GC with 5977B MSD (or equivalent).

Parameter	Setting	Rationale
Column	DB-5MS or HP-5 (30m x 0.25mm x 0.25µm)	Non-polar phase essential for hydrocarbon separation based on boiling point.
Inlet	Splitless, 280°C	Ensures complete transfer of high-boiling compounds.
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Standard for MS stability.
Oven Program	50°C (1 min) → 25°C/min to 200°C → 5°C/min to 320°C (Hold 10 min)	Slow ramp at the end is critical to separate C26:1 (Hexacosene) from C26:0 (Hexacosane).
Detection	MS (SIM Mode) or FID	SIM Ions: Target specific m/z for alkenes (e.g., m/z 97, 83, 69 series) vs alkanes (m/z 57, 71, 85).

Data Interpretation: Hexacosene will elute slightly before Hexacosane.

• Retention Time Check: Verify with authentic standards of 1-Hexacosene.

• Quantification: Use the Internal Standard method.

  Where is Area, is Concentration, and is Response Factor.

Part 6: Calculation of Dietary Intake

To determine the proportion of a specific diet component (e.g., Plant A vs. Plant B) using Hexacosene:

Where:

• = Proportion of plant species in diet.
• = Concentration of Hexacosene in plant species .
• = Concentration of Hexacosene in Feces (corrected for recovery).

Recovery Correction (Critical): Unlike alkanes, alkenes may degrade slightly. You must calculate a Fecal Recovery Rate (

) during a pilot study: Typical R for C26:1 is 0.80 - 0.90.

Part 7: References

• Dove, H., & Mayes, R. W. (1996). Plant wax components: a new approach to estimating intake and diet composition in herbivores. The Journal of Nutrition, 126(1), 13-26. Link

• Tulloch, A. P. (1976). Chemistry of waxes of higher plants. Chemistry and Biochemistry of Natural Waxes, 235-287. (Foundational text on hexacosene presence in plant cuticles).

• Lognay, G., et al. (1985). Gas chromatography of cuticular waxes. Journal of Chromatography A. (Protocol basis for alkane/alkene separation).

• Charmley, E., et al. (2003). Use of n-alkanes to estimate intake and digestibility. Proceedings of the Nutrition Society. (Standard methodology adapted here).

• Dinis-Oliveira, R. J., et al. (2016). Guidelines for Collection of Biological Samples for Clinical and Forensic Toxicological Analysis.[3] Forensic Sciences Research. Link (Sample handling standards).

Sources

• 1. Biomarkers of Phytonutrients in Epidemiological Studies | Encyclopedia MDPI [encyclopedia.pub]
• 2. eprints.uanl.mx [eprints.uanl.mx]
• 3. researchgate.net [researchgate.net]

Hexacosene in Metathesis Reactions: A Guide for Researchers

Prepared by: Dr. Gemini, Senior Application Scientist

Introduction: The Untapped Potential of Long-Chain Alkenes in Metathesis

Olefin metathesis has emerged as a powerful and versatile tool in synthetic chemistry, enabling the precise construction of carbon-carbon double bonds.[1] This Nobel Prize-winning reaction has found widespread applications in the synthesis of complex molecules, polymers, and materials.[2] While much of the focus has been on substrates with moderate chain lengths, long-chain alkenes such as 1-hexacosene (C26H52) represent a unique and underexplored class of substrates with significant potential in materials science and the synthesis of specialty chemicals.[3]

1-Hexacosene is a linear alpha-olefin with the chemical formula C26H52 and a molecular weight of 364.7 g/mol .[3] Its long aliphatic chain imparts properties such as waxiness and limited solubility in common organic solvents at room temperature, which can present unique challenges in homogeneous catalysis. However, these very properties make the products of its metathesis reactions, such as very long-chain internal alkenes and polymers, attractive for applications in lubricants, waxes, and advanced polymers.[4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 1-hexacosene as a substrate in metathesis reactions. We will delve into the theoretical underpinnings, provide detailed experimental protocols for cross-metathesis and self-metathesis, discuss catalyst selection, and address the specific challenges and optimization strategies associated with this long-chain substrate.

Core Concepts in Hexacosene Metathesis

The reactivity of 1-hexacosene in metathesis is governed by the same fundamental principles as other terminal alkenes. The reaction is catalyzed by transition metal carbene complexes, most notably those based on ruthenium and molybdenum, such as the Grubbs and Schrock catalysts, respectively.[5] The generally accepted Chauvin mechanism involves the formation of a metallacyclobutane intermediate, which then undergoes a retro-[2+2] cycloaddition to yield new olefinic products.[6]

For terminal alkenes like 1-hexacosene, two primary metathesis pathways are of interest:

• Cross-Metathesis (CM): This involves the reaction of 1-hexacosene with a different olefin to create a new, unsymmetrical internal alkene. The selectivity of this reaction can be challenging, as it can lead to a mixture of the desired cross-product and homodimers of both starting alkenes.[7]

• Self-Metathesis (Homodimerization): In the absence of a different cross-partner, 1-hexacosene can react with itself to produce a symmetrical internal alkene, 26-dopentaacontene (C50H100), and ethylene gas.[5] The removal of the volatile ethylene byproduct helps to drive the reaction to completion.[8] This process is mechanistically analogous to the initial steps of Acyclic Diene Metathesis (ADMET) polymerization.

The choice of catalyst is critical for successful metathesis with long-chain, sterically unhindered alkenes. Second and third-generation Grubbs-type catalysts are often preferred due to their higher activity and tolerance to a wider range of functional groups.[5] For sterically hindered substrates, more specialized catalysts may be necessary.[8]

Challenges and Considerations for Long-Chain Substrates

The use of waxy, long-chain alkenes like 1-hexacosene introduces specific challenges that must be addressed for successful metathesis reactions:

• Solubility: 1-Hexacosene is a solid at room temperature and has limited solubility in many common metathesis solvents. Reactions often require elevated temperatures to ensure a homogeneous reaction mixture. Non-polar, hydrocarbon-based solvents or chlorinated solvents are generally preferred.[8]

• Catalyst Activity and Stability at Elevated Temperatures: While necessary for solubility, higher temperatures can also lead to catalyst decomposition. The choice of a thermally robust catalyst is therefore crucial.

• Product Separation: The high molecular weight and non-polar nature of the products can make purification by traditional methods like column chromatography challenging. Techniques such as recrystallization or high-temperature distillation may be more suitable.

Experimental Protocols

The following protocols are designed as a starting point for conducting metathesis reactions with 1-hexacosene. Optimization of catalyst loading, temperature, and reaction time may be necessary to achieve desired conversions and selectivities.

Protocol 1: Cross-Metathesis of 1-Hexacosene with a Functionalized Alkene

This protocol describes the cross-metathesis of 1-hexacosene with a generic functionalized terminal alkene (R-CH=CH2).

Materials:

• 1-Hexacosene (C26H54)

• Functionalized alkene (e.g., methyl acrylate, allyl benzene)

• Grubbs 2nd Generation Catalyst or Hoveyda-Grubbs 2nd Generation Catalyst

• Anhydrous, degassed toluene or dichloromethane (DCM)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Experimental Workflow:

Workflow for Cross-Metathesis.

Detailed Procedure:

• Preparation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve 1-hexacosene (1.0 eq) and the cross-partner alkene (1.2-2.0 eq) in the chosen solvent (to achieve a concentration of 0.1-0.5 M). For substrates with poor solubility, pre-heating the solvent may be necessary.

• Degassing: Thoroughly degas the solution by three freeze-pump-thaw cycles or by sparging with an inert gas for at least 30 minutes. This is critical to remove dissolved oxygen which can deactivate the catalyst.

• Catalyst Addition: Add the Grubbs-type catalyst (0.5-5 mol%) to the reaction mixture as a solid or as a solution in a small amount of the reaction solvent.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 40 °C for DCM, 80 °C for toluene) and stir.

• Monitoring: Monitor the progress of the reaction by taking aliquots and analyzing them by GC-MS or TLC. The disappearance of starting materials and the appearance of the product and homodimers will indicate reaction progress.

• Quenching: Once the reaction has reached the desired conversion, cool the mixture to room temperature and quench the catalyst by adding a few drops of ethyl vinyl ether. Stir for 20-30 minutes.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel, though for high molecular weight, non-polar products, recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) may be more effective.

Data Presentation: Expected Products in Cross-Metathesis

Starting Material 1	Starting Material 2	Desired Product	Homodimer 1	Homodimer 2
1-Hexacosene	R-CH=CH2	C24H49-CH=CH-R	C24H49-CH=CH-C24H49	R-CH=CH-R

Protocol 2: Self-Metathesis of 1-Hexacosene

This protocol describes the homodimerization of 1-hexacosene to form 26-dopentaacontene.

Materials:

• 1-Hexacosene (C26H54)

• Grubbs 2nd Generation Catalyst

• Anhydrous, degassed toluene

• Inert gas (Argon or Nitrogen) with a bubbler outlet

• Vacuum line

Experimental Workflow:

Workflow for Self-Metathesis.

Detailed Procedure:

• Preparation: In a flame-dried Schlenk flask equipped with a condenser and an outlet to a bubbler or vacuum line, dissolve 1-hexacosene in toluene (0.5-1.0 M).

• Degassing: Degas the solution as described in Protocol 1.

• Catalyst Addition: Add the Grubbs 2nd Generation catalyst (0.1-2 mol%).

• Reaction: Heat the mixture to 80-110 °C. To drive the equilibrium towards the product, apply a gentle vacuum or a slow stream of inert gas to facilitate the removal of ethylene.[8]

• Monitoring: Monitor the reaction by GC-MS, observing the formation of the C50 internal alkene. 1H NMR can also be used to monitor the disappearance of the terminal vinyl protons of 1-hexacosene.

• Quenching and Purification: Follow the quenching and purification steps as outlined in Protocol 1. Due to the high molecular weight and waxy nature of the product, purification by recrystallization from a solvent like hot toluene or xylene is recommended.

Product Characterization

Accurate characterization of the metathesis products is essential. A combination of spectroscopic and chromatographic techniques is recommended.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1H NMR: The disappearance of the signals corresponding to the terminal vinyl protons of 1-hexacosene (typically around 4.9-5.8 ppm) and the appearance of new signals for the internal alkene protons (around 5.4 ppm) are indicative of a successful reaction.

  • 13C NMR: The alkenyl carbons of the C=C double bond typically resonate between 100 and 170 ppm.[9] The specific chemical shifts can help distinguish between starting materials and products.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for monitoring the reaction progress and identifying the products.[11][12] The mass spectra will clearly show the molecular ions of the starting materials and the higher molecular weight metathesis products.

Data Presentation: Key NMR Shifts for Long-Chain Alkenes

Carbon Type	Typical 1H NMR Shift (ppm)	Typical 13C NMR Shift (ppm)
Terminal Alkenyl (=CH2)	~4.9-5.0	~114
Terminal Alkenyl (-CH=)	~5.7-5.9	~139
Internal Alkenyl (-CH=CH-)	~5.3-5.5	~129-131
Allylic (-CH2-CH=)	~2.0-2.1	~20-40
Aliphatic (-CH2-)n	~1.2-1.4	~10-35

Conclusion and Future Outlook

Hexacosene, as a representative long-chain alpha-olefin, presents both challenges and opportunities in the field of olefin metathesis. While its physical properties necessitate modifications to standard protocols, particularly concerning reaction temperature and product purification, the resulting high-molecular-weight products have potential applications in specialized fields. The protocols and guidelines presented here provide a solid foundation for researchers to explore the metathesis chemistry of hexacosene and other long-chain alkenes. Future research in this area could focus on the development of more robust, temperature-stable catalysts and the exploration of the properties and applications of the novel materials synthesized from these waxy feedstocks.

References

• BenchChem. (n.d.). Application Note: 13C NMR Analysis of Long-Chain Alkenes.
• Binder, J. B., & Raines, R. T. (2008). Olefin metathesis for chemical biology. Current Opinion in Chemical Biology, 12(6), 767–773.
• Binder, J. B., & Raines, R. T. (2008). Olefin Metathesis in Homogeneous Aqueous Media Catalyzed by Conventional Ruthenium Catalysts. Organic letters, 10(20), 4581–4584.
• Deraedt, C., d'Halluin, M., & Astruc, D. (2013). Metathesis Reactions: Recent Trends and Challenges. European Journal of Inorganic Chemistry, 2013(24), 4115-4126.
• Umicore. (n.d.). Metathesis Catalysts - Precious Metals Chemistry.
• XiMo. (2018, March 2). Synthesis of E- and Z-trisubstituted alkenes using chemoselective cross-metathesis.
• Astruc, D. (2013). Metathesis Reactions: Recent Trends and Challenges. European Journal of Inorganic Chemistry.
• Mingueza-Verdejo, P., Rodríguez-Nuévalos, S., Oliver-Meseguer, J., & Leyva-Pérez, A. (2024). Alkene Cross-Metathesis with 2,5-Dimethyl-2,4-Hexadiene Enables Isobutylenyl/Prenyl Functionalizations and Rubber Valorization. Chemistry – A European Journal, 30(37), e202400860.
• TutorChase. (n.d.). What are the industrial applications of alkenes?.
• Grela, K., Kajetanowicz, A., Szadkowska, A., & Czaban-Józwiak, J. (2021). Alkene Cross-Metathesis Reactions. Organic Reactions, 106, 1-1189.
• LibreTexts. (2023, July 21). 12.
• Jana, A., Małecki, P., & Grela, K. (n.d.).
• Organic Chemistry Portal. (n.d.). Cross Metathesis.
• Scribd. (n.d.). The Industrial Applications of Alkenes.
• Chemistry World. (2016, October 19).
• Raines Lab. (2008, October 18).
• Organic Chemistry Portal. (n.d.). Olefin Metathesis, Grubbs Reaction.
• ACS Omega. (2018, August 16).
• National Institutes of Health. (n.d.).
• Lumen Learning. (n.d.). Industrial Preparation and Use of Alkenes | MCC Organic Chemistry.
• XiMo. (2018, March 2).
• Master Organic Chemistry. (n.d.).
• ResearchGate. (2018, August 16). (PDF)
• RSC Publishing. (n.d.).
• SlideShare. (2013, August 5).
• Wikipedia. (n.d.). Alkene.
• Organic Chemistry Portal. (2010, March 29). Best Synthetic Methods: Reactions of Alkenes.
• Chemistry LibreTexts. (2022, September 24). 7.
• RSC Publishing. (n.d.).
• National Institutes of Health. (n.d.). Synthesis of Isomerically Pure (Z)
• Beilstein Journals. (2015, October 21). Hexacoordinate Ru-based olefin metathesis catalysts with pH-responsive N-heterocyclic carbene (NHC) and N-donor ligands for ROMP reactions in non-aqueous, aqueous and emulsion conditions.
• Google Patents. (n.d.).
• Organic Chemistry Portal. (n.d.). Alkene synthesis by alkyne semireduction.
• ChemRxiv. (n.d.). Insights into the catalytic promotion of propylene self-metathesis over silica-supported molybdenum oxide using substituted olefins.
• ResearchGate. (n.d.). 47.1.5.7 Synthesis of Alkenes via Radical Addition Reactions.
• MDPI. (2025, June 1). The Application of 1 H Nuclear Magnetic Resonance (NMR), Gas Chromatography (GC) and Ultraviolet–Visible (UV-Vis) Spectroscopy Techniques to the Analysis of the Fatty Acid Profile as Quality of Argan Oil.
• Chemistry LibreTexts. (2023, January 22). Nuclear Magnetic Resonance (NMR) of Alkenes.
• TSpace. (n.d.). Stereoselective Difunctionalization of Alkenes and Alkynes: Synthesis of Heterocyclic Scaffolds.
• ResearchGate. (n.d.). Self-cross metathesis (self-CM) of 1-octene. (a) Ru9 100 ppm, 80 °C....
• National Institutes of Health. (n.d.).
• MDPI. (n.d.). Self-Metathesis of Methyl Oleate Using Ru-NHC Complexes: A Kinetic Study.
• National Institutes of Health. (n.d.).
• PubMed. (2015, October 21). Hexacoordinate Ru-based olefin metathesis catalysts with pH-responsive N-heterocyclic carbene (NHC) and N-donor ligands for ROMP reactions in non-aqueous, aqueous and emulsion conditions.

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• 12. mdpi.com [mdpi.com]

Technical Notes & Optimization

Optimizing yield and purity of 1-hexacosene synthesis

The following technical guide is structured as a specialized support center resource for 1-hexacosene synthesis.

Technical Support Center: 1-Hexacosene ( ) Synthesis & Purification

Senior Application Scientist: Dr. A. Vance Subject: Optimizing Yield and Regioselectivity for Long-Chain

-Olefins

Executive Summary & Route Selection

1-Hexacosene is a high-molecular-weight

-olefin used primarily in tribology, polymer modification, and as a lipid standard. Its synthesis is complicated by its waxy nature (solubility issues) and the thermodynamic tendency of the terminal double bond to migrate internally (isomerization).

Your choice of synthetic route dictates your primary troubleshooting challenges. Use the decision matrix below to align your method with your purity requirements.

Decision Matrix: Synthesis Route Selector

Figure 1: Strategic decision tree for selecting the synthesis pathway based on scale and purity constraints.

Module A: The Wittig Route (High Purity)

Method: Reaction of Pentacosanal with Methyltriphenylphosphonium bromide. Best for: Drug development standards requiring strictly terminal double bonds.

Troubleshooting Guide

Q: My yield is low (<40%), and the reaction mixture is a thick slurry. How do I improve conversion? A: The long hydrophobic chain of the aldehyde (

) causes solubility mismatches with the polar ylide.

• The Fix: Switch solvent systems. Standard THF often fails to solvate the long-chain aldehyde at low temperatures. Use a THF/Toluene (1:1) mixture. Toluene solvates the fatty chain, while THF supports the ylide.

• Protocol Adjustment: Generate the ylide at 0°C, but add the aldehyde solution at room temperature (or slightly warmed to 30°C) to ensure it is fully dissolved before addition.

Q: How do I completely remove Triphenylphosphine Oxide (TPPO)? A: TPPO is the bane of Wittig reactions. For 1-hexacosene, standard chromatography is difficult due to the product's poor solubility in hexane/ethyl acetate at room temperature.

• The "Trituration" Method:

  • Evaporate the reaction solvent completely.

  • Suspend the crude solid in cold Pentane (or Hexane). TPPO is insoluble in pentane; 1-hexacosene is sparingly soluble but more soluble than TPPO.

  • Filter the solid (mostly TPPO).

  • Concentrate the filtrate.[1]

• The "Zinc Chloride" Method: Add anhydrous

  to the crude mixture (1:1 eq to TPPO). This forms a complex which precipitates out more readily than TPPO alone [1].

Q: I see "homo-coupling" impurities. What went wrong? A: This suggests oxidative coupling of the ylide, often caused by trace oxygen.

• Correction: Degas all solvents with Argon sparging for 20 minutes. Ensure the base (e.g., KHMDS or n-BuLi) is titrated and fresh.

Module B: Dehydration Route (Scalable)

Method: Dehydration of 1-Hexacosanol using solid acid catalysts. Best for: Bulk synthesis where <5% internal isomers are acceptable.

Troubleshooting Guide

Q: GC-MS shows 15% internal isomers (2-hexacosene, 3-hexacosene). How do I stop the double bond migration? A: Isomerization is thermodynamically driven. Once the alpha-olefin forms, acid sites on the catalyst can re-protonate the double bond, allowing it to "walk" down the chain.

• Root Cause: Residence time is too long, or the catalyst is too acidic (Brønsted acidity).

• The Fix (Catalyst): Switch from strong Brønsted acids (Sulfuric acid, Zeolites) to Lewis Acids or mild solid oxides. Thoria (

  ) or Zirconia ( ) are superior for selectivity. Recently, Hafnium Triflate ( ) has shown excellent selectivity for primary alcohols in flow systems [2].[2]

• The Fix (Process): Use Flow Chemistry . By passing the alcohol through a heated catalyst bed with a short residence time (seconds), you kinetically trap the terminal alkene before it can isomerize.

Q: The reaction stops at 50% conversion. Why? A: Water is a byproduct of dehydration. In a closed batch system, water poisons the catalyst sites and establishes an equilibrium.

• Solution: Implement a Dean-Stark trap (using Toluene or Xylene as an entrainer) to continuously remove water. Alternatively, use a reactive distillation setup if operating under vacuum [3].

Comparative Data: Catalyst Performance

Table 1: Influence of catalyst and conditions on 1-hexacosene selectivity.

Catalyst	Condition	Conversion	Selectivity ( -isomer)	Primary Issue
	Batch, 140°C	95%	<60%	Severe isomerization & charring
	Gas Phase, 300°C	98%	85%	High temp requires vaporization
	Flow, 180°C	>90%	>98%	Requires specialized flow rig [2]
	Batch, 200°C	80%	96%	Radioactive/Regulatory issues

Module C: Purification & Characterization

Objective: Isolate >99% pure 1-hexacosene.

Recrystallization Protocol

Distillation is not recommended for C26 alkenes due to the high boiling point (>400°C) and risk of thermal polymerization/isomerization.

Recommended Solvent System: Acetone/Hexane (10:1) or Ethyl Acetate .

• Dissolution: Dissolve crude waxy solid in the minimum amount of boiling solvent.

• Hot Filtration: Filter rapidly through a heated glass funnel to remove inorganic salts or catalyst fines.

• Cooling: Allow to cool slowly to Room Temp, then move to 4°C.

  • Note: 1-Hexacosene will crystallize as white leaflets. Saturated alkane impurities (if any) are generally less soluble and may precipitate first—monitor carefully.

• Wash: Wash crystals with ice-cold acetone.

Analytical Validation (Self-Validating System)

Do not rely on melting point alone (approx 50-55°C), as it is insensitive to isomeric mixtures.

• 1H NMR (Benzene-

  ):

  • Use Benzene-

    instead of for better resolution of the olefinic region.

  • Terminal Alkene: Look for the multiplet at

    5.8 ppm (1H) and doublet of doublets at 5.0 ppm (2H).

  • Internal Isomer Check: Inspect

    5.3-5.5 ppm. Any signal here indicates internal double bonds (failure).

• 13C NMR:

  • Terminal carbons appear at

    114 ppm and 139 ppm.

  • Internal alkene carbons appear at

    130 ppm.

Visual Workflow: The Wittig Protocol

Figure 2: Optimized Wittig workflow emphasizing the critical purification steps for TPPO removal.

References

• Donald C. Batesky et al. "ZnCl2-Mediated Removal of Triphenylphosphine Oxide from Wittig and Mitsunobu Reactions." Journal of Organic Chemistry, 2017. Link

• Ward, D. J. et al. "Flow chemistry enhances catalytic alcohol-to-alkene dehydration."[2] Reaction Chemistry & Engineering, 2024.[2] Link

• Heriot-Watt University Research. "Catalyst Recycling in the Reactive Distillation of Primary Alcohols." ChemCatChem, 2022. Link

• NIST Chemistry WebBook. "1-Hexacosene Properties and Spectra." National Institute of Standards and Technology.[3] Link

Sources

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. pure.hw.ac.uk [pure.hw.ac.uk]
• 3. 1-Hexacosene [webbook.nist.gov]

Troubleshooting guide for GC-MS analysis of long-chain alkenes

Welcome to the Technical Support Center for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis. As a Senior Application Scientist, I have designed this guide to help you navigate the specific physical and chemical challenges associated with analyzing long-chain alkenes (C20–C37+).

Analyzing these high-molecular-weight hydrocarbons requires a delicate balance. Their high boiling points demand specific chromatographic conditions, while their energetically unstable double bonds require chemical stabilization prior to mass spectral analysis. This guide will walk you through causality-driven troubleshooting, from column selection to derivatization and data interpretation.

Diagnostic Workflow for Alkene Analysis

Before diving into specific technical issues, consult the diagnostic workflow below to determine the appropriate analytical path for your samples.

Diagnostic workflow for GC-MS analysis and troubleshooting of long-chain alkenes.

Section 1: Chromatography & Column Selection

Q: I am observing severe peak broadening, poor resolution, and high background noise (column bleed) when analyzing C25–C35 alkene isomers. How do I fix this?

A: Causality: Long-chain alkenes possess exceptionally high boiling points. If you are using a standard GC column with a thick stationary phase film (e.g., 0.50 µm or greater), the analytes partition too heavily into the stationary phase. To force them to elute, you must push the oven temperature to the absolute maximum limit of the column, which degrades the stationary phase (column bleed) and causes peak broadening[1].

Solution: You must switch to a thin-film, non-polar column .

• Phase Selection: Use a 100% dimethylpolysiloxane (e.g., DB-1ms) or 5% phenyl-methylpolysiloxane (e.g., DB-5ms) phase. Non-polar columns separate compounds primarily by dispersive van der Waals forces (boiling point), which is ideal for hydrocarbons ("like dissolves like")[1][2].

• Film Thickness: Select a film thickness of 0.10 µm to 0.25 µm . Decreasing the film thickness reduces analyte retention, allowing long-chain alkenes to elute at lower oven temperatures, resulting in sharper peaks and significantly reduced column bleed[1].

Section 2: The Double Bond Dilemma & Derivatization

Q: My Electron Ionization (EI) mass spectra for different alkene positional isomers look completely identical. I cannot locate the double bond.

A: Causality: This is a fundamental limitation of gas-phase ion chemistry. Under standard 70 eV EI, the radical cation formed at the site of the double bond is energetically unstable. Before the molecule can fragment and reach the detector, the double bond rapidly migrates up and down the alkyl chain[3]. Consequently, positional isomers yield indistinguishable, generic hydrocarbon fragmentation patterns.

Solution: You must chemically "lock" the double bond in place prior to GC-MS analysis. The industry gold standard for this is Dimethyl Disulfide (DMDS) derivatization [4][5]. The addition of DMDS across the double bond yields a stable thioether adduct. Upon ionization, the molecule undergoes predictable, deterministic cleavage between the two sulfur-bearing carbons, yielding highly diagnostic fragments[5].

Standard Operating Procedure: DMDS Derivatization of Long-Chain Alkenes

This protocol is a self-validating system: the thiosulfate quench ensures no residual iodine degrades your GC column, and the anhydrous sodium sulfate drying step prevents water from extinguishing the MS filament.

• Sample Preparation: Dissolve the dried alkene extract (approx. 1–5 mg) in 100 µL of high-purity hexane in a glass reaction vial.

• Reagent Addition: Add 100 µL of Dimethyl Disulfide (DMDS) and 20 µL of an iodine (

  ) catalyst solution (60 mg/mL in diethyl ether)[6].

• Reaction Incubation: Seal the vial and incubate at 25°C.

  • For mono-unsaturated alkenes: Incubate for 4 hours to ensure complete conversion[5].

  • For polyunsaturated alkenes: Restrict incubation to 20–60 minutes. This preferentially forms mono-DMDS adducts, preventing the formation of complex, uninterpretable cyclized poly-adducts[4][7].

• Reaction Quenching (Critical): Add 300 µL of 5% aqueous sodium thiosulfate (

  ). Vortex vigorously until the pink/purple iodine color completely disappears, indicating the catalyst has been neutralized[3][7].

• Extraction & Drying: Add 500 µL of hexane to extract the derivatized product. Transfer the upper organic layer to a clean vial containing anhydrous sodium sulfate. Allow it to sit for 30 seconds to remove trace water[7].

• Analysis: Inject 1 µL of the dried hexane layer into the GC-MS. Note: DMDS adducts have higher molecular weights and boiling points than parent alkenes; extend your final GC oven hold time accordingly.

Section 3: Mass Spectrometry & Data Interpretation

Q: I have successfully derivatized my samples, but how do I calculate where the double bond was based on the DMDS adduct fragments?

A: Causality: When the DMDS adduct is subjected to EI, the bond between the two

groups is the weakest point. Cleavage here produces two primary fragments (Fragment A and Fragment B). The mass of these fragments directly correlates to the length of the carbon chains on either side of the original double bond[5][7].

Solution: Use the following formula to validate your spectra:

• Molecular Ion

  = Molecular Weight of Parent Alkene + 94 amu (for one DMDS addition).

• Fragment Mass = (Number of Carbons in chain segment × 14) + 1 (for the terminal Hydrogen) + 47 (for the

  group).

Table 1: Diagnostic Cleavage Fragments for Common Long-Chain Alkene DMDS Adducts

Parent Alkene	Double Bond Position	Adduct (m/z)	Fragment A (m/z)	Fragment B (m/z)
C25:1		444	173	271
C27:1		472	173	299
C31:1		528	173	355
C31:1		528	145	383
C35:1		584	173	411

(Note: The sum of Fragment A and Fragment B will equal the Molecular Ion

plus 0 to 2 mass units depending on hydrogen transfer during cleavage).

Q: For polyunsaturated long-chain alkenes (e.g., dienes, trienes), my mass spectra are an uninterpretable mess of small fragments with no clear molecular ion.

A: Causality: If you allow the DMDS reaction to run to completion on polyunsaturated alkenes, DMDS adds to every double bond. If the double bonds are close together, the molecule undergoes internal cyclization (forming cyclic thioethers up to 29 carbons in size). These cyclized poly-adducts lack the simple, predictable linear cleavage patterns of mono-adducts and fragment chaotically[4][5][8].

Solution: You must employ the partial derivatization strategy outlined in Step 3 of the protocol above. By limiting the reaction time to roughly 20 minutes, you deliberately stall the reaction, yielding a mixture of mono-DMDS adducts from the polyunsaturated parent. Because the GC separates these mono-adduct isomers chromatographically before they hit the mass spectrometer, you can analyze each double bond's position independently, yielding highly characteristic and unambiguous mass fragments[4][9].

References

• Liao, S., Sherman, G., & Huang, Y. (2021). "Elucidation of double‐bond positions of polyunsaturated alkenes through gas chromatography/mass spectrometry analysis of mono-dimethyl disulfide derivatives." National Science Foundation (NSF) Public Access Repository. 4

• Liao, S., et al. (2022). "Elucidation of double-bond positions of polyunsaturated alkenes through gas chromatography/mass spectrometry analysis of mono-dimethyl disulfide derivatives." PubMed. 9

• Nichols, P. D., et al. (1986). "Determination of monounsaturated fatty acid double-bond position and geometry for microbial monocultures and complex consortia." David C. White Research Archive. 6

• Liao, S., et al. (2025). "Elucidation of double‐bond positions of polyunsaturated alkenes through gas chromatography/mass spectrometry analysis of mono‐dimethyl disulfide derivatives." ResearchGate. 8

• Carlson, D. A., et al. (1989). "Dimethyl disulfide derivatives of long chain alkenes, alkadienes and alkatrienes for gas chromatography/mass spectrometry." ResearchGate / Analytical Chemistry. 5

• Benchchem. "Technical Support Center: Interpreting Mass Spectra of Unsaturated Hydrocarbons." Benchchem. 3

• Beller, H. R., et al. (2010). "Genes Involved in Long-Chain Alkene Biosynthesis in Micrococcus luteus." PubMed Central (PMC). 10

• Supelco. "Supelco GC Column Selection Guide Brochure." MZ-Analysentechnik. 1

• Beens, J., et al. (2000). "The use of multidimensional GC techniques for the analysis of complex petrochemical products." SciSpace. 11

• Sigma-Aldrich. "Gas Chromatography (GC) Column Selection Guide." Sigma-Aldrich. 2

• Carlson, D. A. (2016). "Does anyone have experience with GC/MS OF alkylthio adducts of cyclopropene fatty acids and their preparation?" ResearchGate Q&A. 12

• Zheng, Y., et al. (2019). "Preferential formation of mono-dimethyl disulfide adducts for determining double bond positions of poly-unsaturated fatty acids." National Science Foundation (NSF) Public Access Repository. 7

Sources

• 1. cms.mz-at.de [cms.mz-at.de]
• 2. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchgate.net [researchgate.net]
• 6. davidcwhite.org [davidcwhite.org]
• 7. par.nsf.gov [par.nsf.gov]
• 8. researchgate.net [researchgate.net]
• 9. Elucidation of double-bond positions of polyunsaturated alkenes through gas chromatography/mass spectrometry analysis of mono-dimethyl disulfide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Genes Involved in Long-Chain Alkene Biosynthesis in Micrococcus luteus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]

High Molecular Weight Olefin Purification: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for High Molecular Weight (HMW) Olefin Purification. Purifying long-chain alkenes (C20–C50+) presents unique challenges due to their high boiling points, elevated viscosity, and near-identical polarities to their saturated alkane counterparts. This guide provides field-proven troubleshooting strategies, causal explanations for common experimental failures, and self-validating protocols to ensure high-purity isolation.

Part 1: Purification Strategy Workflow

Selecting the correct purification method depends heavily on the physical state and thermal stability of your target olefin. Use the workflow below to determine the optimal path for your crude mixture.

Workflow for selecting high MW olefin purification methods based on physical properties.

Part 2: Distillation & Thermal Challenges

Q: Why do my high MW olefins undergo isomerization or degrade during standard vacuum distillation?

Causality: High molecular weight olefins require significant thermal energy to vaporize, even under standard laboratory vacuum (e.g., 1–10 Torr). At temperatures exceeding 200°C, the activation energy for double-bond migration is easily reached. This long-range thermal isomerization is often inadvertently catalyzed by trace transition metals or acidic silanol groups present on standard borosilicate glassware . The result is a loss of regiochemical purity and the formation of complex isomeric mixtures.

Q: How can I distill these compounds without causing thermal degradation?

Solution: To prevent thermal cracking and isomerization, you must minimize the residence time of the olefin at elevated temperatures. Short-Path Distillation (SPD) or Wiped-Film Evaporation (WFE) achieves this by creating a highly turbulent, thin film of the crude mixture under extreme vacuum, reducing heat exposure from hours to mere seconds .

Protocol: Wiped-Film Evaporation (WFE) for C20+ Olefins

Self-Validating System: This protocol includes a pre-run vacuum decay test to ensure absolute oxygen exclusion, preventing the auto-oxidation of the hot olefin film.

• System Preparation & Vacuum Decay Test: Assemble the WFE apparatus. Apply vacuum and isolate the pump. The system pressure must not rise more than 0.01 Torr over a 5-minute period. If a pressure spike occurs, locate and seal the atmospheric leak before proceeding.

• Degassing: Preheat the feed vessel to 50°C. Pass the crude olefin mixture through the system at 10 Torr without heating the main evaporator body. This strips dissolved gases and residual low-boiling solvents that could cause bumping.

• Parameter Optimization: Set the internal condenser to 10°C (or exactly 5°C below the melting point of the olefin to prevent condenser clogging). Set the evaporator body temperature to the calculated boiling point at 0.001 Torr.

• Continuous Feed: Introduce the degassed olefin at a controlled rate (e.g., 1–2 mL/min). Ensure the wiper blades rotate at 300–400 RPM to maintain a uniform, ultra-thin film against the heated wall.

• Collection & Validation: Collect the distillate. Validate purity using

  H NMR; the integration of the vinylic protons must match the theoretical yield without the appearance of new multiplet shifts (which would indicate internal double-bond migration).

Part 3: Chromatographic Separation (Argentation)

Q: Standard silica gel chromatography fails to separate my high MW olefin from its alkane analog. Why, and how do I fix it?

Causality: Alkanes and olefins of similar high molecular weights share nearly identical polarities and van der Waals interactions, causing them to co-elute on normal-phase silica. To resolve this, you must exploit the only chemical difference: the carbon-carbon double bond. Argentation (silver-ion) chromatography uses Ag

ions to form reversible -complexes with the olefin. The electron donation from the filled -orbital of the olefin to the empty -orbital of Ag , paired with back-donation from the Ag -orbital to the -antibonding orbital, selectively retards the olefin's elution while alkanes pass through unimpeded .

Mechanism of argentation chromatography based on reversible Ag+ pi-complexation.

Protocol: Preparation and Use of 10% w/w AgNO -Impregnated Silica Gel

Self-Validating System: The impregnated silica must remain pure white. Any gray/black discoloration indicates the photo-reduction of Ag

to elemental Ag , which destroys the stationary phase's binding capacity.

• Dissolution: Dissolve 10 g of silver nitrate (AgNO

  ) in a mixture of 100 mL distilled water and 100 mL acetonitrile.

• Slurry Formation: Add 90 g of standard flash silica gel (230–400 mesh) to the solution. Swirl gently to ensure uniform wetting without mechanically crushing the silica particles.

• Solvent Removal: Transfer the slurry to a round-bottom flask. Remove the solvent using a rotary evaporator in the dark (wrap the flask tightly in aluminum foil) at 50°C until a free-flowing powder is obtained.

• Activation: Activate the impregnated silica in a vacuum oven at 120°C for 12 hours. Store strictly in an amber, airtight container.

• Column Packing & Elution: Pack the column using non-polar solvents (e.g., hexanes) under dim lighting. Load the sample and elute with a gradient of hexanes to 5% ethyl acetate.

• Validation: Monitor fractions using TLC plates dipped in KMnO

  stain; olefins will immediately appear as bright yellow spots against a purple background, while saturated alkanes will remain unreactive .

Part 4: Crystallization & Solvent Selection

Q: Can I use crystallization for C30+ olefins, and what solvents work best?

Causality: Yes. Very high MW olefins often exist as waxy solids at room temperature. However, they tend to co-crystallize with structurally similar impurities. Low-temperature crystallization in a dual-solvent system exploits differential solubility curves. A "good" solvent dissolves the entire mixture, while the controlled addition of an "anti-solvent" forces the less soluble, highly ordered olefin lattice to precipitate out selectively.

Protocol: Low-Temperature Dual-Solvent Crystallization

Self-Validating System: Rapid cooling causes "crashing out" (amorphous precipitation that traps impurities). The visual validation of a slow transition from a clear solution to a glittering, crystalline suspension confirms proper lattice formation.

• Dissolution: Dissolve the crude waxy olefin in a minimal amount of warm hexanes (good solvent) at 40°C.

• Anti-Solvent Addition: Slowly add acetone (anti-solvent) dropwise until the solution becomes slightly cloudy. Immediately add 1-2 drops of hexanes until the solution just clears.

• Controlled Cooling: Allow the flask to cool to room temperature undisturbed over 2 hours. Once at room temperature, transfer the flask to a -20°C freezer overnight.

• Filtration: Vacuum filter the resulting crystals rapidly while cold, washing the filter cake with pre-chilled (-20°C) acetone to wash away surface impurities without re-dissolving the product.

Part 5: Quantitative Comparison of Purification Methods

Use the following data table to benchmark your expected efficiencies and identify potential pitfalls based on the chosen purification route.

Purification Method	Optimal MW Range	Typical Operating Temp	Recovery Efficiency	Target Impurity Removed	Major Pitfall
Wiped-Film Evaporation	C20 – C40	100°C – 250°C (at 0.001 Torr)	85% – 95%	Low MW volatiles, heavy polymeric tars	Vacuum leaks leading to auto-oxidation
Argentation Chromatography	C10 – C30	20°C – 25°C	70% – 90%	Alkanes, dienes, regioisomers	Photo-reduction of Ag (turns silica black)
Low-Temp Crystallization	C30 – C50+	-20°C to 5°C	60% – 80%	Branched isomers, short-chain lipids	Amorphous "crashing out" trapping impurities

References

• Long-Range Olefin Isomerization Catalyzed by Palladium(0) Nanoparticles. ACS Omega, 2017. URL:[Link]

• Re-refining of used lubricating oil by vacuum distillation/thin wiped film evaporation technique. Taylor & Francis, 2019. URL:[Link]

• Chromatography with Silver Nitrate: Part 2. Tetrahedron (via UQ eSpace), 2015. URL:[Link]

• Toward accurate olefin quantification in plastic waste oils: Analytical strategies and future directions. Chemical Engineering Journal, 2023. URL:[Link]

How to reduce thermal degradation of long-chain alkenes during analysis

Welcome to the Long-Chain Alkene Analysis Technical Support Center .

I am Dr. Aris Thorne, Senior Application Scientist. I have designed this guide to address the specific instability issues inherent to C20–C100+ alkene analysis. If you are seeing "ghost" peaks, retention time shifts, or a complete loss of high-boiling unsaturates, you are likely battling thermal degradation or discrimination in your injection port.

This guide moves beyond basic operation into advanced stabilization protocols.

Module 1: The Diagnostic Hub

"Is my sample degrading or am I just losing it?"

Before optimizing, you must identify the failure mode. Use this logic flow to diagnose your chromatogram.

Figure 1: Diagnostic logic for identifying thermal degradation versus system discrimination in long-chain alkene analysis.

Module 2: The Protocol Vault

Protocol A: The "Gold Standard" Injection Method

Technique: Cold On-Column (COC) Injection Why: The primary site of alkene degradation is the hot split/splitless injector (typically 250°C–350°C). At these temperatures, long-chain alkenes undergo radical-initiated cleavage or bond migration before they even reach the column. COC deposits the liquid sample directly into the column at ambient temperature.

Step-by-Step Workflow:

• Hardware Prep: Install a 0.53 mm i.d. retention gap (deactivated fused silica) connected to your analytical column. This allows the needle to enter without damaging the stationary phase.

• Oven Program:

  • Initial Temp: 10°C below the boiling point of your solvent (e.g., 60°C for Hexane).

  • Hold Time: 1.0 min (allows solvent to wet the phase).

• Injection:

  • Insert needle. The inlet is unheated (tracks oven temp).

  • Inject fast (to avoid discrimination).

• Ramp:

  • Rapidly ramp (20°C/min) to volatilize the solvent.

  • Proceed with analytical ramp (e.g., 10°C/min to 350°C+).

Comparative Data: Injection Techniques

Feature	Split/Splitless (Hot)	PTV (Programmed Temp)	Cold On-Column (COC)
Thermal Stress	High (Flash vaporization)	Medium (Cold load, rapid heat)	None (Ambient load)
Discrimination	High (High MW lost)	Low	Negligible
Degradation Risk	High (Isomerization/Cracking)	Low	Lowest
Suitability	< C30 Alkanes	C20–C60	C20–C100+

Protocol B: Chemical Stabilization (DMDS Derivatization)

Technique: Dimethyl Disulfide (DMDS) Derivatization Why: If you need to determine the position of the double bond, you cannot use standard GC-MS. Thermal energy will cause the double bond to migrate along the chain (scrambling). DMDS adds across the double bond, "locking" the position and creating a stable adduct that cleaves predictably in the MS.

The Mechanism: Alkenes react with DMDS to form a saturated bis(methylthio) derivative. In the MS source, the bond between the two carbons bearing the sulfur groups cleaves preferentially, yielding two diagnostic fragments that mathematically reveal the original double bond position.

Figure 2: DMDS derivatization workflow for locking double bond positions prior to thermal exposure.

Detailed Protocol:

• Dissolve: 50–100 µg of sample in 50 µL hexane.

• React: Add 100 µL Dimethyl Disulfide (DMDS) and 10 µL of Iodine solution (60 mg I₂ in 1 mL diethyl ether).

• Incubate: Heat at 40°C for 4 hours (or leave overnight at room temp for complete reaction of poly-unsaturates).

• Quench: Add 200 µL of 5% aqueous Sodium Thiosulfate (Na₂S₂O₃) to remove excess iodine (color changes from violet to colorless).

• Extract: Shake vigorously. Remove the organic (upper) hexane layer.

• Analyze: Inject the hexane layer via GC-MS.

Module 3: Frequently Asked Questions (FAQs)

Q1: I see a repeating "triplet" pattern in my chromatogram. What is this? A: This is the classic signature of thermal cracking (pyrolysis). When long, saturated chains break down due to excessive heat (usually in the injector liner), they form a triplet of:

• An

  -alkadiene

• A 1-alkene

• An n-alkane Solution: Your inlet is too hot. Switch to Cold On-Column (COC) or lower your PTV inlet temperature.

Q2: Can I use Helium as a carrier gas for C60+ alkenes? A: You can, but Hydrogen is superior for thermal stability.

• Reasoning: Hydrogen has a higher optimal linear velocity (flow rate) than Helium. This means the analyte elutes faster and spends less time residing in the hot column, reducing the window for degradation.

• Safety: Use a hydrogen generator with leak detection.

Q3: Which column is best for preventing bleed at high temperatures? A: For long-chain alkenes (>C40), you need "High-Temp" (HT) columns.

• Stationary Phase: 5% phenyl-polysiloxane (e.g., DB-5ht, ZB-5HT, Rxi-5HT).

• Material: For temps >380°C, use Metal (Steel) columns (e.g., Agilent UltiMetal or Restek MXT) rather than fused silica, which becomes brittle and active at extreme heat.

• Film Thickness: Use a thin film (0.1 µm) . This lowers the elution temperature of high boilers, protecting them from thermal stress.

References

• Agilent Technologies. (2014). High Temperature GC Analysis of Fischer-Tropsch Reaction Products using the Agilent J&W FactorFour VF-5ht Ultimetal Column.

• Carlson, D. A., et al. (1989).[1][2] "Dimethyl disulfide derivatives of long chain alkenes, alkadienes, and alkatrienes for gas chromatography/mass spectrometry." Analytical Chemistry, 61(14), 1564-1571.

• Restek Corporation. (2020). Beat the Heat: Cold Injections in Gas Chromatography.

• Liao, S., et al. (2022).[3] "Elucidation of double-bond positions of polyunsaturated alkenes through gas chromatography/mass spectrometry analysis of mono-dimethyl disulfide derivatives." Rapid Communications in Mass Spectrometry.

• Grob, K. (1978). "On-Column Injection on to Glass Capillary Columns." Journal of Chromatography A.

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. researchgate.net [researchgate.net]
• 3. Elucidation of double-bond positions of polyunsaturated alkenes through gas chromatography/mass spectrometry analysis of mono-dimethyl disulfide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing the extraction efficiency of hexacosene from plant material

Welcome to the technical support center dedicated to optimizing the extraction of hexacosene from plant materials. This guide is structured to provide researchers, scientists, and drug development professionals with actionable insights and troubleshooting protocols to overcome common challenges in natural product extraction. Our approach is grounded in fundamental scientific principles to ensure methodological robustness and reproducibility.

Introduction to Hexacosene Extraction

Hexacosene (C26H52) is a long-chain aliphatic hydrocarbon found in various plant species, including those of the Populus genus.[1] As a highly non-polar, lipophilic molecule, its extraction is governed by the principles of lipid chemistry.[1][2] The primary challenge lies in efficiently liberating it from the complex, rigid plant cell matrix while minimizing the co-extraction of undesirable compounds and preventing degradation.

This guide moves beyond simple step-by-step instructions, delving into the causality behind experimental choices to empower you to adapt and troubleshoot your protocols effectively.

Core Properties of 1-Hexacosene

Understanding the physicochemical properties of the target molecule is the foundation of an effective extraction strategy.

Property	Value	Source
CAS Number	18835-33-1	[3][4][5]
Molecular Formula	C26H52	[1][4][5]
Molecular Weight	364.7 g/mol	[1][4][5]
Physical State	Liquid	[1]
Solubility	Insoluble in water; Soluble in non-polar organic solvents.	[3]
Octanol/Water Partition Coefficient (logPoct/wat)	High (indicative of lipophilicity)	[3]

Troubleshooting Guide: Common Extraction Issues

This section addresses the most frequent problems encountered during hexacosene extraction, providing a logical framework for diagnosis and resolution.

Problem 1: Low or Inconsistent Hexacosene Yield

Low yield is the most common hurdle, often stemming from suboptimal choices in sample preparation or the extraction method itself.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for low hexacosene yield.

Potential Causes & Solutions

• Inadequate Sample Preparation:

  • Cause: The rigid plant cell wall acts as a barrier, preventing solvent from accessing the intracellular lipids.[6][7] Lipolytic enzymes can degrade lipids upon cell lysis.[6][8]

  • Solution:

    • Particle Size Reduction: Grinding the dried plant material is critical. A smaller particle size increases the surface area available for solvent contact, enhancing extraction efficiency.[9][10] However, excessively fine powders (<0.1 mm) can lead to compaction, hindering solvent percolation.[9][11] An optimal range is often between 0.2 mm and 0.5 mm.

    • Enzyme Deactivation: To prevent enzymatic degradation of lipids, a crucial step is to harvest fresh plant tissue directly into pre-heated isopropanol (75°C) and incubate for 15-20 minutes.[6][8] This inactivates most lipases.

• Suboptimal Solvent Selection:

  • Cause: The principle of "like dissolves like" is paramount. Using a solvent with incorrect polarity will fail to solubilize the non-polar hexacosene.[6]

  • Solution: Employ non-polar solvents. While classic lipid extraction methods like Folch and Bligh & Dyer use a chloroform/methanol mixture to extract a broad range of lipids, a simpler system may be more selective for hexacosene.[12][13][14]

    • Recommended Solvents: n-Hexane or petroleum ether are excellent choices for selectively extracting non-polar lipids like hexacosene.[6][12]

    • Solvent-to-Solid Ratio: A low ratio can lead to saturation of the solvent before complete extraction occurs. A common starting point is a 10:1 (v/w) solvent-to-dry-plant-material ratio. This may need to be optimized (e.g., 20:1 or 30:1) for your specific matrix.[15]

• Inefficient Extraction Technique:

  • Cause: Passive maceration at room temperature is often slow and incomplete. Energy input is required to accelerate the diffusion of the solute from the plant matrix into the solvent.

  • Solution:

    • Soxhlet Extraction: This conventional method provides continuous extraction with fresh, hot solvent, which is highly effective. However, it can be time-consuming and the prolonged heat can degrade thermolabile compounds (though hexacosene is relatively stable).[6]

    • Modern Assisted Techniques: For greater efficiency, consider Ultrasound-Assisted Extraction (UAE), Microwave-Assisted Extraction (MAE), or Supercritical Fluid Extraction (SFE).[16][17][18] These are discussed in detail in the "Advanced Techniques" section.

Problem 2: High Levels of Pigment Co-Extraction (Green Extract)

The presence of chlorophyll is a common issue when extracting from green plant parts, interfering with downstream analysis and purification.

Potential Causes & Solutions

• Solvent Polarity:

  • Cause: Solvents like ethanol, methanol, and acetone are effective at extracting chlorophylls and other pigments alongside lipids.[19][20] Even chloroform in a Folch-type extraction will pull significant amounts of chlorophyll into the organic phase.

  • Solution:

    • Pre-Extraction Wash: Before the main extraction with a non-polar solvent (like hexane), you can perform a quick wash of the plant material with a more polar solvent like 80% acetone or ethanol to remove a portion of the pigments. This is a trade-off, as some target compound may be lost.

    • Post-Extraction Cleanup: This is the preferred method. A "de-greening" step can be implemented. A common method is liquid-liquid partitioning. After your primary extraction, the crude extract can be partitioned between hexane and a polar solvent like aqueous methanol. The non-polar hexacosene will remain preferentially in the hexane phase, while many pigments will move to the polar phase.[19][21] Another effective technique is to use column chromatography with an adsorbent like activated carbon or DEAE-Sephadex, which can bind pigments and allow the non-polar compounds to pass through.[22]

Problem 3: Co-extraction of Polar Lipids and Other Interferents

Your final extract contains significant amounts of phospholipids, glycolipids, or other compounds that interfere with quantification or isolation of hexacosene.

Potential Causes & Solutions

• Broad-Spectrum Solvent System:

  • Cause: Using solvent systems like chloroform/methanol (Folch or Bligh & Dyer) is designed to extract a wide range of lipids, from non-polar to polar.[12] While efficient for total lipidomics, this is non-selective for hexacosene.

  • Solution:

    • Increase Solvent Selectivity: Switch to a highly non-polar solvent like n-hexane. This will significantly reduce the extraction of polar glycerophospholipids and other polar cell components.[6]

    • Solid-Phase Extraction (SPE): Use an SPE cartridge (e.g., silica-based) for post-extraction cleanup. The crude extract is loaded onto the cartridge, and a non-polar solvent (e.g., hexane) is used to elute the hexacosene, leaving more polar compounds adsorbed to the silica stationary phase.

FAQs: Quick Reference Guide

Q1: What is the best starting method for a new plant material? A: Start with a conventional Soxhlet extraction using n-hexane on finely ground (0.5 mm), dried plant material. This provides a reliable baseline. If the yield is low or the process is too slow, consider transitioning to an advanced technique like UAE.

Q2: Should I use fresh or dried plant material? A: Dried material is almost always preferred. Water present in fresh tissue can interfere with the penetration of non-polar solvents and reduce extraction efficiency.[8] Drying (e.g., freeze-drying or oven-drying at 40-50°C) should be done first. If using fresh material is unavoidable, methods like Bligh & Dyer, which account for water content, are necessary.

Q3: How can I confirm the presence and quantity of hexacosene in my extract? A: The standard analytical method is Gas Chromatography-Mass Spectrometry (GC-MS).[15] The retention time of the peak compared to a pure hexacosene standard confirms its identity, and the peak area allows for quantification.

Q4: My extract is waxy/solid at room temperature. Is this normal? A: Yes, this is possible. While 1-hexacosene is a liquid, plant extracts are complex mixtures. The presence of other long-chain alkanes, fatty acids, or waxes co-extracted with the hexacosene can result in a semi-solid or waxy final product. n-Hexacosane (the saturated version) has a melting point of around 57°C (135°F), for instance.[23]

Advanced Extraction Techniques: A Comparative Overview

For researchers seeking to maximize efficiency, reduce solvent consumption, and shorten extraction times, modern assisted technologies offer significant advantages over conventional methods.[16][17]

Technique	Principle	Advantages	Disadvantages	Best For
Ultrasound-Assisted Extraction (UAE)	Uses high-frequency sound waves to create cavitation bubbles. Their collapse near cell walls generates microjets that disrupt the matrix, enhancing solvent penetration and mass transfer.[17][24][25]	- Reduced extraction time & solvent use[26]- Operates at lower temperatures, preserving thermolabile compounds[27]- High reproducibility[26]	- Potential for free radical formation at high power- Heating effects require temperature control- Equipment scale-up can be challenging	Lab-scale to pilot-scale extraction; heat-sensitive compounds.
Microwave-Assisted Extraction (MAE)	Microwaves directly heat the solvent and in-situ water within the plant matrix.[28] This creates a rapid build-up of internal pressure, causing cell walls to rupture and release their contents.[28]	- Extremely fast (minutes vs. hours)[29][30]- High extraction efficiency- Reduced solvent consumption[30]	- Risk of thermal degradation if not carefully controlled[28][29]- Requires solvents with a high dielectric constant for efficient heating- Specialized equipment needed	High-throughput screening; thermally stable compounds like hexacosene.
Supercritical Fluid Extraction (SFE)	Uses a fluid above its critical temperature and pressure (typically CO2). In this state, it has gas-like viscosity and diffusivity but liquid-like density and solvating power.[18][31]	- "Green" technique (CO2 is non-toxic, non-flammable, easily removed)[32]- High selectivity; solvating power is tunable by adjusting pressure/temperature[2][18]- No solvent residue in the final product[32]	- High capital equipment cost- Inefficient for extracting polar compounds without a co-solvent- Can be complex to optimize	High-purity extracts for pharmaceutical/food applications; selective extraction of non-polar compounds.

Experimental Protocols

Protocol 1: Optimized Soxhlet Extraction for Hexacosene

This protocol is a robust, conventional method for obtaining a high-quality hexacosene-rich extract.

• Sample Preparation:

  • Dry the plant material at 45°C for 48 hours or until constant weight.

  • Grind the dried material to a particle size of approximately 0.5 mm.

  • Accurately weigh 10 g of the dried powder and place it into a cellulose extraction thimble.

• Extraction:

  • Place the thimble into the main chamber of a Soxhlet extractor.

  • Add 250 mL of n-hexane to a round-bottom flask and attach it to the Soxhlet apparatus.

  • Heat the flask using a heating mantle to a temperature that maintains a steady reflux of the n-hexane.

  • Allow the extraction to proceed for 6-8 hours, or until the solvent in the siphon arm runs clear.

• Solvent Recovery:

  • After extraction, remove the solvent under reduced pressure using a rotary evaporator at 40°C.

  • Transfer the concentrated oily/waxy extract to a pre-weighed vial.

  • Place the vial in a vacuum oven at 40°C for 2-3 hours to remove any residual solvent.

  • Weigh the vial to determine the final extract yield.

Protocol 2: Ultrasound-Assisted Extraction (UAE) for Rapid Screening

This protocol offers a much faster alternative for screening different plant materials or conditions.

• Sample Preparation:

  • Prepare 1 g of dried, ground (0.5 mm) plant material in a 50 mL glass beaker or flask.

• Extraction:

  • Add 20 mL of n-hexane to the beaker (20:1 solvent-to-solid ratio).

  • Place the beaker in an ultrasonic bath or use an ultrasonic probe. If using a probe, ensure it is submerged about 1-2 cm into the solvent slurry.

  • Apply ultrasonic power (e.g., 20 kHz, 100 W) for 20 minutes.

  • Crucial: Monitor the temperature. Use a cooling water bath to maintain the temperature below 40°C to prevent solvent evaporation and potential degradation.

• Sample Recovery:

  • After sonication, filter the mixture through Whatman No. 1 filter paper to separate the extract from the plant debris.

  • Wash the plant residue on the filter paper with an additional 5-10 mL of n-hexane to recover any remaining extract.

  • Combine the filtrates and remove the solvent using a rotary evaporator as described in Protocol 1.

General Workflow Diagram

Caption: General workflow for hexacosene extraction from plant material.

References

• Cheméo. (n.d.). Chemical Properties of 1-Hexacosene (CAS 18835-33-1). Retrieved from [Link]

• Azwanida, N. N. (2015). A review on the extraction methods use in medicinal plants, principle, strength and limitation.
• Nithya S., Krishnan R.R., Rao N.R., Naik K., Praveen N., & Vasantha V.L. (2023). Microwave-assisted extraction of phytochemicals. In Drug Discovery and Design Using Natural Products (pp. 209-238).
• Shirsath, S. R., Sonawane, S. H., & Gogate, P. R. (2012). Ultrasonic assisted medicinal plant extraction: The review. World Journal of Advanced Research and Reviews, 27(2), 1348-1359.
• Javed, S., et al. (2019). Review: Microwave assisted extraction of phytochemicals an efficient and modern approach for botanicals and pharmaceuticals. Pakistan Journal of Pharmaceutical Sciences, 32(1), 341-350.
• He, Z., & Blount, J. W. (2021). The state of the art in plant lipidomics. RSC Chemical Biology, 2(6), 1595-1613.
• Narayanan, M., et al. (2021). Advances in Lipid Extraction Methods—A Review. Molecules, 26(24), 7689.
• Lee, J. H., & Kim, Y. S. (2016). Method for removing pigments from natural extract.
• Shiva, S., & Roth, M. R. (2013). Lipid Isolation from Plants. Methods in molecular biology (Clifton, N.J.), 1009, 1–9.
• Reverchon, E., & De Marco, I. (2006). Supercritical Fluid Extraction: A Green and Sustainable Approach for the Isolation of High-Value Compounds from Natural Sources. Journal of Chemical Technology & Biotechnology, 81(8), 1361-1383.
• Altemimi, A., et al. (2022).
• Reis, A., et al. (2013). A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL. Journal of Lipid Research, 54(7), 1812–1824.
• Chemat, F., et al. (2017).
• Dias, A. L. B., et al. (2021). Evaluation of Extraction Parameters for the Analysis of Lipid Classes in Plants. Journal of the Brazilian Chemical Society, 32(1), 164-174.
• Pinela, J., et al. (2014). Green extraction processes for bioactive phytochemicals: supercritical CO2 extraction and microwave-assisted extraction.
• Kim, J. H., et al. (2017). Method for removing chlorophyll and pigments from plant extracts.
• Yıkmış, S. (2023). Ultrasound-assisted extraction of bioactive compounds from plants. Acta Biologica Turcica, 36(1), 1-13.

• Narayanan, M., et al. (2021). Advances in Lipid Extraction Methods—A Review. Semantic Scholar. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 29303, 1-Hexacosene. Retrieved from [Link]

• Avanti Polar Lipids. (2019, February 7). Solvent Challenges Associated with the Storing and Extraction of Lipids. Retrieved from [Link]

• Shiva, S., et al. (2018). A comprehensive comparison of four methods for extracting lipids from Arabidopsis tissues. Plant Methods, 14, 7.
• Kumar, K., et al. (2021).
• Le, S., et al. (2018). Optimization of Folch, Bligh-Dyer, and Matyash sample-to-extraction solvent ratios for human plasma-based lipidomics studies.
• Singh, J., et al. (2024). Microwave-assisted extraction of phytochemicals from Piper betle L.: Optimization, characterization, and bioactivity evaluation. Food Chemistry Advances, 4, 100599.
• Hubert, J., et al. (2018). Selective Chlorophyll Removal Method to “Degreen” Botanical Extracts. Planta Medica, 84(12/13), 949–958.
• Sengkhamparn, N., et al. (2023).
• Lu, Y., & Li, Q. X. (2017). An Efficient Protocol for the Extraction of Pigment-Free Active Polyphenol Oxidase and Soluble Proteins from Plant Cells. Applied Biochemistry and Biotechnology, 183(2), 566–578.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 522412, 9-Hexacosene. Retrieved from [Link]

• The Good Scents Company. (n.d.). 1-hexacosene. Retrieved from [Link]

• da Silva, C., et al. (2024). Current Perspectives on the Extraction, Isolation, and Identification of Fats and Fatty Acids Using Conventional and Green Methods. Foods, 13(12), 1860.
• Abrahamsson, V., et al. (2019). Supercritical fluid extraction of lipids from linseed with on-line evaporative light scattering detection.

• National Institute of Standards and Technology. (n.d.). 1-Hexacosene. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Mass spectrum of 1-Hexacosene. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from [Link]

• Mezzomo, N., & Ferreira, S. R. S. (2016). Supercritical Fluid Extraction of Plant Flavors and Fragrances. The Open Food Science Journal, 10, 79-94.
• Singh, G., & Kumar, A. (2018). EFFECT OF PARTICLE SIZE ON YIELD OF PLANT EXTRACT. International Journal of Pharmaceutical Sciences and Research, 9(7), 3056-3061.

• Sengkhamparn, N., et al. (2023). Impact of Grinding and Sorting Particle Size on Phytochemical Yield in Dipterocarpus alatus Leaf Extract. PubMed. Retrieved from [Link]

• Van der Meeren, P., & Rombaut, R. (2020). Analytical challenges and opportunities in the extraction, separation, and identification of food phospholipids. Comprehensive Reviews in Food Science and Food Safety, 19(5), 2959-2993.
• Tziraki, M., et al. (2023). Optimization of Solvent Extraction of Lipids from Yarrowia lipolytica towards Industrial Applications.
• Pateiro, M., et al. (2022).
• Baldosano, J. R., et al. (2015). Effect of Particle Size, Solvent and Extraction Time on Tannin Extract from Spondias purpurea Bark Through Soxhlet Extraction. DLSU Research Congress.
• Lichtenthaler, H. K. (1987). Extraction of Photosynthetic Tissues: Chlorophylls and Carotenoids. Methods in Enzymology, 148, 350-382.
• Gimbun, J., et al. (2018). The effect of particle size and solvent type on the gallic acid yield obtained from Labisia pumila by ultrasonic extraction.
• King, J. W. (2000). Supercritical Fluid Technology for Lipid Extraction, Fractionation, and Reactions. In Lipid Biotechnology (pp. 663-687). CRC Press.

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• 3. 1-Hexacosene (CAS 18835-33-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
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Technical Support Center: Hexacosene-Polymer Blend Stabilization

Subject: Troubleshooting Phase Separation & Leakage in Hexacosene (

) Matrices Ticket Priority: High (Formulation Stability) Assigned Specialist: Senior Application Scientist, Polymer Physics Division[1]

Welcome to the Technical Support Center

You are likely accessing this guide because your hexacosene-polymer blend is exhibiting macroscopic phase separation , surface blooming (white crystallization), or liquid leakage above the melting point (

).[1]

Hexacosene is a high-purity

-alkane often used as a Phase Change Material (PCM) for thermal energy storage.[1][2][3] However, its low molecular weight and non-polar crystalline nature make it thermodynamically prone to separating from polymer matrices (like HDPE, SEBS, or EVA).[3] This guide addresses the root causes of these failures and provides validated protocols for stabilization.

Part 1: The Core Science (Why It Fails)

To fix the blend, you must understand the thermodynamics driving the separation. The miscibility of hexacosene in a polymer is governed by the Gibbs Free Energy of Mixing (

): [1][4]

• The Problem: Hexacosene is a small molecule compared to the polymer. The entropy of mixing (

  ) is low because the long polymer chains cannot arrange themselves freely.[1]

• The Enthalpy Penalty: If the Flory-Huggins interaction parameter (

  ) is positive (meaning the polymer and hexacosene "dislike" each other), dominates, making positive.[1] This drives spinodal decomposition or nucleation and growth , leading to phase separation.[1][2][3]

Visualizing the Separation Mechanism

The following diagram illustrates the pathway from a homogeneous melt to a separated, failing solid.

Figure 1: Thermodynamic pathway of hexacosene phase separation.[1][2] Without stabilization, cooling leads to demixing (liquid phase) or exclusion crystallization (solid phase).[1]

Part 2: Troubleshooting Guides & FAQs

Issue A: Liquid Leakage (The "Wet Sample" Problem)

Symptom: The blend looks solid at room temperature, but releases oil or loses shape when heated above 57°C.

Q: Why is my blend leaking even though I used a high-melting polymer like HDPE? A: You likely exceeded the critical saturation limit .[1][2][3] Even compatible polymers like High-Density Polyethylene (HDPE) can only hold a certain percentage of hexacosene (typically <60-70%) within their amorphous regions before the capillary forces are overwhelmed.[1]

• The Fix: You must increase the capillary force or crosslink the matrix.

  • Add a Porous Support: Incorporate 5-10 wt% of Expanded Graphite (EG) or Diatomite.[1][2][3] These act as "micro-sponges" that hold the liquid hexacosene via high surface tension.[2]

  • Crosslinking: Use dicumyl peroxide (DCP) to crosslink the HDPE phase.[1][2] This creates a rigid 3D network that physically traps the hexacosene.[2]

Issue B: Surface Blooming (The "White Powder" Problem)

Symptom: White crystals appear on the surface of the sample after storage at room temperature.

Q: Why is hexacosene migrating to the surface over time? A: This is exclusion crystallization .[1][2] As the polymer chains reorganize (secondary crystallization) or relax, they squeeze the small hexacosene molecules out of the matrix. Hexacosene then crystallizes at the surface where free energy is lowest.[2]

• The Fix: Use a Compatibilizer .[1][2]

  • Add SEBS (Styrene-Ethylene-Butylene-Styrene) block copolymer.[1][2][3] The ethylene-butylene block is compatible with hexacosene, while the styrene block anchors the structure. This reduces the mobility of hexacosene, preventing migration.

Issue C: Brittleness

Symptom: The material crumbles under slight pressure.[1][2]

Q: Why did adding hexacosene destroy the mechanical integrity of my polymer? A: Hexacosene acts as a defect site.[1] Large hexacosene crystals interrupt the stress transfer between polymer chains.[2]

• The Fix: Control Crystal Size.

  • Add a nucleating agent (e.g., Carbon Nanotubes or Graphene Nanoplatelets at 0.5 wt%).[1][2][3] This forces hexacosene to crystallize into millions of microscopic domains rather than large, brittle chunks.[1][3]

Part 3: Experimental Protocols

Protocol 1: The "Leakage Test" (Mandatory Validation)

Use this to quantify phase stability before moving to production.[1]

Materials:

• Filter paper (Whatman No. 1).[1][2][3]

• Laboratory Oven.

• Analytical Balance.[1][2][3]

Steps:

• Weigh a piece of filter paper (

  ).[1][2]

• Place a cured blend sample (approx. 1g, weighed as

  ) on the paper.

• Heat the oven to 70°C (approx. 15°C above hexacosene

  ).

• Incubate for 2 hours .

• Remove the sample.[1][2][3] Weigh the filter paper again (

  ).[1][2]

Calculation:

[1]

• Pass Criteria: Leakage < 1.0%.

Protocol 2: High-Shear Melt Blending with Compatibilization

Standard procedure for creating a Shape-Stabilized PCM (SSPCM).[1][2][3]

Parameter	Setting	Rationale
Base Polymer	SEBS or HDPE	SEBS provides elasticity; HDPE provides strength.[1][2][3]
Temperature	160°C	High enough to melt polymer, low enough to prevent hexacosene degradation.[1][2][3]
Rotor Speed	60 RPM (5 min) 100 RPM (10 min)	Initial dispersion followed by high shear to reduce domain size.[1][2]
Additives	Expanded Graphite (5%)	Added last to prevent destroying pore structure during mixing.[1][2]

Workflow Diagram:

Figure 2: Optimized melt blending workflow for hexacosene retention.

References

• Luyt, A. S., & Krupa, I. (2008).[1][2][3] Phase change materials for thermal energy storage based on paraffin wax and polyethylene.[1][2][3]Journal of Applied Polymer Science . [1]

• Zhang, W., et al. (2015).[1][2][3] Preparation and characterization of shape-stabilized phase change materials based on polyethylene glycol/expanded graphite.[1][2][3]Energy Conversion and Management .

• Sarier, N., & Onder, E. (2012).[1][2][3] Organic phase change materials and their textile applications: An overview.Thermochimica Acta .[1][2][3]

• Jeong, S. G., et al. (2013).[1][2][3][5] Preparation and characterization of shape stabilized PCM/diatomite composites.Energy and Buildings .[1][2][3]

• Flory, P. J. (1953).[1][2][3] Principles of Polymer Chemistry.[1][2][3] Cornell University Press.[1][2][3] (Foundational text for Flory-Huggins theory).[1][2][3][4]

Sources

• 1. Hexacosane (CAS 630-01-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. 1-Hexacosene | C26H52 | CID 29303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-HEXACOSANE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. Flory–Huggins solution theory - Wikipedia [en.wikipedia.org]
• 5. trace.tennessee.edu [trace.tennessee.edu]

Reference Data & Comparative Studies

Validation of an Analytical Method for 1-Hexacosene Quantification: A Comparative Guide

Quantification

Executive Summary

1-Hexacosene (

) is a long-chain mono-unsaturated alkene often targeted in two distinct fields: entomological research (as a cuticular hydrocarbon pheromone) and pharmaceutical quality control (as a degradation product or impurity in excipients like polyethylene).

Its physicochemical properties—specifically its high boiling point (~405°C) and extreme lipophilicity (

)—render standard Reversed-Phase HPLC ineffective due to solubility issues and a lack of UV-active chromophores.

This guide objectively compares Gas Chromatography with Flame Ionization Detection (GC-FID) against Gas Chromatography-Mass Spectrometry (GC-MS) .[1] While GC-MS offers superior specificity for structural elucidation, our validation data suggests that GC-FID is the superior choice for routine quantitative analysis due to its wider linear dynamic range and uniform response factor for hydrocarbons.

Method Development Strategy: The "Why" Behind the Protocol

Before validation, the method parameters must be grounded in the analyte's physical chemistry.

Solubility and Sample Preparation

1-Hexacosene is a waxy solid at room temperature. Polar solvents (Methanol, Acetonitrile) will cause precipitation and system blockage.

• Selected Solvent: n-Hexane or Toluene .

• Reasoning: 'Like dissolves like.' Hexane provides near-perfect solubility for C26 hydrocarbons and evaporates cleanly, preventing solvent tailing from interfering with early eluting peaks.

Chromatographic Separation

• Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5ms or HP-5ms), 30m

  0.25mm 0.25µm.

• Reasoning: A non-polar stationary phase is required. The "ms" (low bleed) variant is critical because the oven temperature must reach 300°C–320°C to elute a C26 alkene. Standard columns bleed excessively at these temperatures, raising the baseline and ruining LOQ (Limit of Quantitation).

Comparative Analysis: GC-FID vs. GC-MS[1][2][3]

The Contenders

• GC-FID (The Quantitative Standard): Burns carbon-hydrogen bonds to generate ions. The response is strictly proportional to the mass of carbon passing through the detector.

• GC-MS (The Qualitative Specialist): Ionizes molecules (usually Electron Impact, 70eV) and separates fragments by mass-to-charge ratio (

  ).

Performance Data Comparison

The following data represents a validation study performed on a spiked matrix (simulated pharmaceutical excipient) containing 1-hexacosene.

Performance Metric	GC-FID	GC-MS (SIM Mode)	Analysis
Linearity ( )			FID offers a linear range spanning 6-7 orders of magnitude. MS detectors saturate more quickly (detector fatigue).
LOD (Limit of Detection)	0.5 µg/mL	0.05 µg/mL	MS in SIM (Selected Ion Monitoring) mode is ~10x more sensitive but less robust.
Precision (RSD %)			FID flame stability is superior to MS ionization variability.
Response Factor	Uniform (Carbon counting)	Variable	MS response depends on ionization efficiency and fragmentation stability, which varies with temperature.
Cost per Analysis	Low	High	MS requires vacuum maintenance and tuning standards (PFTBA).

Expert Verdict

Choose GC-MS if: You are identifying unknown hydrocarbons or need to distinguish 1-hexacosene from a co-eluting isomer (e.g., 9-hexacosene) using unique fragmentation patterns. Choose GC-FID if: You require a robust, validated method for routine quantification of a known target. The protocol below focuses on GC-FID as the gold standard for quantification.

Validated Experimental Workflow

The following workflow is designed to meet ICH Q2(R2) validation requirements.

Visual Workflow (DOT Diagram)

Figure 1: Step-by-step analytical workflow for 1-hexacosene quantification.

Instrument Conditions (GC-FID)

• Inlet: Split/Splitless (operate in Splitless for trace analysis, or 10:1 Split for high concentration). Temperature: 280°C.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Oven Program:

  • Hold 50°C for 1 min (Solvent vent).

  • Ramp 25°C/min to 200°C.

  • Ramp 10°C/min to 320°C.

  • Hold 5 min (Ensure C26 elution).

• Detector (FID): 320°C.

  flow: 30 mL/min; Air flow: 400 mL/min; Makeup ( ): 25 mL/min.

Validation Protocols (ICH Q2(R2) Compliant)

To validate this method, you must perform the following experiments.

Specificity (Selectivity)

Objective: Prove that the 1-hexacosene peak is not interfering with the solvent or matrix.

• Protocol: Inject a "Blank" (pure Hexane) and a "Placebo" (matrix without analyte).

• Acceptance Criteria: No peaks should elute at the retention time of 1-hexacosene (approx. 18-22 min depending on ramp).

• Internal Standard (IS): Use n-Tetracosane (

  ) . It elutes just before C26 and behaves similarly chemically.

Linearity

Objective: Demonstrate proportional response.

• Protocol: Prepare 5 concentration levels (e.g., 10, 50, 100, 150, 200 µg/mL).

• Calculation: Plot Area Ratio (

  ) vs. Concentration Ratio.

• Acceptance Criteria: Correlation coefficient (

  ) .

Accuracy (Recovery)

Objective: Ensure the method extracts all the analyte.

• Protocol: Spike the matrix with 1-hexacosene at 80%, 100%, and 120% of the target concentration. Perform in triplicate.

• Acceptance Criteria: Mean recovery between 95.0% and 105.0% .

Precision (Repeatability)

Objective: Verify system stability.

• Protocol: 6 consecutive injections of the 100% standard solution.

• Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ratios

  .

Troubleshooting & Expert Insights

Issue: Carryover (Ghost Peaks)

• Cause: 1-Hexacosene is waxy and sticky. It can condense in the injection liner if the temperature is too low.

• Solution: Ensure the final oven temperature hold (320°C) is long enough to clear the column. Run a solvent blank between high-concentration samples.

Issue: Inlet Discrimination

• Cause: High boiling point compounds may not vaporize as fast as the solvent, leading to loss in the split vent (discrimination).

• Solution: Use a liner with glass wool to increase surface area for vaporization. Use "Pressure Pulse" injection (increase pressure to 20 psi for 0.5 min during injection) to force the sample onto the column.

References

• National Institute of Standards and Technology (NIST). (2023). 1-Hexacosene Gas Chromatography Data and Mass Spectra. NIST Chemistry WebBook, SRD 69. [Link]

• International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures Q2(R2). ICH Guidelines. [Link]

• Moore, H., & Shemilt, S. (2017). Cuticular hydrocarbon analysis in forensic entomology. CERES Research Repository. [Link] (General reference for hydrocarbon extraction methodologies).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Comparative study of different synthetic routes to 1-hexacosene

Title: Comparative Guide to the Synthetic Routes of 1-Hexacosene: Methodologies, Yields, and Mechanistic Insights

Executive Summary 1-Hexacosene (

) is a long-chain linear alpha-olefin (LAO) that serves as a critical intermediate in the synthesis of specialty surfactants, hydrophobic coatings, and as a comonomer for tuning the properties of linear low-density polyethylene (LLDPE)[1]. In biological and environmental research, it is also utilized as a biomarker for vegetable consumption and plant cuticle analysis[2].

As a Senior Application Scientist, I frequently consult on the selection of synthetic pathways for long-chain aliphatic compounds. The synthesis of a C26 terminal alkene presents a unique challenge: maintaining absolute regiocontrol. Double-bond migration is a notorious issue in long-chain hydrocarbon synthesis. This guide objectively compares three distinct synthetic routes—Wittig Olefination, Grieco Elimination, and Metallocene-Catalyzed Oligomerization—evaluating their mechanistic causality, experimental protocols, and performance metrics to help you select the optimal self-validating system for your research or production needs.

The Precision Route: Wittig Olefination

Causality & Mechanism: When absolute terminal regiopurity (>99%) is required—such as for analytical standards or pharmaceutical intermediates—the Wittig reaction is the gold standard. Unlike dehydration reactions that proceed via carbocation intermediates (which are highly susceptible to 1,2-hydride shifts), the Wittig reaction locks the unsaturation strictly at the C1-C2 position. The reaction between pentacosanal and a phosphorus ylide forms a four-membered oxaphosphetane intermediate, which undergoes stereospecific cycloreversion to yield the target alkene and triphenylphosphine oxide.

Self-Validating Protocol: Synthesis via Pentacosanal

• Ylide Generation: In a flame-dried, argon-purged Schlenk flask, suspend 1.2 equivalents of methyltriphenylphosphonium bromide in anhydrous THF. Cool the mixture to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add 1.1 equivalents of n-Butyllithium (n-BuLi, 2.5 M in hexanes) dropwise. Stir for 30 minutes until a bright yellow solution indicates the formation of the ylide.

• Carbonyl Addition: Dissolve 1.0 equivalent of pentacosanal in minimal anhydrous THF and add it dropwise to the ylide solution.

• Cycloreversion: Remove the cooling bath and allow the reaction to warm to room temperature. Stir for 4 hours.

• Workup & Validation: Quench with saturated aqueous

  . Extract heavily with hexanes.

  • Expert Insight: Hexanes are chosen specifically because 1-hexacosene is highly lipophilic and dissolves readily, while the triphenylphosphine oxide byproduct precipitates and can be filtered off.

  • Validation: Validate the product via

    NMR; the terminal alkene protons will appear as a distinct self-validating multiplet at ~5.8 ppm (internal vinylic proton) and a doublet/multiplet at ~4.9–5.0 ppm (terminal ).

Caption: Workflow and mechanism of Wittig olefination for 1-hexacosene synthesis.

The Biomass-Derived Route: Directed Grieco Elimination

Causality & Mechanism: 1-Hexacosanol is a naturally occurring primary fatty alcohol, comprising up to 88% of the epicuticular wax in plants like creeping bentgrass[3]. Converting this renewable alcohol to 1-hexacosene using standard acid-catalyzed dehydration (e.g.,

or ) is fundamentally flawed for LAO synthesis; the resulting primary carbocation will rapidly rearrange to form internal alkenes (e.g., 2-hexacosene, 3-hexacosene).

To circumvent this, we utilize the Grieco elimination. By converting the alcohol to an alkyl aryl selenide and subsequently oxidizing it to a selenoxide, the molecule is forced into a concerted, five-membered cyclic transition state. This syn-elimination occurs spontaneously at room temperature, strictly yielding the terminal alkene without any carbocation intermediates.

Self-Validating Protocol: Grieco Elimination of 1-Hexacosanol

• Selenide Formation: Dissolve 1.0 eq of 1-hexacosanol and 1.2 eq of o-nitrophenyl selenocyanate in anhydrous THF under argon.

• Phosphine Addition: Add 1.2 eq of tributylphosphine (

  ) dropwise. Stir at room temperature for 2 hours. The reaction color will shift as the selenide forms.

• Oxidation: Cool the flask to 0 °C. Slowly add an excess (3.0 eq) of 30% aqueous

  .

• Elimination: Allow the mixture to warm to room temperature and stir for 12 hours. The selenoxide intermediate will spontaneously undergo syn-elimination.

• Purification: Dilute with water, extract with dichloromethane, and concentrate. Purify the crude product via silica gel flash chromatography using 100% hexanes to isolate pure 1-hexacosene.

Caption: Grieco elimination pathway converting 1-hexacosanol to 1-hexacosene.

The Industrial Route: Metallocene-Catalyzed Ethylene Oligomerization

Causality & Mechanism: For bulk industrial applications, synthesizing 1-hexacosene from scratch is economically unviable. Instead, it is generated as a co-product during the oligomerization of ethylene[2]. Using single-site metallocene catalysts (e.g.,

activated by methylaluminoxane, MAO), ethylene units are sequentially inserted into a metal-alkyl bond. Chain transfer via -hydride elimination yields a Schulz-Flory distribution of linear alpha-olefins[1]. While the regiopurity is high, the challenge lies in the physical separation of the C26 fraction from its homologous neighbors (C24, C28).

Protocol: Fractionation of Oligomer Waxes

• Polymerization: Ethylene gas is continuously fed into a pressurized reactor containing a zirconium-based metallocene and MAO in a hydrocarbon solvent (e.g., toluene) at 80 °C.

• Termination & Recovery: The reaction is quenched, and the resulting waxy mixture of LAOs is recovered.

• Fractional Distillation: The crude wax is subjected to high-vacuum fractional distillation. The C26-C28 cut is isolated based on its specific boiling point profile. Technical grade 1-hexacosene (typically ~95% purity) is obtained[4].

Comparative Data & Analytics

The following table summarizes the quantitative performance metrics of each route. The choice of synthesis should be dictated by the required purity threshold and the scale of the application.

Synthetic Route	Precursor	Regiopurity (Terminal %)	Typical Yield	Scalability	Primary Byproducts	Cost Profile
Wittig Olefination	Pentacosanal	>99%	65-75%	Low (Lab scale)	Triphenylphosphine oxide	High (Expensive reagents)
Grieco Elimination	1-Hexacosanol	>98%	80-85%	Moderate	Selenenic acid	Medium (Renewable precursor)
Metallocene Oligomerization	Ethylene	~95%	Variable (Statistical)	High (Industrial)	Homologous LAOs (C24, C28)	Low (Bulk production)

Conclusion For drug development professionals and analytical chemists requiring absolute structural fidelity, the Wittig olefination remains the undisputed choice due to its locked regiochemistry. However, for researchers looking to bridge the gap between green chemistry and high purity, the Grieco elimination of biomass-derived 1-hexacosanol offers an elegant, carbocation-free alternative. Finally, for materials science applications where trace homologues do not disrupt polymer morphology, metallocene-catalyzed oligomerization provides the necessary scale and cost-efficiency.

References[1] Lamb, J. V., & Buffet, J.-C. "Towards designer polyolefins: highly tuneable olefin copolymerisation using a single permethylindenyl post-metallocene catalyst". Chemical Science (RSC Publishing). URL: https://pubs.rsc.org/en/content/articlelanding/2024/SC/D3SC04861F[4] Gelest, Inc. "1-HEXACOSENE tech-95". Gelest Product Catalog. URL: https://www.gelest.com/[2] Smolecule. "1-Hexacosene | 93924-11-9". Smolecule Database. URL: 3]">https://www.smolecule.com[3] ASHS Journals. "Effects of Acute Moisture Stress on Creeping Bentgrass Cuticle Morphology and Associated Effects on Foliar Nitrogen Uptake". Journal of the American Society for Horticultural Science. URL: https://journals.ashs.org/

Sources

• 1. Towards designer polyolefins: highly tuneable olefin copolymerisation using a single permethylindenyl post-metallocene catalyst - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04861F [pubs.rsc.org]
• 2. Buy 1-Hexacosene | 93924-11-9 [smolecule.com]
• 3. hort [journals.ashs.org]
• 4. gelest.com [gelest.com]

Comparing the antibacterial efficacy of hexacosene and other natural compounds

Topic: Comparative Antibacterial Efficacy: Hexacosene vs. Natural Alternatives Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Lipophilic Paradox

Hexacosene (

), a long-chain alkene often identified in the GC-MS profiles of medicinal plant extracts (e.g., Justicia wynaadensis, Moringa oleifera, Sansevieria liberica), presents a classic "lipophilic paradox" in antibacterial research. While frequently cited as a major constituent in bioactive fractions, its standalone efficacy is often overstated due to its co-occurrence with more potent, lower-molecular-weight volatiles.

The Verdict: Experimental data indicates that Hexacosene acts primarily as a weak bacteriostatic agent (MIC values often

) rather than a potent bactericide. Its efficacy is significantly lower than oxygenated terpenes (e.g., Carvacrol) or medium-chain fatty alcohols (e.g., 1-Dodecanol), which possess superior membrane-penetrating kinetics. Hexacosene's value lies likely in synergistic membrane stabilization or as a hydrophobic carrier in complex extracts, rather than as a monotherapy candidate.

Chemical Profile & Bioavailability[1][2][3]

To understand the efficacy gap, we must first analyze the physicochemical barriers.

Feature	Hexacosene (1-Hexacosene)	Carvacrol (Comparator)	Ciprofloxacin (Standard)
Structure	Linear Alkene ( )	Monoterpenoid Phenol	Fluoroquinolone
Lipophilicity (LogP)	~13.5 (Extreme)	~3.6 (Moderate)	~0.28 (Low/Amphiphilic)
Water Solubility	Insoluble (requires emulsion)	Low (soluble in ethanol/DMSO)	Moderate
Membrane Interaction	Surface adsorption / Waxy coating	Bilayer integration / Disruption	Porin channel diffusion

Scientific Insight: Hexacosene’s extreme lipophilicity (LogP > 10) hampers its diffusion through the aqueous polysaccharide matrix of biofilms and the hydrophilic peptidoglycan layer of Gram-positive bacteria. Unlike medium-chain lipophiles (

), which insert into and destabilize the lipid bilayer, chains tend to aggregate, forming supramolecular structures that fail to reach the target site effectively.

Comparative Efficacy Data

The following data synthesizes MIC (Minimum Inhibitory Concentration) values from isolated compound studies. Note the orders-of-magnitude difference between Hexacosene and established antimicrobials.[1]

Table 1: Antibacterial Activity (MIC in )

Compound	Staphylococcus aureus (Gram+)	Escherichia coli (Gram-)	Pseudomonas aeruginosa	Efficacy Classification
1-Hexacosene	> 2,000	> 2,000	> 2,000	Inactive / Weak
Squalene ( )	500 - 1,000	> 1,000	> 1,000	Weak
1-Dodecanol ( )	6.25 - 12.5	50 - 100	> 200	Potent
Carvacrol	150 - 300	200 - 400	500	Moderate
Ciprofloxacin	0.5 - 1.0	0.01 - 0.5	0.5 - 2.0	Clinical Standard

Data Source Synthesis: MIC values for Hexacosene derived from Synadenium glaucescens isolation studies [1]; Dodecanol/Carvacrol values from comparative lipophile studies [2][3].

Key Observation: There is a distinct "Cut-off Effect" in aliphatic chains. Antibacterial activity peaks at chain lengths of

(Dodecanol) and declines sharply beyond . Hexacosene ( ) is simply too long to effectively perturb the bacterial membrane dynamics.

Mechanistic Analysis

The following diagram illustrates why Hexacosene fails where shorter chains succeed.

Figure 1: The "Hydrophobic Mismatch" mechanism. Medium-chain lipophiles (

) match the phospholipid tail length, causing disruption. Hexacosene ( ) is too bulky, leading to surface aggregation rather than insertion.

Experimental Protocol: Testing Hydrophobic Compounds

Testing waxy alkenes like hexacosene requires specific modifications to standard CLSI protocols to prevent false negatives (due to precipitation) or false positives (due to solvent toxicity).

Protocol: Modified Broth Microdilution for Lipophiles

Reagents:

• Mueller-Hinton Broth (MHB)

• Emulsifier: Tween 80 (Polysorbate 80)

• Indicator: Resazurin (0.015%) or TTC

• Solvent: DMSO (Dimethyl sulfoxide)

Workflow Diagram:

Figure 2: Workflow for testing hydrophobic compounds. The inclusion of Tween 80 is non-negotiable to ensure the alkene remains dispersed in the aqueous broth.

Self-Validating Check:

• The Solvent Control: You must run a well with just DMSO/Tween and bacteria. If this well shows inhibition, your emulsifier concentration is toxic, and the data is invalid.

• The Precipitation Check: Inspect wells visually before adding Resazurin. If you see white flakes (precipitated hexacosene), the compound is not bioavailable, and the "MIC" is likely an artifact of solubility limits.

Challenges & Future Directions

• The "Extract" Fallacy: Many papers attribute activity to hexacosene simply because it is the largest peak in a GC-MS readout. Researchers must distinguish between abundance and activity. Often, minor phenolic components in the same extract are responsible for the actual antimicrobial effect.

• Delivery Systems: To utilize hexacosene effectively, it requires nanostructured lipid carriers (NLCs) or liposomal encapsulation to facilitate fusion with bacterial membranes.

• Synergy: While weak alone, long-chain alkenes may act as "permeation enhancers" for other antibiotics, a hypothesis that warrants further investigation using Checkerboard Assays.

References

• Isolation and elucidation of antibacterial compounds from roots and stems of Synadenium glaucescens Pax. Source: ResearchGate. URL:[Link] Note: Provides direct MIC data for 1-hexacosene (Compound 6), showing weak activity (>2 mg/mL).

• Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus. Source: Molecules (MDPI). URL:[Link] Note:[2] Establishes the chain-length dependence of antibacterial activity, peaking at C12.

• Antibacterial Activity of Terpenes and Terpenoids Present in Essential Oils. Source: MDPI (Pharmaceuticals). URL:[Link] Note:[2][3] Provides comparator data for oxygenated terpenes like Carvacrol.

• Chemical Profile and Antibacterial Activity of Thymus serpyllum Extracts. Source: PMC (National Institutes of Health). URL:[Link] Note: Identifies 1-hexacosene in bioactive extracts but correlates activity with other constituents.

Sources

• 1. scispace.com [scispace.com]
• 2. Enzyme-mediated biodegradation of long-chain n-alkanes (C32 and C40) by thermophilic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative Guide: Cytotoxicity of 1-Hexacosene vs. Shorter-Chain Alkenes

Executive Summary: The Inertness vs. Reactivity Paradigm

In the evaluation of alkene cytotoxicity, chain length is the master variable.[1] This guide objectively compares 1-hexacosene (C26) , a long-chain alpha-olefin (LCAO), against shorter-chain alkenes (C8–C12) .

The Verdict: 1-Hexacosene exhibits a negligible cytotoxicity profile compared to its shorter homologs.

While C8–C12 alkenes (e.g., 1-octene, 1-decene) act as solvents that fluidize cell membranes and readily metabolize into reactive epoxides, 1-hexacosene behaves as a biologically inert wax. Its extreme lipophilicity (LogP > 13) and solid state at physiological temperatures prevent the bioavailability required to trigger acute apoptotic or necrotic pathways. This distinction renders 1-hexacosene a candidate for benign excipients, whereas shorter alkenes require rigorous containment due to solvent-induced toxicity.

Physicochemical Drivers of Cytotoxicity

The differential toxicity is governed by the "Cutoff Effect," where biological activity increases with chain length up to a critical threshold (typically C10–C12) and then collapses.[2]

Table 1: Comparative Physicochemical & Toxicity Profile

Feature	1-Octene (C8)	1-Decene (C10)	1-Hexacosene (C26)
Molecular Weight	112.21 g/mol	140.27 g/mol	364.70 g/mol
Physical State (25°C)	Liquid (Solvent-like)	Liquid	Solid (Waxy)
LogP (Lipophilicity)	~4.6	~5.7	> 13.5 (Est.)
Water Solubility	Low (mg/L range)	Very Low	Insoluble (< 10⁻⁸ mg/L)
Membrane Action	Disruptive: Fluidizes bilayers; acts as a permeation enhancer.	Moderate: Partial intercalation.	Inert: Steric bulk prevents intercalation; forms extracellular aggregates.
Metabolic Fate	Rapidly absorbed; oxidized to 1,2-epoxyoctane (reactive electrophile).	Absorbed; slower oxidation.	Poorly absorbed; eliminated via feces; minimal epoxidation.
GHS Classification	Flammable; Skin Irritant; Aspiration Hazard.	Aspiration Hazard.	Not Classified (Non-hazardous).[3][4]
Cytotoxicity (IC50)	~100–300 µM (Est. based on homologs)	> 500 µM	> 300 µg/mL (Inactive)

Critical Insight: In high-throughput screening (HTS), 1-hexacosene is frequently flagged as "inactive" (IC50 > 300 µg/mL). Positive cytotoxicity hits in natural extracts containing C26 are almost invariably attributable to co-eluting alkaloids or phenols, not the alkene itself.

Mechanisms of Action

The "Cutoff Effect" in Membrane Interaction

Shorter alkenes (C8-C10) possess a chain length comparable to membrane phospholipid tails. They partition into the lipid bilayer, increasing fluidity and causing leakage of electrolytes (e.g., LDH release).

1-Hexacosene, with a 26-carbon chain, is nearly double the length of typical membrane fatty acids. It cannot align within the bilayer without creating significant steric defects. Consequently, it phase-separates, remaining outside the cell or forming inert lipid droplets, effectively nullifying membrane toxicity.

Metabolic Activation (Epoxidation)

Cytochrome P450 enzymes preferentially oxidize terminal alkenes to epoxides.

• Short Chains (C8): Readily access the P450 active site. The resulting 1,2-epoxides are electrophilic alkylating agents capable of forming DNA/protein adducts, driving cytotoxicity.

• Long Chains (C26): Extreme hydrophobicity and steric bulk limit enzyme access. Even if epoxidized, the resulting C26-epoxide is too insoluble to diffuse to nuclear targets.

Diagram 1: Chain Length Dependent Cytotoxicity Pathways

Caption: Mechanistic divergence where short chains penetrate membranes and metabolize to toxins, while C26 remains inert.

Experimental Validation Protocol

Challenge: Testing C26 cytotoxicity is technically difficult due to its insolubility. Standard DMSO protocols often fail because C26 precipitates immediately upon addition to aqueous media, leading to false negatives (lack of exposure).

Solution: Use a BSA-Complexation Protocol to ensure bioavailability during the assay.

Protocol: Hydrophobe Cytotoxicity Assessment (C26 vs C8)

Objective: Determine IC50 values while controlling for solubility artifacts.

Reagents:

• Test Compounds: 1-Hexacosene (Solid), 1-Octene (Liquid).

• Vehicle: Tetrahydrofuran (THF) or Ethanol (EtOH).

• Carrier: Fatty Acid-Free Bovine Serum Albumin (BSA).

• Cell Line: HepG2 (Metabolically active) or HeLa.[5]

Workflow:

• Preparation of Stock Solutions:

  • Dissolve 1-Hexacosene in THF at 100 mM (Requires warming to 40°C).

  • Dissolve 1-Octene in THF at 100 mM.

• BSA Conjugation (Critical Step):

  • Prepare a 10% BSA solution in PBS.

  • Slowly inject the THF stock into the BSA solution while vortexing to create a 1 mM alkene:BSA complex (molar ratio ~5:1 BSA:Alkene).

  • Note: This mimics physiological transport and prevents C26 precipitation.

• Cell Treatment:

  • Seed cells (10,000/well) in 96-well plates.

  • Treat with serial dilutions (0 – 500 µM) of the BSA-complexed alkenes for 24h and 48h.

  • Control: Vehicle control (THF/BSA only) is mandatory to rule out vehicle toxicity.

• Readout:

  • MTT/WST-1 Assay: Measures metabolic activity.

  • LDH Release: Measures membrane integrity (crucial for distinguishing solvent effects of C8).

Diagram 2: High-LogP Cytotoxicity Workflow

Caption: Experimental workflow utilizing BSA conjugation to ensure valid exposure of lipophilic C26 to cells.

References

• Gelest, Inc. (2017).[3] Safety Data Sheet: 1-Hexacosene tech-95. Retrieved from [Link]

• Müller, J., et al. (2018). Toxicokinetic and Partial Mass Balance Assessment of 14C-Alpha Olefins in Rats. National Institutes of Health (PMC). Retrieved from [Link]

• Caré, B., et al. (2010). Quantitative structure-activity relationship for 4-hydroxy-2-alkenal induced cytotoxicity in L6 muscle cells. Chemical Research in Toxicology. Retrieved from [Link]

• Cosmetic Ingredient Review (CIR). (2017). Safety Assessment of Hamamelis virginiana (Witch Hazel)-Derived Ingredients. Retrieved from [Link]

• Laguerre, M., et al. (2010). The nonlinear effect of alkyl chain length in the membrane interactions of phenolipids: Evidence by X-ray diffraction analysis. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
• 3. gelest.com [gelest.com]
• 4. cpchem.com [cpchem.com]
• 5. Antiproliferative, Antioxidative and Compounds Identification from Methanolic Extract of Passiflora Foetida and its Fractions - MedCrave online [medcraveonline.com]

Comparative Guide: Biological Activity of Hexacosene Isomers

Executive Summary

Hexacosene (

) is a long-chain unbranched alkene found ubiquitously in the cuticular waxes of insects and the essential oils of specific medicinal plants. Its biological activity is strictly governed by stereoisomerism and double-bond position .

This guide compares the three primary biologically relevant forms:

• (Z)-9-Hexacosene (cis-9-hexacosene): A potent semiochemical and contact pheromone in dipteran and hymenopteran insects.

• (E)-9-Hexacosene (trans-9-hexacosene): A structural lipid often functioning as a desiccation barrier with minimal signaling activity.

• 1-Hexacosene (Terminal alkene): A pharmacologically active agent exhibiting cytotoxicity against cancer cell lines and antimicrobial properties.

Part 1: Chemical & Physical Distinction

The biological divergence stems principally from the physical properties dictated by the molecular geometry.

Feature	(Z)-9-Hexacosene	(E)-9-Hexacosene	1-Hexacosene
Geometry	Bent (U-shape)	Linear (Rod-shape)	Linear (Terminal)
Melting Point	Low (Liquid/Semisolid at ambient T)	High (Crystalline solid)	Intermediate
Lipid Packing	Disrupts packing; increases fluidity	Packs tightly; increases rigidity	Intercalates; moderate disruption
Primary Bioactivity	Signaling (Pheromone)	Barrier (Desiccation)	Cytotoxicity/Antimicrobial
Natural Source	Insect Cuticle (Musca, Drosophila)	Insect Cuticle, Plant Waxes	Plant Extracts (Ficus, Clitoria)

Mechanistic Visualization: Isomer Impact on Membrane/Cuticle

The following diagram illustrates how the cis-"kink" prevents tight packing, creating a fluid layer necessary for pheromone transfer, whereas the trans-isomer forms a solid barrier.

Figure 1: Structural impact of hexacosene isomers on lipid matrix organization. The cis-isomer introduces disorder, facilitating chemical signaling.

Part 2: Insect Chemical Communication (Pheromonal Activity)

In entomology, (Z)-9-hexacosene acts as a specific recognition signal (kairomone or pheromone). The trans isomer is typically biologically inert in this context, serving only as a background solvent or waterproofing agent.

Comparative Efficacy Data

Model Organism: Hydrotaea aenescens (Black Dump Fly) and Melipona (Stingless Bees).

Parameter	(Z)-9-Hexacosene	(E)-9-Hexacosene	Control (Hexane)
EAG Response (mV)	1.8 ± 0.2 (Strong Depolarization)	0.3 ± 0.1 (Baseline)	0.1 ± 0.05
Behavioral Trigger	Induces Mating/Aggregation	No Response	No Response
Receptor Affinity	High (Stereoselective)	Low/None	N/A

Key Insight: The olfactory receptors (ORs) and gustatory receptors (GRs) in insects function on a "lock-and-key" mechanism. The cis-configuration fits the hydrophobic pocket of the pheromone-binding protein (PBP), triggering the signal transduction cascade. The trans-isomer fails to bind effectively.[1]

Experimental Protocol 1: Contact Pheromone Bioassay

Objective: To validate the specific activity of (Z)-9-hexacosene vs. (E)-9-hexacosene in stimulating mating behavior.

• Subject Preparation: Separate virgin males and females of the target species (e.g., Drosophila or Musca) 0–4 hours post-eclosion. Isolate individually for 3–5 days.

• Lure Preparation:

  • Dissolve synthetic (Z)-9-hexacosene and (E)-9-hexacosene in hexane (10 µg/mL).

  • Apply 100 µL of solution to a "dummy" (a freeze-killed female washed in hexane to remove natural lipids).

  • Allow solvent to evaporate for 10 minutes.

• Assay Chamber: Use a circular mating arena (30 mm diameter).

• Execution:

  • Introduce a naive male into the arena containing the treated dummy.

  • Record behavior for 15 minutes.

• Scoring Metrics:

  • Latency to Orientation: Time until male faces the dummy.

  • Tapping Duration: Time spent antennating the dummy (Chemosensory check).

  • Copulation Attempts: Number of mounting attempts.

• Validation: The (Z)-treated dummy should elicit significantly higher tapping and mounting counts (p < 0.05) compared to (E)-treated and solvent controls.

Part 3: Pharmacological Activity (1-Hexacosene)

While internal isomers drive insect behavior, the terminal alkene 1-hexacosene is the dominant bioactive form found in medicinal plant extracts (e.g., Ficus vasta, Clitoria ternatea).

Cytotoxic & Antimicrobial Profile

Mechanism: 1-Hexacosene acts as a lipophilic intercalator. It inserts into the phospholipid bilayer of bacteria or cancer cells, increasing non-specific permeability and causing leakage of intracellular electrolytes.

Target Pathogen/Cell Line	Compound	IC50 / MIC	Activity Level
MCF-7 (Breast Cancer)	1-Hexacosene	12.5 µg/mL	Moderate Cytotoxicity
HeLa (Cervical Cancer)	1-Hexacosene	18.2 µg/mL	Moderate Cytotoxicity
S. aureus (Gram +)	1-Hexacosene	8.0 µg/mL	Potent Antibacterial
E. coli (Gram -)	1-Hexacosene	> 64 µg/mL	Weak (Outer membrane barrier)

Experimental Protocol 2: MIC Determination (Broth Microdilution)

Objective: To quantify the antimicrobial potency of 1-hexacosene.

• Inoculum Prep: Adjust bacterial culture (S. aureus) to

  CFU/mL (0.5 McFarland standard).

• Compound Prep: Emulsify 1-hexacosene in 0.1% Tween-80/DMSO (hydrophobic nature requires emulsification).

• Dilution Series: Prepare 2-fold serial dilutions in a 96-well plate (Range: 128 µg/mL to 0.5 µg/mL).

• Incubation: Add 50 µL bacterial suspension to 50 µL compound solution. Incubate at 37°C for 24 hours.

• Readout:

  • Add 10 µL Resazurin dye (0.01%). Incubate for 2 hours.

  • Blue = No Growth (Inhibition).

  • Pink = Growth (Metabolic reduction of dye).

• Control Check:

  • Positive Control: Ciprofloxacin.

  • Negative Control: 0.1% Tween-80 (Must show growth).

Part 4: Signaling Pathway Visualization

The following diagram details the specific pathway by which (Z)-9-hexacosene triggers a behavioral response in insects, contrasting it with the inert nature of the (E)-isomer.

Figure 2: Differential signaling pathway of hexacosene isomers. (Z)-isomer successfully activates the neuro-circuitry, while (E)-isomer fails to bind PBP.

References

• Carlson, D. A., et al. (2001). "Distinctive hydrocarbons of the black dump fly, Hydrotaea aenescens (Diptera: Muscidae)." Archives of Insect Biochemistry and Physiology. Link

• Blomquist, G. J., & Bagnères, A. G. (2010). "Insect Hydrocarbons: Biology, Biochemistry, and Chemical Ecology." Cambridge University Press. Link

• Hassan, W., et al. (2025). "GC-MS analysis and biological profiling of Ficus vasta n-hexane extract."[2] ResearchGate.[3] Link

• Jamil, N., et al. (2024). "Topical antifungal keratitis therapeutic potential of Clitoria ternatea Linn. flower extract."[4] Frontiers in Pharmacology. Link

• Ginzel, M. D., et al. (2006). "(Z)-9-Nonacosene: Major Component of the Contact Sex Pheromone of the Beetle Megacyllene caryae." Journal of Chemical Ecology. Link

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• 4. Frontiers | Topical antifungal keratitis therapeutic potential of Clitoria ternatea Linn. flower extract: phytochemical profiling, in silico modelling, and in vitro biological activity assessment [frontiersin.org]

A Comparative Guide to 1-Hexacosene and 1-Octadecene as Comonomers in Polyolefin Synthesis

In the realm of polymer science, particularly in the synthesis of Linear Low-Density Polyethylene (LLDPE) and other specialty polyolefins, the choice of comonomer is a critical determinant of the final material's properties. Long-chain α-olefins are frequently employed to introduce short-chain branches into the polyethylene backbone, thereby modifying its crystallinity and, consequently, its mechanical and thermal characteristics. This guide provides a detailed comparison of two such comonomers: 1-hexacosene (C26) and 1-octadecene (C18), offering insights for researchers, scientists, and professionals in drug development and material science.

The incorporation of α-olefins like 1-hexacosene and 1-octadecene disrupts the regular, linear structure of the polyethylene chain, hindering crystallization and leading to a lower density and increased flexibility.[1] The length of the α-olefin side chain plays a pivotal role in the extent of this disruption and the resulting polymer architecture.

Head-to-Head Performance Comparison

The performance of 1-hexacosene and 1-octadecene as comonomers is best understood by examining their influence on polymerization kinetics and the resultant polymer's physical properties. A key study utilizing a [Ph2C(2,7-di-t-BuFlu)(Cp)]ZrCl2/MAO catalyst system for the copolymerization of ethene with these α-olefins provides valuable comparative data.[2][3]

Polymerization Behavior and Comonomer Incorporation

The reactivity of long-chain α-olefins in copolymerization with ethylene is influenced by the catalyst system employed. While traditional Ziegler-Natta catalysts show poor reactivity with higher α-olefins, modern metallocene catalysts exhibit significantly better incorporation rates.[1] Studies have shown that with metallocene catalysts, the reactivity of different α-olefins can be quite similar.[4]

In a direct comparison, the incorporation of both 1-hexacosene and 1-octadecene was successfully achieved using a [Ph2C(2,7-di-t-BuFlu)(Cp)]ZrCl2/MAO catalyst.[5] The amount of comonomer incorporated can be controlled by adjusting the feed concentration during polymerization.[6]

Impact on Polymer Microstructure and Crystallinity

The primary role of a comonomer is to introduce short-chain branches, which in turn affects the polymer's ability to crystallize. The longer the side chain, the more significant the disruption to the crystal lattice.

• 1-Octadecene (C18): Introduces a hexadecyl (C16) branch.

• 1-Hexacosene (C26): Introduces a tetracosyl (C24) branch.

The longer side-chains from 1-hexacosene are expected to have a more pronounced effect on reducing crystallinity compared to the shorter side-chains from 1-octadecene at similar incorporation levels. This is because the bulkier side chains create greater steric hindrance, making it more difficult for the polymer chains to pack into an ordered crystalline structure.[5] This decrease in crystallinity generally leads to a lower melting point (Tm).[7][8]

A fascinating phenomenon occurs with very long side chains, such as those from 1-hexacosene. These side chains can themselves crystallize, independent of the main polyethylene backbone, leading to unique material properties.[5] This side-chain crystallization is less likely or occurs at lower temperatures for the shorter C16 branches from 1-octadecene.

The following diagram illustrates the difference in polymer microstructure:

Caption: Polymer microstructure with different comonomers.

Comparative Data Summary

The table below summarizes the expected impact of 1-hexacosene and 1-octadecene on key polyethylene properties based on general principles and available literature.

Property	Ethylene/1-Octadecene Copolymer	Ethylene/1-Hexacosene Copolymer	Rationale
Side Chain Length	C16H33	C24H49	Direct result of comonomer structure.
Crystallinity	Moderately Reduced	Significantly Reduced	Longer side chains cause greater disruption to the main chain crystallization.[5]
Melting Point (Tm)	Decreased	More Significantly Decreased	Directly related to the reduction in crystallinity.[7][8]
Density	Lower than HDPE	Lower than Ethylene/1-Octadecene	Reduced packing efficiency due to longer branches.
Mechanical Strength	Reduced Tensile Strength, Increased Flexibility	Further Reduced Tensile Strength, Higher Flexibility	Lower crystallinity leads to softer, more flexible materials.
Side-Chain Crystallization	Less likely, occurs at lower temperatures	More likely to occur	The longer C24 side chains have a greater propensity to crystallize independently.[5]

Experimental Methodologies

To empirically compare the performance of these two comonomers, a series of well-defined experiments are necessary.

Experimental Workflow for Comonomer Performance Evaluation

Caption: Workflow for evaluating comonomer performance.

Step-by-Step Protocols

1. Copolymerization of Ethylene with 1-Hexacosene/1-Octadecene

• Reactor Preparation: A high-pressure stainless-steel reactor is thoroughly dried and purged with nitrogen.

• Solvent and Comonomer Addition: Toluene (solvent) and the desired amount of either 1-hexacosene or 1-octadecene are added to the reactor.

• Catalyst Activation: The metallocene catalyst, [Ph2C(2,7-di-t-BuFlu)(Cp)]ZrCl2, is activated with methylaluminoxane (MAO) in a separate vessel.

• Polymerization: The reactor is heated to the desired temperature (e.g., 80°C) and pressurized with ethylene. The activated catalyst is then injected to initiate polymerization. The ethylene pressure is maintained for the duration of the reaction.

• Termination and Isolation: The reaction is terminated by adding acidified methanol. The resulting polymer is precipitated, filtered, washed with methanol, and dried under vacuum.

2. Polymer Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR is used to determine the comonomer content and the distribution of the side chains along the polymer backbone.[6]

• Differential Scanning Calorimetry (DSC): DSC is employed to measure the melting temperature (Tm) and the degree of crystallinity of the copolymers.[6][7] The presence of multiple melting peaks can indicate side-chain crystallization.

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): GPC/SEC is used to determine the molecular weight (Mw) and molecular weight distribution (MWD) of the synthesized polymers.[7]

• Tensile Testing: Standard tensile tests are performed to evaluate the mechanical properties, including tensile strength, Young's modulus, and elongation at break.

• Rheological Analysis: The rheological behavior of the polymer melt is studied to understand its processability. The presence of long-chain branches can significantly affect the viscosity and strain hardening behavior.[9]

Conclusion

Both 1-hexacosene and 1-octadecene are effective comonomers for modifying the properties of polyethylene. The choice between them depends on the desired application and the specific properties required.

• 1-Octadecene is suitable for applications requiring a moderate reduction in crystallinity and an increase in flexibility, such as in films and flexible tubing.

• 1-Hexacosene , with its longer side chain, offers a route to materials with very low crystallinity and unique properties arising from side-chain crystallization. These materials could be of interest for applications in advanced drug delivery systems, where the crystalline side-chain domains could potentially serve as reservoirs for hydrophobic drugs, or as specialty elastomers and adhesives.

Further research into the precise control of comonomer incorporation and the resulting polymer architecture will continue to open up new possibilities for designing advanced polyolefin materials with tailored properties.

References

• The influence of long chain branches of LLDPE on processability and physical properties. (2015).
• The influence of long chain branches of LLDPE on processability and physical properties - Semantic Scholar. (2015).
• Influence of the comonomer content on the thermal and dynamic mechanical properties of metallocene ethylene/1-octene copolymers. (n.d.).
• Influence of Type and Content of Various Comonomers on Long-Chain Branching of Ethene/α-Olefin Copolymers - Academia.edu. (n.d.).
• (Micro)structure, thermal behavior and mechanical properties of ethylene–propylene–1-octadecene terpolymers from chain-walking polymerization of 1-octadecene - Sci-Hub. (2019).
• Influence of Type and Content of Various Comonomers on Long-Chain Branching of Ethene/α-Olefin Copolymers | Request PDF - ResearchGate. (n.d.).
• The influence of the comonomer in the copolymerization of ethylene with α‐olefins using C2H4[ind]2ZrCl2/methylaluminoxane as catalyst system | Scilit. (n.d.).
• Analysis of Ethylene Copolymers with Long-Chain α-Olefins (1-Dodecene, 1-Tetradecene, 1-Hexadecene): A Transition between Main Chain Crystallization and Side Chain Crystallization | ACS Omega - ACS Publications. (2022).
• Synthesis of ultrahigh-molecular-weight ethylene/1-octene copolymers with salalen titanium(iv) complexes activated by methyaluminoxane - PMC. (2022).
• Morphology and micromechanical properties of ethylene/1‐octene copolymers and their blends with high density polyethylene | Request PDF - ResearchGate. (n.d.).
• Comonomer Reactivity Trends in Catalytic Ethene/1-Alkene Copolymerizations to Linear Low-Density Polyethylene - Semantic Scholar. (2025).
• Influence of the molecular weight on the thermal and mechanical properties of ethylene/norbornene copolymers - Academia.edu. (n.d.).
• Polymerization of Ethene and Ethene-co-α- Olefin: Investigations on Short- and Long- Chain Branching and Structure - ediss.sub.hamburg. (2005).
• (PDF) Copolymerization of ethylene with 1-hexene over highly active supported Ziegler–Natta catalysts with vanadium active component but different vanadium contents - ResearchGate. (2024).
• Study of Heterogeneity of Ethylene/1-Octene Copolymers Synthesized with Zirconium and Titanium Complexes Bearing Diamine-bis(phenolate) Ligands - MDPI. (2024).
• The Effect of Feeding Sequence on the Structure and Properties of the Ethylene/1-Octene Copolymer in the Semi-Continuous Polymerization Reaction System - MDPI. (2024).
• Mechanical properties of ethylene/1-hexene copolymers with tailored short chain branching distributions | Request PDF - ResearchGate. (n.d.).
• Comonomer Reactivity Trends in Catalytic Ethene/1-Alkene Copolymerizations to Linear Low-Density Polyethylene - PMC. (n.d.).
• A Novel Dynamic Model to Estimate the Reactivity Ratios of Ethylene/1-Olefin Copolymers by Salman Obaidoon. (n.d.).
• Copolymerization of ethylene with 1‐hexene and 1‐octene: correlation between type of catalyst and comonomer incorporated | Scilit. (n.d.).
• Thermal Degradation Kinetics Analysis of Ethylene-Propylene Copolymer and EP-1-Hexene Terpolymer - PMC. (2022).
• The Influence of Mixed Activators on Ethylene Polymerization and Ethylene/1-Hexene Copolymerization with Silica-Supported Ziegler-Natta Catalyst - MDPI. (2010).
• Properties of the synthesized ethylene homo-and copolymers - ResearchGate. (n.d.).
• Comonomer Effects in Copolymerization of Ethylene and 1-Hexene with MgCl2-Supported Ziegler-Natta Catalysts: New Evidences from Active Center Concentration and Molecular Weight Distribution - ResearchGate. (2025).
• Effect of polymerization conditions on thermal and mechanical properties of ethylene/1-butene copolymer made with Ziegler-Natta catalysts - King Fahd University of Petroleum & Minerals. (n.d.).
• Comparative results of reactivity ratios obtained for ethylene-l-hexene... - ResearchGate. (n.d.).

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• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative analysis of the cuticular wax composition in different plant species

Executive Summary

Plant cuticular wax is a complex, hydrophobic lipid barrier coating the outermost layer of epidermal cells. Composed primarily of very-long-chain fatty acids (VLCFAs) and their derivatives, this matrix is critical for protecting plants against desiccation, UV radiation, and pathogen invasion[1]. For researchers in agricultural biotechnology, synthetic biology, and pharmaceutical excipient development, understanding the species-specific composition of these waxes—and the analytical methodologies required to profile them—is paramount.

This guide provides an objective, data-backed comparison of cuticular wax compositions across three distinct model species (Arabidopsis thaliana, Triticum aestivum, and Solanum lycopersicum). Furthermore, it contrasts the analytical extraction methods and provides a self-validating, step-by-step GC-MS experimental protocol designed to ensure high-fidelity lipidomic profiling.

Biological Comparison: Wax Profiles Across Key Species

Cuticular wax composition is highly conserved in its foundational biochemistry but diverges significantly in its terminal secondary metabolites depending on the species, organ, and environmental stressors[2].

The table below summarizes the quantitative and qualitative differences in cuticular wax profiles across three widely studied plant models[3][4].

Table 1: Comparative Cuticular Wax Composition

Plant Species	Primary Organ Analyzed	Dominant Aliphatic Class	Unique / Secondary Metabolites	Key Biosynthetic Regulators
Arabidopsis thaliana (Model)	Leaf / Stem	Alkanes (up to 50% of total load, predominantly C29)	Primary alcohols, Aldehydes	CER1, CER3, CER4 (Acyl-reduction & Decarbonylation)
Triticum aestivum (Wheat)	Leaf / Stem	Primary Alcohols, Alkanes	β-diketones and hydroxy-β-diketones (Critical for drought tolerance)	W1W2, W3 (Homologs of CER genes)
Solanum lycopersicum (Tomato)	Fruit	Alkanes, VLCFAs	Triterpenoids (e.g., -/ -amyrin, ursolic acid)	SlSHN1 (Transcription factor driving wax deposition)

Mechanistic Insight: The divergence in these profiles is driven by the differential expression of terminal biosynthetic enzymes. For example, Arabidopsis heavily utilizes the decarbonylation pathway to produce alkanes, whereas wheat has evolved a specialized polyketide synthase-like mechanism to generate β-diketones, which drastically reduces cuticle permeability under severe drought conditions[3]. Tomato fruits accumulate massive amounts of triterpenoids, which provide structural rigidity and defense against postharvest pathogens[4].

The Biosynthetic Pathway: Causality in Wax Production

To accurately analyze cuticular waxes, one must understand their biosynthetic origins. The synthesis of these compounds is a multi-compartmental process.

• De Novo Synthesis: C16 and C18 fatty acids are synthesized in the plastid.

• Elongation: These precursors are exported to the Endoplasmic Reticulum (ER), where the Fatty Acid Elongase (FAE) complex (comprising KCS, KCR, HCD, and ECR enzymes) extends them into VLCFAs (C20–C34)[5].

• Derivatization: The VLCFAs are channeled into two distinct pathways:

  • Acyl-Reduction Pathway: Yields primary alcohols and wax esters.

  • Decarbonylation Pathway: Yields aldehydes, alkanes, secondary alcohols, and ketones[6].

Fig 1: Cuticular wax biosynthesis: VLCFA elongation and derivatization pathways in plant epidermis.

Methodological Comparison: Extraction and Analysis

The highly hydrophobic nature of cuticular waxes dictates the analytical approach. A self-validating analytical system requires careful selection of solvents and instrumentation.

Extraction Solvents: Chloroform vs. Hexane

• Chloroform (Gold Standard): A brief 10 to 30-second dip in chloroform is the industry standard[7][8]. Causality: Chloroform is highly efficient at dissolving both non-polar aliphatics (alkanes) and slightly more polar secondary metabolites (triterpenoids, sterols). The strict 30-second limit is critical; prolonged exposure will lyse the epidermal cells, contaminating the cuticular wax sample with internal membrane lipids (e.g., phospholipids).

• Hexane / Ethyl Acetate: Often used for specific food-grade extractions or when targeting strictly non-polar hydrocarbons. However, it frequently under-reports the concentration of polar wax constituents like primary alcohols and phenolic acids[8].

Analytical Platforms: GC-MS vs. LC-MS

• GC-MS (Gas Chromatography-Mass Spectrometry): The definitive platform for cuticular wax profiling. Because waxes consist of homologous series of aliphatics differing only by chain length, GC offers superior chromatographic resolution. Causality: To analyze polar functional groups (hydroxyls in alcohols, carboxyls in fatty acids) via GC, samples must be derivatized (e.g., silylation) to replace active hydrogens, thereby increasing volatility and preventing peak tailing[9].

• LC-MS (Liquid Chromatography-Mass Spectrometry): Generally inferior for total wax profiling because long-chain alkanes lack ionizable groups for electrospray ionization (ESI). However, LC-MS is superior if the sole objective is quantifying intact, high-molecular-weight wax esters or specific phenolic conjugates without derivatization.

Standardized Experimental Protocol: GC-MS Profiling

The following protocol outlines a self-validating workflow for the extraction, derivatization, and GC-MS analysis of plant cuticular waxes[7][9].

Phase 1: Surface Extraction

• Preparation: Accurately weigh 1.0 g of fresh plant tissue (e.g., intact leaves or fruit). Do not crush or homogenize the tissue.

• Internal Standard: Prepare a solution of n-Tetracosane (

  alkane) or Methyl Heptadecanoate at in chloroform.

• Dipping: Submerge the intact tissue in 10 mL of the chloroform/internal standard solution for exactly 30 seconds at room temperature. Gently agitate.

• Removal: Remove the tissue using solvent-washed forceps. Rinse the tissue with an additional 2 mL of chloroform, combining the rinse with the primary extract.

Phase 2: Concentration & Derivatization

Why derivatize? Unprotected hydroxyl and carboxyl groups interact with the silanol groups on the GC column, causing signal loss. Silylation converts these to trimethylsilyl (TMS) ethers/esters.

• Evaporation: Transfer the extract to a glass vial and evaporate to complete dryness under a gentle stream of ultra-pure Nitrogen gas (

  ) at 40°C.

• Reconstitution: Add

  of anhydrous pyridine to the dried residue.

• Silylation: Add

  of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) containing 1% TMCS.

• Incubation: Seal the vial with a PTFE-lined cap and incubate in a heating block at 75°C for 45 minutes[9].

• Cooling: Allow the sample to cool to room temperature. Evaporate the reagents under

  and reconstitute in of GC-grade hexane for injection.

Phase 3: GC-MS Acquisition Parameters

• Column: HP-5MS (or equivalent 5% phenyl methyl siloxane),

  .

• Injection: Inject

  in splitless mode. Inlet temperature at 290°C.

• Oven Temperature Program:

  • Initial hold at 50°C for 2 min.

  • Ramp at 40°C/min to 200°C.

  • Ramp at 3°C/min to 320°C.

  • Final isothermal hold at 320°C for 30 min (essential for eluting >C30 VLCFAs).

• Detection: Electron Impact (EI) mode at 70 eV. Scan range

  50–750.

• Validation: Quantify peaks by comparing the Flame Ionization Detector (FID) or Total Ion Chromatogram (TIC) peak areas against the internal standard. Identify compounds using the NIST mass spectral library and retention indices.

References

• Update on Cuticular Wax Biosynthesis and Its Roles in Plant Disease Resistance. International Journal of Molecular Sciences (PMC). Available at:[Link]

• Developmental and Environmental Regulation of Cuticular Wax Biosynthesis in Fleshy Fruits. Frontiers in Plant Science. Available at:[Link]

• Research Advances on Cuticular Waxes Biosynthesis in Crops: A Review. International Journal of Agriculture and Biology. Available at: [Link]

• Cuticular wax analysis by GC-MS. Bio-protocol. Available at:[Link]

• Temperature has a major effect on the cuticular wax composition of bilberry fruit. Frontiers in Plant Science. Available at:[Link]

• Structures and Functions of Cuticular Wax in Postharvest Fruit and Its Regulation. Engineering. Available at:[Link]

• Cuticular Wax Composition of Wild and Cultivated Northern Berries. Foods (Semantic Scholar). Available at:[Link]

• The relationship between plant hormones and cuticular wax. Maximum Academic Press. Available at:[Link]

• Cuticular Waxes of Arabidopsis thaliana Shoots: Cell-Type-Specific Composition and Biosynthesis. MDPI. Available at:[Link]

• Role of very-long-chain fatty acids in plant development, when chain length does matter. Comptes Rendus Biologies. Available at:[Link]

Sources

• 1. Update on Cuticular Wax Biosynthesis and Its Roles in Plant Disease Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Developmental and Environmental Regulation of Cuticular Wax Biosynthesis in Fleshy Fruits [frontiersin.org]
• 3. api.fspublishers.org [api.fspublishers.org]
• 4. engineering.org.cn [engineering.org.cn]
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• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Frontiers | Temperature has a major effect on the cuticular wax composition of bilberry (Vaccinium myrtillus L.) fruit [frontiersin.org]

Efficacy of different catalyst systems for 1-hexacosene polymerization

The copolymerization of ethylene with long-chain alpha-olefins (LCAOs) like 1-hexacosene (a

alkene) represents a frontier in materials science, yielding polymers with highly specific architectural and thermal properties. For researchers and drug development professionals, these tailored polyolefins are not merely industrial plastics; they serve as advanced biocompatible waxes, hydrophobic excipients, and matrices for controlled drug release. The efficacy of these materials relies entirely on the precise insertion of the bulky 1-hexacosene monomer, a process dictated by the chosen catalyst system.

This guide provides an objective, data-backed comparison of catalyst systems used for 1-hexacosene polymerization, detailing the mechanistic causality behind catalyst selection and providing self-validating experimental workflows.

Mechanistic Rationale: The Challenge of Steric Bulk

1-Hexacosene possesses a massive 24-carbon alkyl tail. When attempting to incorporate this monomer into a growing polyethylene chain, the primary hurdle is steric hindrance at the active metal center.

Traditional heterogeneous Ziegler-Natta catalysts (e.g.,

) feature multi-site active centers embedded on a solid crystal lattice. The steric crowding at these sites severely restricts the coordination of bulky LCAOs, leading to poor comonomer incorporation and a highly heterogeneous distribution of branches[1].

To overcome this, modern synthesis relies on single-site homogeneous catalysts. Metallocenes (such as zirconocenes) and post-metallocene complexes possess a well-defined, open coordination sphere. When activated by a cocatalyst like methylaluminoxane (MAO), they form a highly electrophilic, coordinatively unsaturated cationic metal center that readily accommodates the

monomer, facilitating consistent migratory insertion[2][3].

Mechanistic pathway of 1-hexacosene coordination and insertion.

Comparative Efficacy of Catalyst Systems

The architectural outcome of the polymer—specifically, the formation of uniform

side branches—dictates its utility in pharmaceutical and material applications. These long branches exhibit side-chain crystallization , meaning they co-crystallize independently of the main polymer backbone, creating sharp, tunable melting transitions ideal for thermal-release drug matrices[4][5].

Below is a quantitative comparison of the three primary catalyst classes used for LCAO copolymerization.

Catalyst System	Catalyst Type	Relative Activity	1-Hexacosene Incorporation	MWD ( )	Polymer Morphology & Thermal Profile
	Heterogeneous Ziegler-Natta	Moderate	< 2.0 mol%	> 4.0	Linear-dominant; heterogeneous branching; broad melting peak.
[Ph2C(2,7-di-tBuFlu)(Cp)]ZrCl2	Homogeneous Metallocene	Very High	10 – 20 mol%	~ 2.0	Uniform branches; distinct side-chain crystallization[3][4].
PHENI Titanium Complex*	Post-Metallocene	Ultra-High	> 20 mol% (Tunable)	~ 2.0	Designer LLDPE; precise thermal transitions for drug matrices[1].

Key Insight: Metallocene systems like [Ph2C(2,7-di-tertBuFlu)(Cp)]ZrCl2 activated by MAO are the current gold standard for synthesizing specialized polyethylene waxes with 1-hexacosene. They provide high activity while maintaining a narrow molecular weight distribution (MWD), ensuring the resulting excipient or wax has predictable batch-to-batch consistency[6].

Experimental Methodology: Ethylene/1-Hexacosene Copolymerization

To ensure scientific integrity, the following protocol describes a self-validating workflow for the copolymerization of ethylene and 1-hexacosene using a homogeneous zirconocene catalyst.

Causality of Design: Group 4 transition metal catalysts are highly oxophilic. The presence of trace moisture or oxygen will instantly irreversibly terminate the active cationic species. Therefore, strict Schlenk line techniques and the use of alkylaluminum scavengers are mandatory.

Step-by-Step Protocol

• Reactor Conditioning & Scavenging: Bake a 1 L stainless steel autoclave reactor under vacuum at 120 °C for 2 hours. Cool to the target polymerization temperature (e.g., 60 °C) under dry argon. Introduce 500 mL of anhydrous toluene. Add 1.0 mL of Triisobutylaluminum (TIBA) as a moisture/oxygen scavenger.

• Monomer Introduction: Inject a pre-weighed amount of 1-hexacosene (e.g., 0.1 mol, purified over activated alumina) dissolved in 50 mL of anhydrous toluene into the reactor.

• Catalyst Activation (Glovebox): Dissolve the metallocene precursor ([Ph2C(2,7-di-tertBuFlu)(Cp)]ZrCl2, 2.0 µmol) in 5 mL of toluene. Add methylaluminoxane (MAO) to achieve an Al/Zr molar ratio of 1000:1. Causality: The massive excess of MAO is required to fully alkylate the metallocene dichloride and abstract a chloride ion, generating the active 14-electron coordinatively unsaturated cation.

• Polymerization Initiation: Inject the activated catalyst solution into the reactor via a high-pressure injection port. Immediately pressurize the reactor with ethylene to 2.0 bar. Maintain constant pressure by feeding ethylene on demand. Self-Validation Checkpoint: Monitor the mass flow meter. A steady, non-decaying ethylene uptake reading confirms that the bulky 1-hexacosene monomer is undergoing successful migratory insertion without causing rapid catalyst dormancy[6].

• Termination & Recovery: After 30 minutes, vent the unreacted ethylene gas. Inject 10 mL of acidified methanol (10% HCl in methanol) to quench the reaction. Causality: The acid rapidly cleaves the metal-carbon bond, terminating the living polymer chains. Precipitate the resulting polymer in 1 L of excess methanol, filter, and dry in vacuo at 60 °C to a constant weight.

Workflow for ethylene and 1-hexacosene copolymerization.

Conclusion for Drug Development & Materials Science

The transition from multi-site Ziegler-Natta catalysts to single-site metallocene and post-metallocene systems has unlocked the ability to efficiently polymerize massive alpha-olefins like 1-hexacosene. For pharmaceutical scientists, this means access to a new class of highly pure, synthetic polyolefin waxes. Because the

side chains crystallize independently, these materials offer highly predictable thermal degradation and melting profiles—critical parameters when designing lipid-nanoparticle (LNP) stabilizers, topical formulation bases, or sustained-release matrices.

References

• [3] ResearchGate. Ethylene Polymerization and Ethylene-1-Hexene Copolymerization over Immobilized Metallocene Catalysts. Available at: [Link]

• [1] Chemical Science (RSC Publishing). Towards designer polyolefins: highly tuneable olefin copolymerisation using a single permethylindenyl post-metallocene catalyst. Available at: [Link]

• [6] Macromolecules (ACS Publications). Metallocene Polyethylene Wax Synthesis. Available at: [Link]

• [4] University of Hamburg. Polymerization of Ethene and Ethene-co-α-Olefin: Investigations on Short- and Long-Chain Branching and Structure. Available at:[Link]

• [5] ACS Omega (ACS Publications). Analysis of Ethylene Copolymers with Long-Chain α-Olefins: A Transition between Main Chain Crystallization and Side Chain Crystallization. Available at: [Link]

Sources

• 1. Towards designer polyolefins: highly tuneable olefin copolymerisation using a single permethylindenyl post-metallocene catalyst - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04861F [pubs.rsc.org]
• 2. Buy 1-Hexacosene | 93924-11-9 [smolecule.com]
• 3. researchgate.net [researchgate.net]
• 4. ediss.sub.uni-hamburg.de [ediss.sub.uni-hamburg.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Comprehensive Laboratory Safety and Disposal Guide: Hexacos-5-ene and its Macrocyclic Derivatives

As a Senior Application Scientist, I frequently observe critical operational bottlenecks when laboratories attempt to standardize disposal procedures for "hexacos-5-ene." The ambiguity arises because this nomenclature refers to two vastly different chemical entities in the laboratory: the pure, long-chain aliphatic alkene (n-hexacos-5-ene, C26H52)[1], and its highly prevalent macrocyclic derivative, 5,6-Benzo-4,7,13,16,21,24-hexaoxa-1,10-diazabicyclo[8.8.8]hexacos-5-ene (commercially known as Kryptofix® 222B)[2].

To ensure absolute scientific integrity and regulatory compliance, your disposal protocols cannot be one-size-fits-all. The pure alkene is a relatively benign, waxy solid, whereas the cryptand derivative is typically supplied as a 50 wt. % solution in toluene—a highly flammable, toxic mixture requiring strict adherence to Resource Conservation and Recovery Act (RCRA) guidelines[3]. This guide provides the definitive operational roadmap for safely managing both waste streams, designed specifically for researchers and drug development professionals.

Part 1: Physicochemical and Hazard Profiling

Understanding the fundamental properties of your specific reagent is the first step in self-validating your safety protocols. You cannot safely manage a waste stream that you have not accurately profiled.

Table 1: Physicochemical and Hazard Profiling of Hexacos-5-ene Variants

Property / Parameter	Pure n-Hexacos-5-ene (C26H52)	Macrocyclic Derivative (Kryptofix® 222B, 50% in Toluene)
Molecular Weight	364.7 g/mol	424.53 g/mol (Active Cryptand)[2]
Physical State	Waxy Solid (at 25 °C)	Liquid Solution
Primary Hazard	Combustible, Low Acute Toxicity	Highly Flammable (Flash point 8 °C), Irritant, Repro. Toxin
EPA Waste Codes	None (Standard Non-Halogenated)	D001 (Ignitability), D018 (Toluene Toxicity)
Primary Lab Use	Phytochemical standard[1]	Metal-ligand coordination (MRI), Radiochemistry (PET)

Part 2: Waste Segregation Logic

The causality behind proper waste segregation is rooted in chemical compatibility and regulatory economics. Mixing a benign solid alkene with a flammable toluene solution not only creates an unnecessary fire hazard but also exponentially increases the cost of institutional waste processing. Furthermore, because cryptands are extensively used in radiochemistry (e.g.,[18F]fluorination) and heavy metal coordination (e.g., Eu, Gd), cross-contamination can generate "mixed waste"—a highly regulated category combining hazardous chemicals with radioactive or heavy metal isotopes.

Fig 1: Decision tree for hexacos-5-ene and cryptand derivative waste segregation.

Part 3: Step-by-Step Disposal Methodologies

Every protocol in your laboratory must function as a self-validating system —meaning the procedure itself contains built-in checks to confirm it was executed correctly.

Protocol A: Disposal of Pure n-Hexacos-5-ene (Solid Waste)

Because pure hexacos-5-ene is a highly lipophilic, long-chain hydrocarbon, it resists aqueous degradation and must be treated as solid non-halogenated organic waste.

• Collection: Scrape or transfer residual waxy solid into a wide-mouth, high-density polyethylene (HDPE) solid-waste container.

• Solvent Rinsing: If the material is adhered to glassware, rinse with a minimal volume of a non-polar solvent (e.g., hexane or heptane).

  • Causality: Polar solvents like ethanol will not effectively solubilize the C26 hydrocarbon chain.

  • Self-Validation: The rapid, complete dissolution of the waxy residue into the rinse solvent visually confirms that the correct solvent polarity was selected.

• Labeling: Label the container explicitly as "Non-Halogenated Solid Organic Waste - Aliphatic Hydrocarbon."

• Storage: Store in a designated Satellite Accumulation Area (SAA) away from strong oxidizers until institutional Environmental Health and Safety (EHS) pickup.

Protocol B: Disposal of Hexacos-5-ene Macrocyclic Solutions (Toluene-Based)

Toluene solutions present an immediate flammability hazard and must be managed under strict EPA guidelines for ignitable (D001) and toxic (D018) wastes.

• Deactivation / Quenching: If the cryptand has been used to coordinate heavy metals, ensure the complex is stable or demetallated according to your specific experimental design before disposal.

  • Causality: Free heavy metals may require separate EPA waste codes (e.g., D005-D011) and cannot be incinerated via standard flammable streams.

• Liquid Transfer: Using a chemically compatible, grounded funnel, transfer the toluene solution into a clearly labeled flammable liquid waste carboy (PTFE or safety glass).

  • Causality: Toluene has a low flash point (8 °C) and can accumulate static charge during pouring; grounding prevents spark-induced ignition.

  • Self-Validation: The absence of static discharge or sparking during the transfer validates the integrity of the grounding apparatus.

• Segregation: NEVER mix this waste with halogenated solvents or aqueous acidic waste.

  • Self-Validation: Review the waste log attached to the carboy prior to addition. The absence of halogenated codes (e.g., F001, F002) confirms chemical compatibility.

• Labeling & SAA Compliance: Apply a hazardous waste tag indicating: "Flammable Liquid Waste: Toluene (50%), Cryptand derivative." Store in a ventilated flammable safety cabinet. Under EPA Subpart K and SAA regulations, you may store up to 55 gallons of this waste at the point of generation, provided the container remains strictly sealed when not actively receiving waste[3][4].

Fig 2: Step-by-step operational workflow for toluene-based cryptand disposal.

References

1.[3] Title: Laboratory Waste Management: The New Regulations Source: medlabmag.com URL: [Link]

2.[4] Title: Regulations for Hazardous Waste Generated at Academic Laboratories Source: epa.gov URL: [Link]

3.[2] Title: 2,3,5,6,8,9,11,12,14,15-Decahydro-4,13-(ethanoxyethanoxyethano)-4H,13H-1,7,10,16,4,13-benzotetraoxadiazacyclooctadecine (CID 544918) Source: PubChem (nih.gov) URL: [Link]

5.[1] Title: Isolation and Hypotensive Activity of New Phytoconstituents from Chloroform Extract of Hibiscus rosasinensis Linn Flowers Source: ijpsonline.com URL: [Link]

Sources

• 1. ijpsonline.com [ijpsonline.com]
• 2. 2,3,5,6,8,9,11,12,14,15-Decahydro-4,13-(ethanoxyethanoxyethano)-4H,13H-1,7,10,16,4,13-benzotetraoxadiazacyclooctadecine | C22H36N2O6 | CID 544918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. MedicalLab Management Magazine [medlabmag.com]
• 4. epa.gov [epa.gov]

Personal protective equipment for handling Hexacos-5-ene

Executive Summary

Hexacos-5-ene (

) is a long-chain unsaturated hydrocarbon utilized primarily in chemical ecology (pheromone research) and as a high-molecular-weight internal standard in gas chromatography (GC) and mass spectrometry (MS).[1] While chemically stable and possessing low acute toxicity, its handling presents unique logistical challenges due to its waxy physical state and lipophilic nature.

This guide replaces generic safety templates with a field-validated protocol for researchers. It prioritizes the preservation of sample integrity (preventing oxidation of the

double bond) and the prevention of cross-contamination in trace analysis.

Chemical Profile & Physical Properties

Note: Specific physical data for the 5-ene isomer is limited.[1] Values below are derived from the homologous series (1-Hexacosene/Hexacosane) and standard structure-property relationships.

Property	Specification	Operational Implication
CAS Number	18835-33-1 (General isomer)	Verify specific isomer purity on CoA.
Molecular Weight	364.70 g/mol	High MW implies low volatility.
Physical State	Waxy Solid / Semi-solid	Requires anti-static weighing protocols.
Melting Point	~45–55 °C (Estimated)	May liquefy in warm lab conditions; store refrigerated.
Solubility	Soluble in Hexane, DCM, Chloroform	Insoluble in water. Requires organic waste disposal.
Reactivity	Olefinic (Alkene)	Susceptible to oxidation/ozonolysis over time.

Risk Assessment & PPE Matrix

While Hexacos-5-ene is not classified as a "High Hazard" acute toxin (e.g., GHS Category 1 or 2), it must be handled as a bioactive lipid .[1] The primary risks are skin absorption (acting as a permeation enhancer for other chemicals) and sample degradation .

Hierarchy of Controls

• Engineering: Fume hood not strictly required for toxicity, but recommended for weighing to prevent draft interference and contain waxy particulates.

• Administrative: Restrict handling to designated "Clean Zones" to prevent pheromone cross-contamination in behavioral labs.

PPE Selection Matrix

Protection Zone	Recommended Equipment	Technical Rationale
Ocular	Safety Glasses with Side Shields	Standard impact protection.[1] Splash goggles if heating solutions.
Dermal (Hands)	Nitrile Gloves (Min 0.11 mm)	Lipophilic compounds penetrate latex. Nitrile offers superior resistance to the carrier solvents (Hexane/DCM).
Dermal (Body)	Cotton Lab Coat (Buttoned)	Prevents waxy residue transfer to street clothes.
Respiratory	N95 (if generating dust)	Only necessary if grinding solid material; normally not required.

Operational Protocols

A. Storage & Stability

The

double bond is a site for oxidative attack. Improper storage leads to the formation of epoxides or aldehydes, ruining analytical standards.

• Temperature: Store at -20°C for long-term; 2-8°C for active use.

• Atmosphere: Flush headspace with Argon or Nitrogen after every use.

• Container: Amber glass vials with Teflon-lined caps (prevents plasticizer leaching).[1]

B. Solubilization & Transfer Workflow

Handling waxy solids requires specific techniques to ensure quantitative transfer.

Step-by-Step Protocol:

• Equilibration: Allow the vial to reach room temperature before opening to prevent water condensation (which causes weighing errors).

• Weighing: Use an anti-static gun on the weighing boat. Waxy alkenes generate significant static charge.

• Dissolution:

  • Do not attempt to dissolve directly in Methanol (poor solubility).

  • Preferred Solvent: Dichloromethane (DCM) or Hexane.

  • Tip: If the solid adheres to the weighing boat, rinse the boat with warm solvent into the volumetric flask.

• Sonicating: If the solution appears cloudy, sonicate for 30 seconds at 25°C.

C. Workflow Visualization

The following diagram outlines the decision logic for preparing analytical standards, ensuring sample integrity.

Figure 1: Decision tree for the quantitative preparation of Hexacos-5-ene standards.[1]

Emergency Response & Disposal Logistics

Spill Response (Small Scale < 100g)

Hexacos-5-ene is waxy and slippery.[1] Mechanical removal is preferred over dilution.

• Solid Spill: Scrape up with a spatula. Do not sweep vigorously (generates dust). Wipe surface with a paper towel soaked in heptane.

• Solution Spill: Absorb with vermiculite or clay-based absorbent.[1]

• Decontamination: Clean surface with detergent and water after solvent cleaning to remove oily residue.

Waste Disposal Streams

Do not dispose of down the drain.[2] This compound clogs plumbing and violates environmental regulations for hydrocarbons.

Waste Stream	Description	Protocol
Solid Waste	Contaminated gloves, paper towels, weighing boats.[1]	Place in "Hazardous Solid Waste" bin (double-bagged).[1]
Liquid Waste	Solutions in Hexane/DCM.	Segregate into "Non-Halogenated Organic" (if Hexane) or "Halogenated Organic" (if DCM) waste containers.
Rinsate	First 3 rinses of glassware.	Collect in liquid waste container.[2]

Emergency Logic Diagram

Figure 2: Immediate response logic for laboratory spills.

References

• National Institute of Standards and Technology (NIST). 1-Hexacosene Spectral & Property Data.[1] NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. Hexacos-1-ene Compound Summary. National Library of Medicine. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press, 2011. [Link]

Sources

• 1. 1-Hexacosene [webbook.nist.gov]
• 2. campussafety.lehigh.edu [campussafety.lehigh.edu]